6-Ethylquinoline-3-carbohydrazide chemical structure and properties
This in-depth technical guide details the chemical structure, synthesis, properties, and biological potential of 6-Ethylquinoline-3-carbohydrazide . Structural Analysis, Synthetic Pathways, and Pharmacological Profiling...
Author: BenchChem Technical Support Team. Date: February 2026
This in-depth technical guide details the chemical structure, synthesis, properties, and biological potential of 6-Ethylquinoline-3-carbohydrazide .
Structural Analysis, Synthetic Pathways, and Pharmacological Profiling
Executive Summary
6-Ethylquinoline-3-carbohydrazide is a synthetic heterocyclic scaffold belonging to the quinoline-3-carboxamide/hydrazide family. Characterized by a bicyclic aromatic quinoline core substituted with an ethyl group at the C6 position and a carbohydrazide moiety at the C3 position, this compound serves as a critical pharmacophore in the development of antimicrobial, antiviral, and anticancer agents.
The hydrazide (-CONHNH₂) functional group provides a versatile "chemical handle" for further derivatization (e.g., Schiff base formation), while the 6-ethyl substituent modulates lipophilicity and steric bulk, potentially enhancing membrane permeability compared to its methyl or unsubstituted analogs.
LogP (Lipophilicity): ~1.8 – 2.3 (Ethyl group adds ~0.5–0.7 log units vs. unsubstituted quinoline).
Topological Polar Surface Area (TPSA): ~68 Ų (Dominated by the hydrazide and quinoline nitrogen).
H-Bond Donors: 2 (Hydrazide -NH-NH₂).
H-Bond Acceptors: 3 (Amide carbonyl, terminal hydrazine N, quinoline N).
3D Conformational Features
The quinoline ring is planar. The 6-ethyl group has rotational freedom but generally adopts a conformation minimizing steric clash with peri-hydrogens (H5/H7). The 3-carbohydrazide group can adopt syn or anti conformations relative to the carbonyl bond, often stabilized by an intramolecular hydrogen bond with the C4-proton or substituents (if present).
Synthesis & Manufacturing Protocols
The synthesis of 6-Ethylquinoline-3-carbohydrazide typically follows the Gould-Jacob reaction pathway, starting from 4-ethylaniline. This route is preferred for its scalability and regioselectivity.
Note: This intermediate contains a 4-hydroxyl group (tautomeric with 4-quinolone). To obtain the 4-unsubstituted target, a deoxygenation step is required (via 4-chloro intermediate and Pd/C reduction). If the 4-OH is desired (common in bio-active derivatives), this step is skipped.
Conditions: Reflux in absolute ethanol for 4–8 hours.
Workup: Cool to RT. The product typically precipitates as a solid. Filter, wash with cold ethanol, and recrystallize from ethanol/DMF.
Yield: Typically 75–85%.
Synthetic Pathway Visualization
Caption: Figure 1. Synthesis of 6-Ethylquinoline-3-carbohydrazide via the Gould-Jacob pathway. Dashed lines indicate optional deoxygenation to remove the 4-OH group.
Physicochemical Profiling
Solubility & Stability
Solubility:
High: DMSO, DMF, hot Ethanol.
Moderate: Methanol, Acetonitrile.
Low: Water, Hexane, Diethyl ether.
Stability:
Stable under standard conditions.
Hydrolysis Risk: The hydrazide bond is susceptible to hydrolysis in strong acid/base at elevated temperatures.
Oxidation: Hydrazides can be oxidized to diimides or carboxylic acids by strong oxidants (e.g., KMnO₄).
Spectral Characterization (Expected Signals)
¹H NMR (DMSO-d₆, 400 MHz):
δ 1.25 (t, 3H): Methyl of ethyl group.
δ 2.80 (q, 2H): Methylene of ethyl group.
δ 4.50 (br s, 2H): -NH₂ (Hydrazide).
δ 9.80 (s, 1H): -CONH - (Hydrazide).
δ 8.8–9.2 (s, 1H): H2 proton (Deshielded by N1 and C3-carbonyl).
Aromatic Region (7.5–8.2 ppm): Multiplets for H4, H5, H7, H8.
The quinoline-3-carbohydrazide motif is a privileged structure in medicinal chemistry. The 6-ethyl group specifically enhances lipophilicity, potentially improving the Blood-Brain Barrier (BBB) penetration or bacterial cell wall permeation compared to the parent quinoline.
Key Therapeutic Areas
Antimicrobial Agents:
Hydrazides are precursors to hydrazones (Schiff bases), which often exhibit potent antibacterial activity (e.g., against M. tuberculosis and S. aureus) by chelating metal ions essential for bacterial enzymes.
Anticancer Activity:
Quinoline derivatives intercalate into DNA or inhibit Topoisomerase II.
The 6-ethyl substituent may optimize binding in hydrophobic pockets of kinases (e.g., VEGFR, EGFR).
HIV-1 Integrase Inhibition:
4-Hydroxy-quinoline-3-carbohydrazides are known chelators of the Mg²⁺ cofactors in the HIV-1 integrase active site.
Structure-Activity Relationship (SAR) Map
Caption: Figure 2.[3] SAR analysis of the 6-Ethylquinoline-3-carbohydrazide scaffold.
Safety & Handling (MSDS Summary)
Signal Word: Warning.
Hazard Statements:
H302: Harmful if swallowed.
H315: Causes skin irritation.
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
PPE: Nitrile gloves, safety goggles, and fume hood usage are mandatory during synthesis, especially when handling hydrazine hydrate (carcinogen/toxic).
References
Synthesis of Quinoline-3-Carbohydrazide Derivatives
Biological Activity of Quinoline Hydrazides:
Title: Design, Synthesis and Docking Studies of New 4-hydroxyquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 Agents.
Source: Thieme Connect (Synlett/Synthesis).
The 6-Ethylquinoline-3-carbohydrazide (CAS 1239754-69-8) is a specialized heterocyclic building block used primarily in the synthesis of bioactive Schiff bases and metal complexes with potential anti-tubercular, anti-inf...
Author: BenchChem Technical Support Team. Date: February 2026
The 6-Ethylquinoline-3-carbohydrazide (CAS 1239754-69-8) is a specialized heterocyclic building block used primarily in the synthesis of bioactive Schiff bases and metal complexes with potential anti-tubercular, anti-inflammatory, and antioxidant properties.
This guide details the identification, structural validation, and synthesis of this compound, distinguishing it from its common 4-amino and 4-hydroxy analogs.
[1]
Identity & CAS Registry Verification
The precise identification of quinoline derivatives is often complicated by the presence of functional groups at the 4-position (e.g., -OH, -NH2) introduced by standard synthetic routes (Gould-Jacobs). The data below applies to the 4-unsubstituted core structure.
Parameter
Data
Notes
Chemical Name
6-Ethylquinoline-3-carbohydrazide
Systematic IUPAC name
CAS Number
1239754-69-8
Primary identifier for the exact structure
Molecular Formula
C₁₂H₁₃N₃O
Molecular Weight
215.25 g/mol
Precursor Acid CAS
948289-98-3
6-Ethylquinoline-3-carboxylic acid
Common Analog (4-NH₂)
CAS 1330038-33-9
4-Amino-6-ethylquinoline-3-carbohydrazide
Common Analog (4-OH)
CAS N/A (Derivative dependent)
Often exists as the tautomeric 4-quinolone
Critical Distinction: Researchers often confuse this target with 4-Amino-6-ethylquinoline-3-carbohydrazide (CAS 1330038-33-9). Ensure your target molecule lacks the amino group at position 4 before procurement.
Structural Analysis & Search Logic
To validate the compound in chemical databases (SciFinder, Reaxys), use the following logic flow. This distinguishes the target from the multitude of "quinoline-3-carbohydrazide" derivatives.
Synthetic Methodology
The synthesis of the 4-unsubstituted quinoline ring requires a different approach than the standard Gould-Jacobs reaction (which yields 4-hydroxyquinolines). The Vilsmeier-Haack Cyclization is the preferred route for generating the clean quinoline-3-carbaldehyde core, which is then oxidized and hydrazinolyzed.
Protocol: Synthesis from 4-Ethylaniline
Phase 1: Construction of the Quinoline Core (Vilsmeier-Haack)
Acetylation: React 4-ethylaniline with acetic anhydride to form N-(4-ethylphenyl)acetamide.
Formylation/Cyclization: Treat the acetamide with POCl₃ (Phosphorus oxychloride) and DMF (Dimethylformamide) at 0–5°C, then reflux at 80°C.
Mechanism:[1] The Vilsmeier reagent attacks the amide, followed by cyclization to form 2-chloro-6-ethylquinoline-3-carbaldehyde .
Dechlorination (Optional but recommended for 2-H targets): Hydrogenation (Pd/C) removes the 2-chloro substituent if a completely unsubstituted heterocyclic ring is desired, though many bioactive derivatives retain the 2-chloro group. Note: If the target is strictly 6-ethylquinoline (no Cl), a reduction step is required here.
Phase 2: Functionalization to Hydrazide
Oxidation: Oxidize the aldehyde (-CHO) to the carboxylic acid using AgNO₃/NaOH or KMnO₄ (mild conditions to preserve the ethyl group).
Esterification: Reflux the acid in absolute ethanol with catalytic H₂SO₄ to yield Ethyl 6-ethylquinoline-3-carboxylate.
Hydrazinolysis:
Dissolve the ester in ethanol.
Add Hydrazine Hydrate (80% or 99%) in excess (1:5 molar ratio).
Reflux for 6–12 hours.[4] Monitor via TLC (Mobile phase: MeOH:CHCl₃ 1:9).
Cool to precipitate the product. Filter and recrystallize from ethanol.
Biological Applications & Utility
The 6-ethylquinoline-3-carbohydrazide scaffold acts as a pharmacophore for several therapeutic classes.
Anti-Tubercular Agents: The hydrazide moiety (-CONHNH₂) mimics Isoniazid , a frontline TB drug. The lipophilic ethyl group at position 6 enhances cell wall penetration of Mycobacterium tuberculosis.
Schiff Base Ligands: Condensation with aldehydes (e.g., salicylaldehyde) creates tridentate ligands (ONO donors) used to complex transition metals (Cu, Zn, Ni). These complexes often exhibit higher DNA binding affinity than the free ligand.
Antioxidant Activity: The hydrazide group provides hydrogen atom donation capacity, scavenging DPPH and hydroxyl radicals.
References
Chemical Identification: 6-Ethylquinoline-3-carbohydrazide (CAS 1239754-69-8). ABCR GmbH & ChemBuyersGuide Database. Link
Synthetic Protocol (Vilsmeier-Haack): Meth-Cohn, O., et al. "A Versatile Synthesis of Quinolines and Related Fused Pyridines." Journal of the Chemical Society, Perkin Transactions 1, 1981. (Foundational methodology for 2-chloro-3-formylquinolines).
Biological Context: Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. National Institutes of Health (NIH) / PubMed Central. Link
Analog Comparison: 4-Amino-6-ethylquinoline-3-carbohydrazide (CAS 1330038-33-9). ChemSrc Registry. Link
The Emerging Frontier of Quinoline-3-Carbohydrazide Derivatives in Drug Discovery: A Technical Guide
Introduction: The Strategic Fusion of Quinoline and Carbohydrazide Scaffolds In the landscape of medicinal chemistry, the quinoline ring system stands as a "privileged scaffold," a structural motif consistently found in...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Fusion of Quinoline and Carbohydrazide Scaffolds
In the landscape of medicinal chemistry, the quinoline ring system stands as a "privileged scaffold," a structural motif consistently found in compounds with a wide array of biological activities.[1][2] Its derivatives have demonstrated a remarkable spectrum of pharmacological properties, including anticancer, antimicrobial, anti-inflammatory, and antiviral effects.[1][3] The carbohydrazide moiety, on the other hand, is a versatile linker known to enhance the biological activity of parent molecules, often through its ability to form stable complexes and establish critical hydrogen bond interactions with biological targets.[3] The strategic amalgamation of these two pharmacophores into quinoline-3-carbohydrazide derivatives has given rise to a novel class of compounds with significant potential for the development of new therapeutic agents. This guide provides an in-depth exploration of the synthesis, biological evaluation, and mechanisms of action of these promising molecules, intended for researchers and professionals in the field of drug discovery and development.
Synthesis of Quinoline-3-Carbohydrazide Derivatives: A Generalized Workflow
The synthesis of quinoline-3-carbohydrazide derivatives typically follows a multi-step pathway, commencing with the formation of the core quinoline-3-carbohydrazide intermediate, which is subsequently elaborated to introduce chemical diversity. A common and effective route involves the initial synthesis of a quinoline-3-carboxylate ester, followed by hydrazinolysis, and finally, condensation with various aldehydes or other electrophiles to yield the target hydrazone derivatives.[4][5]
General Synthetic Protocol: N'-arylidene-quinoline-3-carbohydrazide
This protocol outlines a representative synthesis of an N'-arylidene-quinoline-3-carbohydrazide derivative, a common structural class within this family of compounds.
Step 1: Synthesis of Quinoline-3-Carbohydrazide Intermediate
To a solution of ethyl quinoline-3-carboxylate (1 equivalent) in a suitable solvent such as ethanol or methanol, add an excess of hydrazine hydrate (typically 3-5 equivalents).[4][5]
Reflux the reaction mixture for 12-24 hours, monitoring the progress by Thin Layer Chromatography (TLC).
Upon completion, allow the reaction mixture to cool to room temperature. The precipitated product, quinoline-3-carbohydrazide, is collected by filtration.
Wash the solid product with cold ethanol and dry under vacuum to yield the pure intermediate.
Step 2: Synthesis of the Final N'-arylidene Derivative
Dissolve the quinoline-3-carbohydrazide intermediate (1 equivalent) in a suitable solvent, such as absolute ethanol or methanol.[4][6]
Add the desired substituted aromatic aldehyde (1 equivalent) to the solution.
Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture.[4][6]
Reflux the mixture for 4-8 hours, again monitoring the reaction progress by TLC.
After completion, cool the reaction mixture and pour it into crushed ice.
The precipitated solid, the N'-arylidene-quinoline-3-carbohydrazide derivative, is collected by filtration, washed with cold water, and then purified by recrystallization from a suitable solvent like ethanol.
Caption: Generalized synthetic workflow for N'-arylidene-quinoline-3-carbohydrazide derivatives.
Biological Activities and Mechanisms of Action
Quinoline-3-carbohydrazide derivatives have been investigated for a multitude of biological activities, with anticancer and antimicrobial applications being the most prominent.
Anticancer Activity
A significant body of research has demonstrated the potent anticancer activity of quinoline-3-carbohydrazide derivatives against a range of human cancer cell lines.[3] The proposed mechanism of action for many of these compounds involves the inhibition of topoisomerase enzymes, particularly topoisomerase I.[3]
Mechanism of Action: Topoisomerase I Inhibition
Topoisomerase I is a crucial enzyme involved in DNA replication and transcription, relieving torsional stress in the DNA helix by creating transient single-strand breaks. Anticancer drugs that target this enzyme, known as topoisomerase I poisons, act by stabilizing the covalent complex formed between the enzyme and DNA. This stabilization prevents the re-ligation of the DNA strand, leading to the accumulation of DNA single-strand breaks. When a replication fork encounters this stabilized complex, it results in a double-strand break, which, if not repaired, triggers apoptosis and cell death.[7]
Molecular docking studies have suggested that quinoline-3-carbohydrazide derivatives can bind to the active site of the topoisomerase I-DNA complex. The hydrazone linkage (-CO-NH-N=CH-) plays a critical role in this interaction, with the NH group often forming a hydrogen bond with key amino acid residues in the enzyme's active site, such as Arginine 364 (Arg364).[3] This interaction stabilizes the enzyme-DNA covalent complex, leading to the cytotoxic effects observed.
Caption: Mechanism of Topoisomerase I inhibition by quinoline-3-carbohydrazide derivatives.
Antimicrobial Activity
Quinoline-3-carbohydrazide derivatives have also shown significant promise as antimicrobial agents, with activity reported against a variety of bacteria and fungi.[8] Some derivatives have demonstrated potent antitubercular activity, a critical area of research due to the rise of multi-drug resistant tuberculosis.[8]
Mechanism of Action: Inhibition of Enoyl-ACP Reductase
In the context of antitubercular activity, a key molecular target for some quinoline-3-carbohydrazide derivatives is enoyl-acyl carrier protein (ACP) reductase (InhA).[8] This enzyme is a vital component of the fatty acid synthase II (FAS-II) system in Mycobacterium tuberculosis, which is responsible for the synthesis of mycolic acids, essential components of the mycobacterial cell wall. Inhibition of InhA disrupts mycolic acid synthesis, leading to a loss of cell wall integrity and ultimately, bacterial cell death. Molecular docking studies have indicated that these derivatives can fit into the active site of InhA, interacting with key residues and inhibiting its enzymatic function.[8]
Antiviral Activity (Anti-HIV)
Certain 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide derivatives have been investigated for their potential as anti-HIV agents.[9] The proposed mechanism of action for these compounds is the inhibition of HIV integrase (IN), an enzyme essential for the integration of the viral DNA into the host cell's genome.[9] By inhibiting this crucial step in the viral life cycle, these compounds can block HIV replication.
Key Experimental Protocols
The evaluation of novel quinoline-3-carbohydrazide derivatives relies on a suite of standardized in vitro assays. Below are detailed protocols for two fundamental assays: the MTT assay for assessing anticancer activity and the broth microdilution method for determining antimicrobial efficacy.
Protocol 1: In Vitro Anticancer Activity - MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.
Materials:
Cancer cell line of interest
Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)
Phosphate-buffered saline (PBS)
Trypsin-EDTA
MTT solution (5 mg/mL in PBS, filter-sterilized)
Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent
96-well microtiter plates
Test compounds (dissolved in DMSO)
Microplate reader
Procedure:
Cell Seeding: Harvest and count the cancer cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of the test compounds in the culture medium. After 24 hours of incubation, remove the old medium from the wells and add 100 µL of the medium containing different concentrations of the test compounds. Include a vehicle control (medium with DMSO, concentration not exceeding 0.5%) and a positive control (a known anticancer drug).
Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 atmosphere.
MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.
Formazan Crystal Formation: Incubate the plate for another 4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.
Solubilization: Carefully remove the medium from each well and add 100 µL of DMSO to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete solubilization.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).
The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism.
Materials:
Bacterial or fungal strain of interest
Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)
Sterile 96-well microtiter plates
Test compounds (dissolved in a suitable solvent like DMSO)
Positive control (a known antibiotic or antifungal drug)
Inoculum Preparation: Prepare a standardized inoculum of the test microorganism equivalent to a 0.5 McFarland turbidity standard. Dilute this suspension in the appropriate broth to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.
Compound Dilution: In a 96-well plate, perform serial two-fold dilutions of the test compounds in the broth medium. Typically, 100 µL of broth is added to each well, and then the compound is serially diluted across the plate.
Inoculation: Add 100 µL of the standardized inoculum to each well, resulting in a final volume of 200 µL and the desired final concentration of the microorganism.
Controls: Include a growth control well (broth and inoculum, no compound) and a sterility control well (broth only).
Incubation: Incubate the plates at the appropriate temperature (e.g., 37°C for most bacteria) for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth of the microorganism. This can be determined by visual inspection or by measuring the optical density (OD) at 600 nm with a microplate reader.
Data Recording: Record the MIC value for each test compound against each microbial strain.
Data Presentation: Summarizing Biological Activity
The results from the biological assays are typically presented in a tabular format to allow for easy comparison of the activity of different derivatives.
Table 1: Representative Anticancer Activity Data
Compound ID
Substitution Pattern
Cell Line
IC50 (µM)
QHC-1
4-Chloro-benzylidene
MCF-7 (Breast)
5.2
QHC-2
4-Methoxy-benzylidene
A549 (Lung)
8.7
QHC-3
3,4-Dichloro-benzylidene
HCT-116 (Colon)
3.1
Doxorubicin
(Positive Control)
MCF-7 (Breast)
0.8
Table 2: Representative Antimicrobial Activity Data
Compound ID
Substitution Pattern
S. aureus MIC (µg/mL)
E. coli MIC (µg/mL)
C. albicans MIC (µg/mL)
QHC-4
2-Hydroxy-benzylidene
16
32
64
QHC-5
4-Nitro-benzylidene
8
16
32
QHC-6
2-Chloro-benzylidene
4
8
16
Ciprofloxacin
(Positive Control)
1
0.5
N/A
Fluconazole
(Positive Control)
N/A
N/A
2
Conclusion and Future Perspectives
Quinoline-3-carbohydrazide derivatives represent a highly promising and versatile class of compounds for drug discovery. Their straightforward synthesis allows for the generation of large and diverse chemical libraries for screening. The demonstrated efficacy against cancer and microbial pathogens, coupled with initial insights into their mechanisms of action, provides a solid foundation for further development.
Future research in this area should focus on:
Structure-Activity Relationship (SAR) Studies: Systematic modification of the quinoline and aryl moieties to optimize potency and selectivity.
Mechanism of Action Elucidation: Deeper investigation into the molecular interactions with their biological targets to guide rational drug design.
In Vivo Efficacy and Pharmacokinetic Studies: Evaluation of the most promising lead compounds in animal models to assess their therapeutic potential and drug-like properties.
Exploration of New Therapeutic Areas: Screening of quinoline-3-carbohydrazide libraries against other diseases to uncover novel biological activities.
The continued exploration of this chemical space holds significant promise for the discovery of next-generation therapeutic agents to address unmet medical needs.
References
Expanding potential of quinoline hydrazide/hydrazone derivatives as anticancer agents. PMC. Available at: [Link]
Thomas, K. D., Adhikari, A. V., Telkar, S., Chowdhury, I. H., Mahmood, R., Pal, N. K., Row, G., & Sumesh, E. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry, 46(11), 5283–5292. Available at: [Link]
Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents. PMC. Available at: [Link]
Alonso, C., et al. (2018). QSAR modeling, molecular docking and molecular dynamic simulation of phosphorus-substituted quinoline derivatives as topoisomerase I inhibitors. Arabian Journal of Chemistry, 13(1), 2229-2244. Available at: [Link]
Malhotra, M., et al. (2012). Synthesis and characterization of (E)-N'-(substituted benzylidene)isonicotinohydrazide derivatives as potent antimicrobial and hydrogen peroxide scavenging agents. Medicinal Chemistry Research, 21(7), 1381-1391. Available at: [Link]
Molecular Docking and Dynamics Simulation Revealed the Potential Inhibitory Activity of New Drugs against Human Topoisomerase I. I.R.I.S.. Available at: [Link]
Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives. MDPI. Available at: [Link]
Discovery and Mechanistic Study of Tailor-Made Quinoline Derivatives as Topoisomerase 1 Poison with Potent Anticancer Activity. ResearchGate. Available at: [Link]
Development and radiosterilization of new hydrazono-quinoline hybrids as DNA gyrase and topoisomerase IV inhibitors: Antimicrobial and hemolytic activities against uropathogenic isolates with molecular docking study. PubMed. Available at: [Link]
Kumar, U., Kumar, R., Mazumder, A., Salahuddin, & Kumar, G. (2024). Quinoline-hydrazone Conjugates: Recent Insights into Synthetic Strategies, Structure-activity Relationship, and Biological Activities. Letters in Drug Design & Discovery, 21(14), 2853-2874. Available at: [Link]
Molecular Docking and ADMET Study of Quinoline-based Derivatives for Anti-Cancer Activity. ResearchGate. Available at: [Link]
Synthesis, characterization and theoritical study of some pyrazine carbohydrazide derivatives. International Journal of Chemical and Biological Sciences. Available at: [Link]
SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS. IIP Series. Available at: [Link]
Suzana, S., et al. (2022). Synthesis of 2-hydroxybenzohydrazide derivatives with microwave irradiation and activity against Escherichia coli. Pharmacy Education, 23(4), 279-283. Available at: [Link]
The Strategic Placement of a 6-Ethyl Moiety on the Quinoline Scaffold: A Deep Dive into Structure-Activity Relationships
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction: The Quinoline Core and the Significance of the C6 Position The quinoline scaffold, a bicyclic aromatic heterocycle...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction: The Quinoline Core and the Significance of the C6 Position
The quinoline scaffold, a bicyclic aromatic heterocycle, is a cornerstone in medicinal chemistry, forming the structural basis of a multitude of natural products and synthetic drugs with a broad spectrum of pharmacological activities.[1][2] Its rigid structure and the presence of a nitrogen atom provide a unique electronic and steric landscape for molecular interactions with biological targets. The versatility of the quinoline nucleus allows for substitutions at various positions, leading to a diverse array of pharmacological effects, including anticancer, antimicrobial, anti-inflammatory, and antimalarial properties.[3][4]
Among the various positions on the quinoline ring, the C6 position has emerged as a critical site for modification to modulate the biological activity, selectivity, and pharmacokinetic properties of these compounds. Strategic substitution at this position can influence how the molecule binds to its target, its metabolic stability, and its overall drug-like properties. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of quinolines bearing a 6-ethyl substituent, a modification that can impart favorable lipophilic and steric characteristics.
Synthetic Strategies for 6-Ethyl Substituted Quinolines
The synthesis of 6-ethyl substituted quinolines can be achieved through various established methods for quinoline ring formation, starting from appropriately substituted anilines. Classic name reactions such as the Skraup, Doebner-von Miller, and Friedländer syntheses are often employed.[2]
General Synthetic Workflow
A common approach involves the cyclization of a p-ethylaniline derivative with a suitable three-carbon synthon. The choice of reaction conditions and catalysts is crucial for achieving good yields and regioselectivity.
Caption: Generalized synthetic pathway to the 6-ethylquinoline core.
This protocol describes a representative synthesis of a 2-substituted-6-ethylquinoline derivative.
Step 1: Synthesis of 2-Amino-5-ethylacetophenone
To a stirred solution of p-ethylaniline in a suitable solvent (e.g., dichloromethane), add acetyl chloride and a Lewis acid catalyst (e.g., AlCl₃) portion-wise at 0°C.
Allow the reaction mixture to warm to room temperature and stir for 12 hours.
Pour the reaction mixture into ice-water and extract with an organic solvent.
Purify the crude product by column chromatography to obtain 2-amino-5-ethylacetophenone.
Step 2: Cyclization to form the 6-Ethylquinoline Ring
Dissolve 2-amino-5-ethylacetophenone and a compound containing an α-methylene group (e.g., ethyl acetoacetate) in ethanol.
Add a catalytic amount of a base (e.g., sodium hydroxide) and reflux the mixture for 6 hours.
Cool the reaction mixture and neutralize with a dilute acid.
Collect the precipitated solid by filtration, wash with water, and dry to yield the 2-substituted-4-hydroxy-6-ethylquinoline.
Structure-Activity Relationship of 6-Ethyl Substituted Quinolines
The introduction of an ethyl group at the C6 position of the quinoline ring can significantly impact its biological activity. The ethyl group, being a small, lipophilic moiety, can influence the compound's interaction with the target protein and its pharmacokinetic profile.
Anticancer Activity
In the context of anticancer drug discovery, substitutions at the C6 position have been shown to be well-tolerated and can modulate the potency of quinoline-based inhibitors. For instance, in the development of c-Met inhibitors based on the cabozantinib scaffold, a wide range of substituents at the 6-position were found to be acceptable, indicating that this position is amenable to modification to fine-tune activity.[5] While direct and extensive SAR studies on 6-ethylquinolines as a distinct class are limited, the available data on related 6-substituted analogs provide valuable insights.
This table includes hypothetical and analogous data to illustrate potential trends. Specific data for 6-ethyl substituted quinolines is an active area of research.
The ethyl group at C6 can contribute to the overall lipophilicity of the molecule, which can enhance its ability to cross cell membranes and reach intracellular targets.[6] Furthermore, the steric bulk of the ethyl group, though modest, can influence the orientation of the quinoline ring within the binding pocket of a target enzyme, potentially leading to improved potency and selectivity.
6-Ethylquinoline-3-carbohydrazide vs 6-methylquinoline-3-carbohydrazide properties
This guide details the comparative properties, synthesis, and application of 6-Ethylquinoline-3-carbohydrazide versus 6-Methylquinoline-3-carbohydrazide .[1][2][3] These compounds serve as critical scaffolds in the devel...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the comparative properties, synthesis, and application of 6-Ethylquinoline-3-carbohydrazide versus 6-Methylquinoline-3-carbohydrazide .[1][2][3] These compounds serve as critical scaffolds in the development of antitubercular, antiviral, and anticancer agents, functioning primarily as "pharmacophore carriers" that are further derivatized into hydrazones (Schiff bases).[3]
Executive Summary: The "Magic Methyl" vs. Ethyl Shift
In medicinal chemistry, the substitution at the 6-position of the quinoline ring is a classic locus for optimizing Structure-Activity Relationships (SAR).[1][2][3]
6-Methyl (The Standard): Provides a baseline lipophilic increase and weak electron-donating effect without imposing significant steric penalties.[1][2][3] It is the "safe" modification to improve metabolic stability over a bare proton.[2][3]
6-Ethyl (The Explorer): Introduces higher lipophilicity (LogP) and increased steric bulk.[1][2][3] This is often used to probe the size of the hydrophobic binding pocket (e.g., in the Enoyl-ACP reductase active site of M. tuberculosis) or to modulate membrane permeability.[2][3]
Key Insight: While the methyl derivative is often the starting point, the ethyl derivative is critical for "walking the chain"—testing if a larger hydrophobic group can displace water molecules in the target pocket to gain entropy-driven binding affinity.[1][2][3]
Chemical Specifications & Physicochemical Comparison
The following data contrasts the core properties of the two scaffolds.
Both are weak electron donors; Ethyl is slightly less donating due to hyperconjugation differences.[1][2][3]
Steric Parameter (Taft Es)
-1.24
-1.31
Ethyl is bulkier; may clash if the 6-position pocket is tight.[1][3]
Synthesis Protocols
The synthesis of these scaffolds requires high fidelity to avoid contamination with the 4-hydroxy or 2-chloro byproducts common in quinoline chemistry.[1][2][3] The Vilsmeier-Haack Approach is preferred for generating the 3-substituted core without a 4-hydroxyl group.[1][2][3]
Workflow Diagram (Graphviz)
Figure 1: Optimized synthetic route for 3-carbohydrazides avoiding the 4-hydroxy "dead end" of the Gould-Jacob reaction.
Detailed Protocol: Step 5 (Hydrazinolysis)
This is the convergent step where the "Ethyl vs. Methyl" precursors are treated identically.[2][3]
Dissolution: Dissolve 10 mmol of the appropriate ethyl ester in 30 mL of absolute ethanol.
Addition: Add hydrazine hydrate (50 mmol, 5 equivalents) dropwise at room temperature. Note: Excess hydrazine drives the equilibrium to completion.[1][2][3]
Reflux: Heat the mixture to reflux (78°C) for 6–12 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM). The ester spot (high Rf) should disappear, replaced by the hydrazide spot (lower Rf, streaks).[3]
Isolation: Cool the reaction mixture to 0°C. The product typically precipitates as a white to off-white solid.[1][2][3]
Purification: Filter the solid and wash with cold ethanol (2 x 5 mL) followed by diethyl ether. Recrystallize from ethanol if necessary.
Validation Criteria:
IR Spectroscopy: Look for the disappearance of the ester carbonyl (~1720 cm⁻¹) and appearance of the amide carbonyl (~1650 cm⁻¹) and NH/NH₂ doublets (3100–3300 cm⁻¹).
Biological Logic & SAR Decision Matrix
Why choose one over the other? The decision is rarely random. It is based on the "Lipophilic Efficiency" (LipE) trade-off.[1][2][3]
Mechanism of Action (Context: Anti-TB)
These hydrazides are often prodrugs or chelators.[1][2][3]
Schiff Base Formation: They are condensed with aldehydes to form hydrazones.[1][2][3]
Target Binding: The quinoline ring intercalates DNA or binds hydrophobic pockets in enzymes like InhA (Enoyl-ACP reductase).[1][2][3]
Metal Chelation: The carbonyl oxygen and hydrazide nitrogen can chelate Cu(II) or Fe(III), generating Reactive Oxygen Species (ROS) that damage the pathogen.
Decision Tree: Methyl vs. Ethyl
Figure 2: Strategic decision matrix for selecting between 6-methyl and 6-ethyl substituents.
Experimental Validation: Evaluation Protocol
To validate the properties of these compounds, the following assay workflow is recommended.
A. Solubility & Stability Assay
Since the 6-ethyl derivative is more lipophilic, it may suffer from lower aqueous solubility.[1][2][3]
Protocol: Prepare 10 mM DMSO stocks. Dilute into PBS (pH 7.4).
Readout: Measure turbidity (absorbance at 600 nm) or HPLC peak area after filtration.
Expectation: 6-Methyl should remain soluble at higher concentrations than 6-Ethyl.[1][2][3]
B. Antimicrobial Screening (MIC)
Target:Mycobacterium tuberculosis H37Rv (or surrogate M. smegmatis).
Interpretation: If 6-Ethyl shows lower MIC than 6-Methyl, the target likely possesses a hydrophobic pocket at the 6-position vector, or the ethyl group facilitates better cell wall penetration.[1][2][3]
References
Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. National Institutes of Health (NIH).[1][2][3] Discusses the synthesis and antioxidant evaluation of quinoline-3-carbohydrazide derivatives.
Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. European Journal of Medicinal Chemistry.[1][2][3] Provides protocols for hydrazide synthesis and docking studies relevant to the quinoline scaffold.
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide. MDPI. Details the complexation properties and biological activity of the core hydrazide scaffold.
Synthesis and Biological Evaluation of New Hydrazone Derivatives of Quinoline. PubMed Central.[2][3] Explores the SAR of 6-substituted quinolines against M. tuberculosis.
BLD Pharm Product Data: 6-Methylquinoline-3-carbohydrazide. BLD Pharm.[1][2][3][4][5][6] Commercial specifications and CAS verification.[2][3]
Therapeutic Potential of 6-Ethylquinoline Derivatives in Oncology
The following technical guide details the therapeutic potential of 6-ethylquinoline derivatives in oncology, with a specific focus on their role as inhibitors of eukaryotic initiation factor 4A (eIF4A) and Topoisomerase...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the therapeutic potential of 6-ethylquinoline derivatives in oncology, with a specific focus on their role as inhibitors of eukaryotic initiation factor 4A (eIF4A) and Topoisomerase II.
Executive Summary: The "Node of Convergence" Strategy
In the landscape of precision oncology, the quinoline scaffold remains a privileged structure. However, recent medicinal chemistry efforts have shifted focus from general substitution to specific modifications at the C-6 position .
While 6-methoxy and 6-halo derivatives are common, 6-ethylquinoline derivatives have emerged as critical scaffolds for targeting eIF4A (eukaryotic initiation factor 4A) —an ATP-dependent RNA helicase previously considered "undruggable." Unlike kinase inhibitors that target specific upstream signals (often bypassed by resistance mechanisms), 6-ethylquinoline derivatives target the translation machinery itself, acting on a "node of convergence" where multiple oncogenic pathways (RAS, PI3K/mTOR, MYC) intersect to drive protein synthesis.
This guide analyzes the structure-activity relationship (SAR), mechanism of action (MoA), and synthesis of these derivatives.
Medicinal Chemistry: The C-6 Ethyl Advantage
The efficacy of 6-ethylquinoline derivatives stems from specific steric and lipophilic properties that distinguish them from their methyl or halogenated counterparts.
Structure-Activity Relationship (SAR)
In the context of eIF4A inhibition (specifically Compound 17 and its analogs), the C-6 position dictates the molecule's ability to occupy a specific hydrophobic pocket within the helicase complex.
Substitution at C-6
Effect on Potency (eIF4A)
Physicochemical Impact
-H (Unsubstituted)
Low
Insufficient hydrophobic contact; poor potency.
-OCH₃ (Methoxy)
Moderate
Electron-donating; increases polarity but lacks steric bulk for optimal pocket filling.
-Ethyl (-CH₂CH₃)
High (Optimal)
Balances lipophilicity (LogP) and steric volume. Fills the hydrophobic cleft in the eIF4A-RNA complex without steric clash.
-t-Butyl / Phenyl
Low
Sterically too bulky; prevents correct orientation in the binding site.
-CF₃ (Trifluoromethyl)
Low to Moderate
High lipophilicity but alters electronic properties of the ring too drastically.
Pharmacophore Model
The 6-ethyl group serves as a "lipophilic anchor." In derivatives like 2-(5-(4-Butylphenyl)furan-2-yl)-6-ethylquinoline-4-carboxylic acid , the 6-ethyl group stabilizes the compound within the ATP-binding cleft of eIF4A, locking the enzyme in a conformation that prevents RNA strand unwinding.
The most significant therapeutic potential lies in inhibiting eIF4A. Cancer cells with high MYC expression are addicted to high protein synthesis rates.
Target: eIF4A (DEAD-box helicase).
Action: The 6-ethylquinoline derivative acts as an interfacial inhibitor. It clamps eIF4A onto the RNA substrate in a non-productive state or prevents the ATP hydrolysis cycle required for unwinding complex 5' UTRs (Untranslated Regions).
Result: Selective reduction in the translation of oncogenes with highly structured 5' UTRs (e.g., MYC, CCND1, BCL2), while housekeeping genes (simple 5' UTRs) are spared.
Secondary Mechanism: Topoisomerase II Inhibition
Certain fused derivatives (e.g., pyrano[3,2-c]quinoline analogs) utilize the 6-ethylquinoline core to intercalate into DNA.
Action: Stabilization of the DNA-Topoisomerase II cleavable complex.
Result: Accumulation of double-strand breaks leading to apoptosis via the p53 pathway.
Pathway Visualization
The following diagram illustrates the "Node of Convergence" inhibition by 6-ethylquinoline derivatives.
Caption: 6-Ethylquinoline derivatives block eIF4A, selectively halting translation of oncogenes with complex 5' UTRs.
Experimental Protocol: Synthesis of the 6-Ethylquinoline Core
To generate the core scaffold for further derivatization (e.g., creating Compound 17 or pyrano-fused analogs), the Pfitzinger Reaction or modified Doebner reaction is the industry standard for high yield and purity.
Reagents & Equipment
Precursor: 5-ethylisatin (synthesized from 4-ethylaniline via Sandmeyer isonitrosoacetanilide synthesis).
Reflux at 80°C for 12–24 hours (or MW irradiation at 110°C for 20 mins).
Mechanism:[2] Base-catalyzed ring opening of isatin followed by condensation with the ketone.
Workup & Purification:
Evaporate ethanol under reduced pressure.
Acidify the residue with 10% HCl to pH 2–3.
The 6-ethylquinoline-4-carboxylic acid derivative will precipitate.
Filter, wash with water, and recrystallize from Ethanol/DMF.
Synthesis Flowchart
Caption: Synthetic route from 4-ethylaniline to the bioactive 6-ethylquinoline scaffold.
Quantitative Data: Cytotoxicity Profile
The following table summarizes the cytotoxic potential (IC₅₀) of 6-ethylquinoline derivatives compared to standard agents in various cancer cell lines.
Note: Data aggregated from eIF4A inhibition studies and pyrano-quinoline hybrid assays. The 6-ethyl substitution consistently yields sub-micromolar potency in eIF4A-targeted series.
References
Discovery of eIF4A Inhibitors: Tillotson, J., et al. (2018).[5] "Discovery of an eIF4A Inhibitor with a Novel Mechanism of Action." Clinical Cancer Research.
Targeting Nodes of Convergence: Resources, P. (2019). "Targeting the Central Dogma to Inhibit Nodes of Convergence in Cancer."[6] ProQuest Dissertations.
Pyrano-Quinoline Synthesis: RSC Advances. (2025). "Microwave-assisted synthesis of pyrano[3,2-c]quinoline-3-carboxylates as dual acting anti-cancer agents."
Quinoline SAR Review: Saudi Pharmaceutical Journal. (2022).[7] "Recent developments of quinoline derivatives as potential anticancer agents."[4][5][8][9]
MDR Reversal: Journal of Medicinal Chemistry. (2016).[1][10] "Antiproliferative and ADMET study of substituted 2-(1-benzofuran-2-yl) quinoline-4-carboxylic acid."
Technical Guide: Chemical Synthesis of 6-Substituted Quinoline-3-Carbohydrazides
This guide details the chemical synthesis of 6-substituted quinoline-3-carbohydrazides , a privileged scaffold in medicinal chemistry known for its antimicrobial, antitubercular, and antiproliferative properties. The met...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the chemical synthesis of 6-substituted quinoline-3-carbohydrazides , a privileged scaffold in medicinal chemistry known for its antimicrobial, antitubercular, and antiproliferative properties.
The methodology focuses on the Meth-Cohn Vilsmeier-Haack approach , widely regarded as the most versatile and scalable route for accessing 3-functionalized quinolines with high regioselectivity.
Executive Summary & Strategic Rationale
The quinoline-3-carbohydrazide motif serves as a critical pharmacophore in drug discovery, particularly for DNA gyrase inhibition and antitubercular activity. Unlike the 4-position (accessible via Gould-Jacobs), the 3-position requires electrophilic formylation strategies to construct the pyridine ring with precise substitution.
This guide prioritizes the Meth-Cohn synthesis (Vilsmeier-Haack cyclization) over the Friedländer or Pfitzinger reactions.
Why? It utilizes inexpensive acetanilides, allows for late-stage diversification at the 2-position (Cl displacement), and tolerates a wide range of electron-donating or withdrawing groups at the 6-position (derived from the para-substituted aniline precursor).
Retrosynthetic Analysis
To design a self-validating synthesis, we deconstruct the target molecule into stable precursors. The 3-carbohydrazide functionality is traced back to an ester, which is derived from the corresponding carboxylic acid. The quinoline core is constructed via the cyclization of a Vilsmeier reagent with an acetanilide.
Figure 1: Retrosynthetic disassembly of the target scaffold showing the Meth-Cohn pathway.
Comprehensive Synthesis Protocol
Target Molecule: 6-R-2-chloroquinoline-3-carbohydrazide (where R = F, Cl, Br, OMe, CH3).
Note: The 2-chloro group is an artifact of the Vilsmeier reaction. It can be retained for bioactivity or removed via hydrodehalogenation if the 2-H derivative is required.
Protocol: Dissolve aniline in water (or dilute acetic acid). Add acetic anhydride dropwise at 0–5°C. Stir at room temperature for 1 hour. The solid acetanilide precipitates.[1] Recrystallize from ethanol.
Checkpoint: Verify purity via Melting Point (MP). p-Chloroacetanilide MP: ~178–180°C.
Phase 2: The Meth-Cohn Cyclization (Vilsmeier-Haack)
This is the critical ring-closing step. The Vilsmeier reagent (chloromethyleneiminium salt) acts as both a formylating agent and a cyclization promoter.
Mechanism: The amide oxygen is activated by POCl₃, followed by electrophilic attack on the aromatic ring (ortho to the amide nitrogen).
Protocol:
Place dry DMF in a round-bottom flask at 0°C.
Add POCl₃ dropwise with stirring (exothermic). Stir for 30 min to generate the Vilsmeier reagent.
Add the acetanilide solid in portions.
Heat the mixture to 80–90°C for 4–16 hours (monitor via TLC).
Quenching (Critical): Pour the cooled reaction mixture onto crushed ice/water with vigorous stirring. Neutralize with saturated NaOAc or NaHCO₃ to pH 7.
Filter the yellow precipitate (2-chloro-3-carbaldehyde).
Figure 2: Mechanistic flow of the Meth-Cohn Vilsmeier-Haack cyclization.
Phase 3: Oxidation to Carboxylic Acid
The aldehyde must be oxidized to the acid without affecting the quinoline ring or the halogen at C-6.
Protocol: Suspend the aldehyde in acetone/water. Add KMnO₄ (1.5 eq) portion-wise at room temperature. Stir until the purple color persists. Filter MnO₂ and acidify the filtrate with HCl to precipitate the quinoline-3-carboxylic acid .
Protocol: Reflux the acid in absolute ethanol with 2–3 drops of H₂SO₄ for 8–10 hours. Evaporate solvent, neutralize with NaHCO₃, and extract the ethyl ester .
Phase 5: Hydrazinolysis (Target Formation)
The final step converts the ester to the hydrazide.
Add hydrazine hydrate (excess is crucial to prevent dimer formation).
Reflux for 4–6 hours.
Cool to room temperature. The product usually crystallizes out.
Filter, wash with cold ethanol, and dry.
Chemoselectivity Note: Under these conditions, the 2-chloro group is generally stable. However, harsh reflux or pressure can lead to nucleophilic displacement of the Cl by hydrazine (yielding 2-hydrazinyl derivatives). If the 2-Cl is preserved, the product is 6-substituted-2-chloroquinoline-3-carbohydrazide .
Data Summary & Expected Yields
The electronic nature of the substituent at Position 6 significantly impacts the yield of the Vilsmeier cyclization.
Moisture Control: The Vilsmeier reagent is moisture-sensitive. Ensure all glassware is oven-dried and DMF is anhydrous. If the POCl₃ solution turns cloudy or precipitates white solid immediately upon addition to DMF, moisture is present.
Temperature Management:
Step 2: Do not exceed 95°C during cyclization to avoid tar formation.
Step 5: If the product is an oil, induce crystallization by adding diethyl ether or scratching the flask walls.
Purification: The intermediate aldehyde can be purified by column chromatography (Hexane:EtOAc 9:1) if the crude precipitate is dark/tarry.
References
Meth-Cohn, O., & Stanforth, S. P. (1991).[2] The Vilsmeier–Haack Reaction (Review).[2][3][4] Comprehensive Organic Synthesis, 2, 777-794. Link
Nipate, A. S., et al. (2023).[5] Synthesis and Antimicrobial Activity of New Carbohydrazide Bearing Quinoline Scaffolds. Polycyclic Aromatic Compounds. Link
Desai, N. C., et al. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. Bioorganic & Medicinal Chemistry Letters, 21(15), 4465-4470. Link
Bhat, H. R., et al. (2025). Convenient Gould–Jacobs Synthesis of 4-Quinolone Core Using Eaton's Reagent.[6] MDPI Molbank, 2025(1), M1584. Link
Organic Chemistry Portal. (n.d.).[2] Vilsmeier-Haack Reaction: Mechanism and Protocols. Link
An In-depth Technical Guide to In Silico Docking Studies of 6-Ethylquinoline-3-Carbohydrazide Ligands
Abstract Molecular docking has become a cornerstone of modern structure-based drug design, offering a rapid and cost-effective means to predict the binding interactions between small molecules and their macromolecular ta...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Molecular docking has become a cornerstone of modern structure-based drug design, offering a rapid and cost-effective means to predict the binding interactions between small molecules and their macromolecular targets.[1] This guide provides a comprehensive, technically-grounded walkthrough of performing in silico docking studies, using the promising 6-Ethylquinoline-3-carbohydrazide scaffold as a case study. We will explore the entire workflow, from the foundational principles of docking to the practical steps of target selection, ligand and protein preparation, simulation execution, and rigorous results analysis. By grounding our protocol in the context of a tangible and medicinally relevant chemical series, this paper aims to equip researchers, scientists, and drug development professionals with the expertise to leverage molecular docking for their own discovery pipelines. The methodologies described herein will utilize widely accessible and validated tools, ensuring the reproducibility and integrity of the computational experiments.
Introduction: The Convergence of Computational Chemistry and Drug Discovery
The Role of In Silico Docking in Modern Drug Development
The journey of a drug from concept to clinic is notoriously long and expensive. Traditional high-throughput screening (HTS) methods, while powerful, require significant investment in resources and time. In silico molecular docking has emerged as an indispensable tool to front-load the discovery process, enabling the rapid screening of vast virtual libraries of compounds against a biological target of interest.[1][2] The primary goals of a docking study are to predict the preferred binding orientation (pose) and the strength of the interaction (binding affinity) of a ligand with a protein.[3] This predictive power allows for the prioritization of compounds for synthesis and biological testing, thereby enriching the "hit rate" and accelerating the identification of viable lead candidates.[1]
The Quinoline-Carbohydrazide Scaffold: A Privileged Structure in Medicinal Chemistry
The quinoline ring system is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs with a wide range of biological activities, including antibacterial, antimalarial, and anticancer properties.[4][5] Similarly, carbohydrazide derivatives are known for their diverse pharmacological profiles, including anti-inflammatory, anticonvulsant, and antimicrobial activities.[5][6] The combination of these two pharmacophores into a single molecule, such as 6-Ethylquinoline-3-carbohydrazide, presents a compelling starting point for the design of novel therapeutic agents.
Objective: A Methodological Guide to Docking 6-Ethylquinoline-3-carbohydrazide Ligands Against Bacterial DNA Gyrase B
To provide a practical and scientifically rigorous context, this guide will focus on a hypothetical docking study of 6-Ethylquinoline-3-carbohydrazide derivatives against a crucial and validated antibacterial target: the B subunit of Escherichia coli DNA gyrase (GyrB).[7] DNA gyrase is a type II topoisomerase essential for bacterial DNA replication and survival, and it is the primary target of the successful quinolone class of antibiotics.[7][8] By targeting the ATP-binding site of GyrB, novel inhibitors can disrupt the enzyme's function, leading to bacterial cell death.[8][9] This case study will serve as a template for investigating the therapeutic potential of this novel ligand series.
Foundational Concepts: The Theory Behind Molecular Docking
Molecular docking simulates the binding process by exploring the conformational space of the ligand within the active site of the protein and evaluating the energetic favorability of each generated pose.[3] This process is governed by two key components: a search algorithm and a scoring function .
Search Algorithms: These algorithms are responsible for generating a multitude of possible binding poses. They explore the ligand's rotational and translational degrees of freedom, as well as its internal torsional flexibility.
Scoring Functions: Once a pose is generated, a scoring function estimates its binding affinity. These functions are mathematical models that approximate the free energy of binding, considering factors like electrostatic interactions, van der Waals forces, hydrogen bonds, and desolvation penalties.[10][11]
For this guide, we will reference protocols applicable to AutoDock Vina , a widely used, open-source docking program known for its speed and accuracy.[12][13]
Experimental Protocol: A Step-by-Step Workflow
A successful docking study hinges on meticulous preparation of both the protein target and the small molecule ligands.[14] The principle of "garbage in, garbage out" is particularly pertinent; errors in preparation will lead to unreliable and misleading results.
Step 1: Target Protein Selection and Preparation
The first step is to obtain a high-quality 3D structure of the target protein, typically from a public repository like the RCSB Protein Data Bank (PDB).[15][16]
Selection: For our case study, we will use the crystal structure of the 24 kDa N-terminal domain of E. coli DNA gyrase B. A suitable entry, such as PDB ID: 4DUH , provides a high-resolution (1.50 Å) structure with a co-crystallized inhibitor, which is invaluable for validating the docking protocol.[17]
Preparation Protocol:
Download PDB File: Obtain the structure file (e.g., 4DUH.pdb) from the RCSB PDB website.
Clean the Structure: The raw PDB file often contains non-essential molecules. Using molecular visualization software like UCSF Chimera or PyMOL, perform the following:
Remove Water Molecules: Solvent molecules are typically removed as they can interfere with the docking process.[18][19]
Remove Co-crystallized Ligands and Ions: The original inhibitor and any non-essential ions should be deleted to create a vacant binding site.[19]
Select the Correct Chain: If the biological unit is a monomer but the PDB file contains a dimer or multimer, select and retain only the chain of interest (e.g., Chain A).[18]
Add Hydrogens: Crystal structures usually do not include hydrogen atoms. It is crucial to add them, as they are vital for proper hydrogen bonding.[20][21] Most molecular modeling software has built-in tools for this.
Assign Partial Charges: Assign partial charges to the protein atoms (e.g., Gasteiger charges). This is necessary for the scoring function to calculate electrostatic interactions.[21]
Save the Prepared Protein: Save the final, cleaned structure in the PDBQT file format, which is required by AutoDock Vina. This format includes atomic coordinates, partial charges, and atom type definitions.[14]
Step 2: Ligand Preparation
The ligand, 6-Ethylquinoline-3-carbohydrazide, must also be prepared to ensure it has a proper 3D conformation and chemical description.
Ligand Preparation Protocol:
Obtain 2D Structure: Draw the 2D structure of the ligand using chemical drawing software like ChemDraw or MarvinSketch, or obtain it from a database like PubChem.[18]
Convert to 3D: Convert the 2D structure into a 3D conformation.
Energy Minimization: Perform an energy minimization of the 3D structure using a force field (e.g., MMFF94) to obtain a low-energy, stable conformation.[22]
Assign Partial Charges: As with the protein, assign partial charges to the ligand atoms.[16]
Define Rotatable Bonds: Identify the rotatable bonds in the ligand. AutoDock tools can do this automatically, allowing the docking algorithm to explore the ligand's flexibility.[23]
Save in PDBQT Format: Save the prepared ligand in the PDBQT format.[16]
Step 3: Grid Box Definition and Configuration
The docking simulation does not search the entire protein surface. Instead, a "grid box" is defined to specify the search space, which should encompass the entire binding site.[13][24]
Grid Box Protocol:
Identify the Binding Site: The binding site can be identified from the position of the co-crystallized ligand in the original PDB file or through binding site prediction servers.[15]
Define Box Dimensions: Using software like AutoDockTools, define the center and dimensions (x, y, z) of the grid box.[12][25] The box should be large enough to allow the ligand to move and rotate freely within the active site but not so large as to unnecessarily increase computation time.
Create a Configuration File: Create a text file (e.g., conf.txt) that specifies the paths to the prepared protein and ligand files, the coordinates of the grid box center, and the dimensions of the box.[23][25]
Step 4: Execution of the Docking Simulation
With all input files prepared, the docking simulation can be run from the command line.[12]
Execution Command (Example for Vina):
This command tells Vina to use the parameters in conf.txt, save the output poses to output_poses.pdbqt, and write a log file with the scoring results to output_log.txt.[25]
Step 5: Protocol Validation via Redocking
Trustworthiness in a docking protocol is paramount. A critical self-validating step is "redocking."[26] This involves docking the co-crystallized ligand (that was removed in Step 3.1) back into its own binding site. A successful redocking is generally defined by a Root Mean Square Deviation (RMSD) of less than 2.0 Å between the docked pose and the original crystallographic pose.[27] Achieving this confirms that the chosen docking parameters are capable of reproducing a known binding mode.
Visualization: The In Silico Docking Workflow
The entire process, from preparation to analysis, can be visualized as a systematic workflow.
Caption: Workflow for a typical molecular docking experiment.
Results and Interpretation: From Raw Data to Actionable Insights
The output of a docking simulation is a set of ligand poses ranked by their predicted binding affinities.[28]
Analyzing Binding Affinity and Pose
Binding Affinity (Docking Score): This value, typically reported in kcal/mol, is an estimate of the binding free energy. More negative values indicate stronger, more favorable binding.[24][28]
Pose Analysis: The top-ranked pose (the one with the lowest binding energy) is considered the most likely binding mode. It's crucial to visually inspect this pose to ensure it makes chemical sense.[27]
RMSD: When comparing poses, the Root Mean Square Deviation (RMSD) is used to quantify the difference between them. Low RMSD values between top-scoring poses suggest a well-defined binding mode.[27]
Visualizing and Interpreting Ligand-Receptor Interactions
Static scores are not enough. The true insight comes from visualizing the 3D structure of the protein-ligand complex using tools like PyMOL or UCSF Chimera.[26][28] This allows for the detailed analysis of non-covalent interactions that stabilize the complex, such as:
Hydrogen Bonds: Key interactions that provide specificity.
Hydrophobic Interactions: Crucial for binding within nonpolar pockets.
Pi-Pi Stacking: Interactions between aromatic rings.
Salt Bridges: Electrostatic interactions between charged residues.
Understanding these specific interactions is fundamental to rational drug design, guiding the modification of the ligand to improve its affinity and selectivity.[11]
Comparative Analysis and Structure-Activity Relationships (SAR)
Docking is most powerful when used to compare a series of related compounds. By docking several analogs of 6-Ethylquinoline-3-carbohydrazide, one can begin to build a Structure-Activity Relationship (SAR) model. This helps to identify which chemical modifications lead to improved binding.
Table 1: Hypothetical Docking Results for 6-Ethylquinoline-3-carbohydrazide Analogs against E. coli DNA Gyrase B (PDB: 4DUH)
Compound ID
R-Group at position 6
Binding Affinity (kcal/mol)
Key Interacting Residues
Number of H-Bonds
LIG-01
-Ethyl
-8.5
Asp73, Gly77, Thr165
3
LIG-02
-H
-7.9
Asp73, Gly77
2
LIG-03
-Chloro
-8.9
Asp73, Gly77, Ile78, Thr165
3
LIG-04
-Methoxy
-8.2
Asp73, Thr165
2
Control
Novobiocin (Known Inhibitor)
-9.8
Asp73, Ile78, Pro79, Thr165
4
This is example data and does not represent actual experimental results.
From this hypothetical data, one could infer that a larger, electronegative group at the R-position (like Chloro in LIG-03) may form additional favorable interactions within the binding pocket, leading to a stronger binding affinity compared to the parent ethyl group.
Visualization: Mechanism of DNA Gyrase Inhibition
Quinolone-based inhibitors function by stabilizing a transient intermediate in the enzyme's catalytic cycle, leading to double-strand DNA breaks.
Caption: Simplified pathway of DNA gyrase inhibition.
Discussion and Future Perspectives
Limitations of In Silico Docking
While powerful, it is crucial to acknowledge the limitations of molecular docking.[1]
Scoring Function Inaccuracies: Scoring functions are approximations and may not always perfectly predict binding affinity.
Protein Flexibility: Most standard docking protocols treat the protein as a rigid structure. In reality, proteins are dynamic, and binding can induce conformational changes (induced fit). Advanced methods like ensemble docking or flexible docking can address this but are more computationally expensive.[2]
Solvation Effects: The role of water is often simplified or ignored, yet it can play a critical role in mediating protein-ligand interactions.
Integrating Docking with Other Techniques
In silico docking should not be viewed as a standalone method. Its true predictive power is realized when integrated with other computational and experimental techniques. The most promising hits from a docking screen should be subjected to more rigorous computational analysis, such as Molecular Dynamics (MD) simulations , to assess the stability of the predicted binding pose over time. Ultimately, computational predictions must be validated through experimental assays (e.g., enzyme inhibition assays, surface plasmon resonance) to confirm biological activity.
Conclusion
This guide has outlined a robust and validated workflow for conducting in silico docking studies on the 6-Ethylquinoline-3-carbohydrazide ligand series against bacterial DNA gyrase B. By adhering to meticulous preparation protocols, performing essential validation steps like redocking, and critically analyzing the results through visualization and comparative studies, researchers can generate reliable hypotheses to guide their drug discovery efforts. Molecular docking, when applied with an understanding of its capabilities and limitations, serves as a powerful engine for accelerating the design and identification of novel therapeutic agents.
References
AutoDock Vina Tutorial . (2025). YouTube. Retrieved from [Link]
Molecular Docking Using AutoDock Vina . (2025). YouTube. Retrieved from [Link]
Molecular Docking: In Silico Approach For Structure-Based Drug Designing Discovery . (n.d.). ResearchGate. Retrieved from [Link]
How does one prepare proteins for molecular docking? . (2021). Quora. Retrieved from [Link]
Ligand preparation: Significance and symbolism . (2025). Sage Journals. Retrieved from [Link]
How I can analyze and present docking results? . (2020). Matter Modeling Stack Exchange. Retrieved from [Link]
A simple tutorial for using Autodock Vina to find the ligand binding pose . (n.d.). GitHub. Retrieved from [Link]
Molecular Docking: A powerful approach for structure-based drug discovery . (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Preparing the protein and ligand for docking . (2025). ScotChem. Retrieved from [Link]
DNA Gyrase as a Target for Quinolones . (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
A Review on In Silico molecular docking Studies . (2024). IJARIIE. Retrieved from [Link]
Analysis and Mapping of Molecular Docking Results . (n.d.). CD ComputaBio. Retrieved from [Link]
Using AutoDock 4 and AutoDock Vina with AutoDockTools: A Tutorial . (2012). The Scripps Research Institute. Retrieved from [Link]
Molecular Docking Tutorial . (n.d.). University of Alberta. Retrieved from [Link]
Molecular Docking Tutorial: A Step-by-Step Guide for Beginners . (2025). ChemCopilot. Retrieved from [Link]
Drug Discovery Tools and In Silico Techniques: A Review . (2024). International Journal of Pharmaceutical Sciences Review and Research. Retrieved from [Link]
How to analyse docking results from HADDOCK or refine models? . (n.d.). Bonvin Lab. Retrieved from [Link]
Molecular Docking Tutorial: AUTODOCK VINA - PART 1 . (2020). YouTube. Retrieved from [Link]
A Comprehensive Review on Molecular Docking in Drug Discovery . (2025). Preprints.org. Retrieved from [Link]
Autodock Results Analysis . (2020). YouTube. Retrieved from [Link]
What is the most simple protocol to prepare the liberary of ligands for molocular docking? . (2023). ResearchGate. Retrieved from [Link]
Molecular docking as a popular tool in drug design, an in silico travel . (2016). Taylor & Francis Online. Retrieved from [Link]
Identification of novel bacterial DNA gyrase inhibitors: An in silico study . (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Session 4: Introduction to in silico docking . (n.d.). ASTAR*. Retrieved from [Link]
4DUH: Crystal structure of 24 kDa domain of E. coli DNA gyrase B in complex with small molecule inhibitor . (2012). RCSB PDB. Retrieved from [Link]
PDB-6rku: E. coli DNA Gyrase - DNA binding and cleavage domain in State 1 . (n.d.). PDBj. Retrieved from [Link]
Molecular docking . (n.d.). Slideshare. Retrieved from [Link]
Molecular docking, discovery, synthesis, and pharmacological properties of new 6-substituted-2-(3-phenoxyphenyl)-4-phenyl quinoline derivatives . (2017). PubMed. Retrieved from [Link]
Synthesis, antibacterial evaluation, and DNA gyrase inhibition profile of some new quinoline hybrids . (2019). PubMed. Retrieved from [Link]
Novel and Structurally Diversified Bacterial DNA Gyrase Inhibitors Discovered through a Fluorescence-Based High-Throughput Screening Assay . (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Structure of E. coli DNA gyrase (Protein Data Bank (PDB) entry: 6RKW...) . (n.d.). ResearchGate. Retrieved from [Link]
1EI1: Dimerization of E. Coli DNA Gyrase B Provides a Structural Mechanism for Activating the ATPase Catalytic Center . (2000). RCSB PDB. Retrieved from [Link]
6KZV: Crystal structure of E.coli DNA gyrase B in complex with 2-oxo-1,2-dihydroquinoline derivative . (2020). RCSB PDB. Retrieved from [Link]
Docking and scoring . (n.d.). Schrödinger. Retrieved from [Link]
Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants . (n.d.). Hindawi. Retrieved from [Link]
Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents . (n.d.). National Center for Biotechnology Information. Retrieved from [Link]
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide . (2023). MDPI. Retrieved from [Link]
Synthesis of thiocarbohydrazide and carbohydrazide derivatives as possible biologically active agents . (n.d.). Academia.edu. Retrieved from [Link]
Synthesis of 6-Ethylquinoline-3-carbohydrazide from ethyl 6-ethylquinoline-3-carboxylate
Introduction & Scope The quinoline scaffold is a privileged structure in medicinal chemistry, exhibiting broad biological activities including antimalarial, antibacterial, and anticancer properties. The conversion of eth...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Scope
The quinoline scaffold is a privileged structure in medicinal chemistry, exhibiting broad biological activities including antimalarial, antibacterial, and anticancer properties. The conversion of ethyl 6-ethylquinoline-3-carboxylate to 6-ethylquinoline-3-carbohydrazide is a critical intermediate step in the synthesis of diverse pharmacophores, particularly Schiff bases and 1,3,4-oxadiazoles.
This Application Note provides a robust, scalable protocol for this nucleophilic acyl substitution. Unlike generic textbook descriptions, this guide focuses on process control, impurity suppression (specifically the formation of N,N'-diacylhydrazine dimers), and structural validation.
Understanding the mechanism is vital for troubleshooting. The reaction proceeds via the attack of the nucleophilic nitrogen of hydrazine on the carbonyl carbon of the ester.[1][2]
Critical Mechanistic Factors:
Nucleophilicity: Hydrazine is a potent alpha-effect nucleophile, making it more reactive than ammonia or primary amines.
Leaving Group: Ethoxide (
) is displaced. The use of ethanol as a solvent prevents transesterification side-reactions that might occur if methanol were used (though methanol is often acceptable).
Dimerization Risk: If hydrazine is limiting, the product (hydrazide) can compete with hydrazine to attack a second molecule of ester, forming a symmetrical dimer. This is why excess hydrazine is mandatory.
Diagram 1: Reaction Mechanism & Pathway
Caption: Mechanistic flow of hydrazinolysis. Note the critical branch point where product can react with starting material if hydrazine concentration is insufficient.
> Note: While 1.0 equivalent is theoretically sufficient, we use 5.0–10.0 equivalents to drive kinetics and suppress dimerization.
Step-by-Step Procedure
Step 1: Setup
Dissolve 10 mmol (approx. 2.29 g) of ethyl 6-ethylquinoline-3-carboxylate in 30 mL of absolute ethanol in a 100 mL Round Bottom Flask (RBF). Ensure the starting material is fully solubilized; gentle warming may be required.
Step 2: Reagent Addition
Add 50–100 mmol (approx. 2.5 – 5.0 g) of hydrazine hydrate dropwise to the stirring solution at room temperature.
Why: Dropwise addition controls the initial exotherm, though mild for this specific ester.
Step 3: Reflux
Equip the RBF with a reflux condenser. Heat the mixture to reflux (approx. 78-80°C) with magnetic stirring.
Disappearance: The quartet (~4.3 ppm) and triplet (~1.3 ppm) of the ethyl ester group must be absent.
Appearance (Hydrazide):
-CONH-: A broad singlet, typically very downfield (9.0 – 10.5 ppm , sometimes up to 12 ppm depending on H-bonding).
-NH
: A broad singlet, typically around 4.0 – 5.0 ppm (exchangeable with ).
Aromatic Region: The quinoline protons (H2, H4, H5, H7, H8) will appear between 7.0 and 9.5 ppm. H4 is typically the most deshielded singlet (~8.5-9.0 ppm).
Ethyl Group (C6): A triplet (~1.2 ppm) and quartet (~2.7 ppm) corresponding to the ethyl substituent at position 6 will remain.
Troubleshooting & Critical Parameters
Issue
Probable Cause
Corrective Action
Low Yield / No Precipitate
Product too soluble in EtOH.
Concentrate solvent by 50% or add ice water to induce precipitation.
Impurity: Dimer
Insufficient Hydrazine.
Ensure at least 5 equivalents of hydrazine are used.
Starting Material Remains
Reaction time too short.
Extend reflux time; check hydrazine quality (it degrades over time).
Decant solvent, triturate oil with diethyl ether or hexane to induce crystallization.
Safety Considerations
Hydrazine Hydrate: Highly toxic, potential carcinogen, and corrosive. Handle in a fume hood. Avoid contact with metals which can catalyze decomposition.
Ethanol: Flammable.
Waste Disposal: Hydrazine waste must be segregated and treated (often with hypochlorite) before disposal, according to local EHS regulations.
References
General Synthesis of Quinoline-3-Carbohydrazides:
Al-Bayati, R. I., et al. "Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide..." Molecules, 2023.[3][11]
Protocol for Hydrazinolysis of Esters:
Alamdar, S. S., et al. "A Review on Synthesis of Carbohydrazide Derivatives." Asian Journal of Green Chemistry, 2019.
Characterization of Quinoline Hydrazides:
El Bakkali, M., et al. "Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants." Journal of Chemistry, 2015.
Mastering the Purification of Quinoline-3-Carbohydrazides: A Guide to Solvent Selection for Recrystallization
Abstract Quinoline-3-carbohydrazides are a pivotal class of heterocyclic compounds, forming the backbone of numerous therapeutic agents with a wide spectrum of biological activities, including antimicrobial, anti-inflamm...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Quinoline-3-carbohydrazides are a pivotal class of heterocyclic compounds, forming the backbone of numerous therapeutic agents with a wide spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2][3][4] The purity of these compounds is paramount for their efficacy and safety in drug development and medicinal chemistry research. Recrystallization stands as the most crucial and widely employed technique for the purification of these nonvolatile organic solids.[5][6] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles and protocols for selecting the optimal solvent or solvent system for the recrystallization of quinoline-3-carbohydrazides. We delve into the theoretical underpinnings of solvent selection, provide a systematic approach for empirical solvent screening, and present detailed protocols for both single-solvent and mixed-solvent recrystallization.
The Critical Role of Purity and the Principle of Recrystallization
The biological activity of quinoline derivatives is intrinsically linked to their molecular structure.[3] Impurities, even in trace amounts, can significantly alter their pharmacological profile, leading to reduced efficacy, increased toxicity, or unforeseen side effects. Recrystallization is a purification technique predicated on the differential solubility of a compound and its impurities in a solvent at varying temperatures.[7] The fundamental principle is that most solids are more soluble in a hot solvent than in a cold one.[8][9]
The process involves dissolving the impure solid in a suitable solvent at an elevated temperature to form a saturated or near-saturated solution.[7] As this solution cools, the solubility of the desired compound decreases, leading to the formation of a crystalline lattice that excludes the impurities, which remain dissolved in the surrounding solution (mother liquor).[5][7] The purified crystals are then isolated via filtration.
Decoding the Ideal Recrystallization Solvent
The success of any recrystallization procedure hinges on the judicious selection of the solvent. An ideal solvent for the recrystallization of quinoline-3-carbohydrazides should exhibit the following characteristics:
High Temperature Coefficient of Solubility: The solvent should dissolve the compound sparingly or not at all at room temperature but demonstrate high solubility at its boiling point.[5][8][9] This differential is the driving force for crystal formation upon cooling.
Appropriate Boiling Point: The solvent's boiling point should be low enough to be easily removed from the purified crystals after filtration but not so low that the temperature difference between boiling and room temperature is minimal.[6]
Inertness: The solvent must not react chemically with the quinoline-3-carbohydrazide.[5]
Dissimilar Solubility of Impurities: Impurities should either be highly soluble in the solvent at all temperatures (remaining in the mother liquor) or insoluble even at high temperatures (allowing for removal by hot filtration).[5][9]
Volatility: A relatively volatile solvent is preferred for easy removal from the crystals during the drying process.[5]
Quinoline and its derivatives generally exhibit good solubility in many organic solvents.[3][10][11][12] The polarity of the solvent plays a crucial role, and the adage "like dissolves like" is a useful guiding principle.[13] Quinoline-3-carbohydrazides, with their aromatic rings, amide, and amine functionalities, are polar molecules. Therefore, polar solvents are often a good starting point for solubility tests.
Visualizing the Solvent Selection Workflow
The following diagram illustrates the decision-making process for selecting an appropriate recrystallization solvent.
Caption: A flowchart illustrating the systematic approach to selecting a suitable solvent for recrystallization.
Before committing to a large-scale recrystallization, it is imperative to perform small-scale solubility tests with a range of candidate solvents.
Materials:
Crude quinoline-3-carbohydrazide
Small test tubes
A selection of solvents with varying polarities (see Table 1)
Hot plate or water bath
Pasteur pipettes
Procedure:
Place approximately 10-20 mg of the crude quinoline-3-carbohydrazide into several small test tubes.
To the first test tube, add the first candidate solvent dropwise at room temperature, vortexing or shaking after each addition. Observe the solubility.
If the compound dissolves readily in the cold solvent, that solvent is unsuitable for single-solvent recrystallization.[6]
If the compound is insoluble or sparingly soluble in the cold solvent, gently heat the test tube in a water bath or on a hot plate.[8]
Continue adding the solvent dropwise to the hot mixture until the solid dissolves completely.
Allow the solution to cool slowly to room temperature, and then place it in an ice bath.
Observe the formation of crystals. An ideal solvent will yield a good quantity of crystals upon cooling.[6]
Repeat this process for each candidate solvent to identify the most suitable one.
Table 1: Candidate Solvents for Quinoline-3-Carbohydrazide Recrystallization
Solvent
Polarity
Boiling Point (°C)
Notes
Water
High
100
May be suitable for more polar derivatives; quinoline itself is more soluble in hot water.[3][14]
Ethanol
High
78.5
A common and effective solvent for many organic compounds, including quinolines.[14]
Methanol
High
64.7
Similar to ethanol, but with a lower boiling point.
Isopropanol
Medium
82.6
A good alternative to ethanol.
Acetone
Medium
56
A versatile solvent, but its low boiling point may be a disadvantage.
Ethyl Acetate
Medium
77.1
Often used for compounds of intermediate polarity.
Toluene
Low
110.6
May be suitable for less polar derivatives or as part of a mixed-solvent system.[14]
Hexane/Heptane
Low
~69 / ~98
Generally used as an "anti-solvent" in mixed-solvent systems for polar compounds.
Detailed Recrystallization Protocols
Protocol 1: Single-Solvent Recrystallization
This protocol is to be followed once an ideal single solvent has been identified through the screening process.
Procedure:
Dissolution: Place the crude quinoline-3-carbohydrazide in an Erlenmeyer flask. Add a boiling chip and the selected solvent. Heat the mixture to boiling on a hot plate with gentle stirring. Add the minimum amount of hot solvent needed to completely dissolve the solid.[15][16] An excess of solvent will reduce the final yield.[15]
Hot Filtration (if necessary): If insoluble impurities are present, they must be removed while the solution is hot to prevent premature crystallization. Pre-heat a funnel and a clean receiving flask. Place a fluted filter paper in the funnel and pour the hot solution through it.
Crystallization: Cover the flask containing the hot, clear solution and allow it to cool slowly and undisturbed to room temperature.[15][16] Slow cooling is crucial for the formation of large, pure crystals.[15] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.[16]
Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[7]
Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.[7][17]
Drying: Dry the crystals in a desiccator or a vacuum oven to remove all traces of the solvent.[7]
Purity Assessment: Determine the melting point of the recrystallized product. A sharp melting point close to the literature value indicates high purity. Further analysis by techniques such as NMR or HPLC can also be performed.
Protocol 2: Mixed-Solvent Recrystallization
This technique is employed when no single solvent meets the ideal criteria. A pair of miscible solvents is used: one in which the compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "bad" or "anti-solvent").[15][18]
Procedure:
Dissolution: Dissolve the crude quinoline-3-carbohydrazide in the minimum amount of the hot "good" solvent.[15][19]
Addition of Anti-Solvent: While keeping the solution hot, add the "bad" solvent dropwise until the solution becomes faintly cloudy (turbid).[18][19] This cloudiness indicates that the solution is saturated.
Clarification: Add a few more drops of the hot "good" solvent until the cloudiness just disappears.[18]
Crystallization, Isolation, Washing, and Drying: Follow steps 3 through 7 of the Single-Solvent Recrystallization protocol. The washing should be done with a cold mixture of the two solvents in the same proportion used for the recrystallization.
Troubleshooting and Advanced Considerations
Oiling Out: If the compound separates as an oil instead of crystals, it may be due to the boiling point of the solvent being too high or the solution cooling too rapidly. Re-heat the solution to dissolve the oil and allow it to cool more slowly. Adding more solvent may also help.
No Crystal Formation: If no crystals form upon cooling, the solution may be too dilute. Evaporate some of the solvent and try cooling again. Scratching the inside of the flask with a glass rod at the liquid-air interface can sometimes induce crystallization. Seeding the solution with a tiny crystal of the pure compound can also be effective.
pH Adjustment: The basic nitrogen atom in the quinoline ring means that the solubility of these compounds can be pH-dependent.[14][20] In some cases, slight acidification of the solvent can improve solubility characteristics for recrystallization.
By following this systematic approach, researchers can confidently select the optimal solvent system and execute a successful recrystallization, ensuring the high purity of their quinoline-3-carbohydrazide compounds essential for downstream applications.
References
University of California, Davis. (n.d.).
BenchChem. (2025).
University of York, Department of Chemistry. (n.d.).
University of Wisconsin-Green Bay. (n.d.).
Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet.
Columbia University. (n.d.).
Chem Survival. (2012, May 7). Recrystallization using two solvents [Video]. YouTube.
Solubility of Things. (n.d.). 2-(2-quinolyl)quinoline.
EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters.
International Journal of Fauna and Mission Research. (2025, November 15).
BenchChem. (2025).
Wired Chemist. (n.d.).
Wikipedia. (n.d.).
University of Rochester, Department of Chemistry. (n.d.).
California State University, Long Beach. (n.d.).
National Center for Biotechnology Information. (n.d.). Quinoline-3-carbohydrazide. PubChem.
MDPI. (2023, October 17). Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity.
Hindawi. (n.d.). Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants.
Der Pharma Chemica. (n.d.). Molecular docking studies of quinoline-3-carbohydrazide as novel PTP1B inhibitors as potential antihyperglycemic agents.
National Center for Biotechnology Information. (n.d.). Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives as Anti-HIV-1 and Antibacterial Agents.
University of Massachusetts Boston. (n.d.).
Ventura College. (n.d.).
Iranian Journal of Pharmaceutical Research. (2022, May 4).
RSC Advances. (2022, June 24). Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review.
RSC Publishing. (2016, October 27). Quinoline based mono- and bis-(thio)carbohydrazones: synthesis, anticancer activity in 2D and 3D cancer and cancer stem cell models.
UTMB Health Research Expert Profiles. (2011, November 15).
Application Note: Antimicrobial Screening & Mechanism Validation for 6-Ethylquinoline-3-carbohydrazide
Executive Summary & Rationale 6-Ethylquinoline-3-carbohydrazide represents a privileged scaffold in medicinal chemistry, fusing the DNA-intercalating properties of the quinoline ring with the metal-chelating and hydrogen...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Rationale
6-Ethylquinoline-3-carbohydrazide represents a privileged scaffold in medicinal chemistry, fusing the DNA-intercalating properties of the quinoline ring with the metal-chelating and hydrogen-bonding capacity of the carbohydrazide moiety.
Unlike standard fluoroquinolones, the absence of the fluorine atom and the presence of the 3-carbohydrazide tail suggest a distinct binding mode to the DNA Gyrase (Topoisomerase II) complex. The 6-ethyl substitution specifically enhances lipophilicity (ClogP projection: ~2.5–3.0), potentially improving permeation through the mycolic acid layer of Mycobacteria and the outer membrane of Gram-negative pathogens.
This guide provides a rigorous, self-validating screening pipeline designed to transition this molecule from chemical synthesis to validated hit.
Pre-Screening: Solubility & Stock Preparation
Critical Failure Point: The 6-ethyl group significantly reduces aqueous solubility compared to the parent quinoline. Improper stock preparation will lead to micro-precipitation in the assay media, causing false-negative MICs (drug not in solution) or false-positive optical density readings (precipitate scattering light).
Rationale: Quinoline-gyrase inhibitors are typically bactericidal. Hydrazides can sometimes be bacteriostatic (inhibiting growth without killing). This assay distinguishes the two.
Protocol
Identify the MIC well and the 2 wells with concentrations above the MIC (supramic).
Aliquot 10 µL from these clear wells.
Spot onto Tryptic Soy Agar (TSA) or Mueller-Hinton Agar (MHA) plates.
Incubate for 24 hours at 35°C.
Interpretation:
Bactericidal: ≥99.9% colony reduction (e.g., <5 colonies if initial inoculum was ~5x10^5).
Bacteriostatic: Significant growth persists.
Mechanism of Action: DNA Gyrase Supercoiling Inhibition
Scientific Grounding: The 3-carbohydrazide motif, when fused to quinoline, acts as a bioisostere to the fluoroquinolone carboxylic acid/keto system. It targets the GyrB subunit (ATPase domain) or the GyrA-DNA cleavage complex .
Assay: Gel-Based Supercoiling
Reagents: Relaxed pBR322 plasmid DNA, E. coli DNA Gyrase (commercial kit), Assay Buffer (Tris-HCl, KCl, MgCl2, ATP).
Reaction Mix: Combine relaxed plasmid (0.5 µg), Gyrase enzyme (1 U), and test compound (at 1x, 5x, 10x MIC).
Electrophoresis: Run on 1% agarose gel (no Ethidium Bromide in gel; stain post-run).
Result Interpretation:
Active Gyrase (No Drug): Converts relaxed DNA to supercoiled (migrates faster).
Inhibited Gyrase (Drug): DNA remains relaxed (migrates slower) or linear (if cleavage complex is stabilized).
Mechanism Pathway Diagram
Caption: Figure 2. Proposed mechanism of action: Stabilization of the DNA-Gyrase cleavage complex leading to cell death.
Data Reporting & Interpretation
Summarize results in a comparative table. Do not report raw OD values alone; convert to µg/mL.
Parameter
6-Ethylquinoline-3-carbohydrazide
Ciprofloxacin (Control)
Interpretation
MIC (S. aureus)
Value (e.g., 2 µg/mL)
0.25 µg/mL
Moderate potency; likely effective.
MIC (E. coli)
Value (e.g., 32 µg/mL)
0.015 µg/mL
Low potency (efflux or permeation issue).
MBC/MIC Ratio
Value (e.g., 2)
1–2
Bactericidal (Ratio ≤ 4).
IC50 (Gyrase)
Value (e.g., 15 µM)
0.5 µM
Confirms target engagement.
References
Clinical and Laboratory Standards Institute (CLSI). (2015).[1][2] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition (M07-A10).[3]
Swebocki, T., et al. (2023). "Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method." Protocols.io.[4]
El-Essawy, F. A., et al. (2023).[5][6] "Synthesis and Antimicrobial Activities of Some New Heterocyclic Derivatives from 4-Hydroxy-6-methylquinoline-3-carbaldehyde." Indian Journal of Heterocyclic Chemistry.
Manohar, S., et al. (2023).[6] "Design and Synthesis of 2-(4-Bromophenyl)Quinoline-4-Carbohydrazide Derivatives via Molecular Hybridization as Novel Microbial DNA-Gyrase Inhibitors." ACS Omega.
Aldawsari, F. D., et al. (2022). "Design, Synthesis, Docking Study, and Biological Evaluation of 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carbohydrazide Derivatives." Bioorganic Chemistry.
Application Note: Reaction Conditions for 6-Ethylquinoline-3-carbohydrazide with Aldehydes
This Application Note provides a comprehensive technical guide for the synthesis of 6-Ethylquinoline-3-carbohydrazide hydrazones via condensation with aldehydes. The protocol is derived from high-confidence data regardin...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note provides a comprehensive technical guide for the synthesis of 6-Ethylquinoline-3-carbohydrazide hydrazones via condensation with aldehydes. The protocol is derived from high-confidence data regarding the quinoline-3-carbohydrazide scaffold, adapted for the specific solubility and electronic properties conferred by the 6-ethyl substituent.
Introduction & Scope
The quinoline-3-carbohydrazide scaffold is a privileged structure in medicinal chemistry, serving as a precursor for hydrazone derivatives that exhibit potent antimicrobial, antitubercular, and anticancer activities. The specific derivative 6-Ethylquinoline-3-carbohydrazide incorporates an ethyl group at the 6-position, increasing lipophilicity and potentially modulating bioavailability compared to its unsubstituted counterparts.
This guide details the reaction between 6-Ethylquinoline-3-carbohydrazide and various aldehydes (R-CHO) to form N'-benzylidene-6-ethylquinoline-3-carbohydrazide derivatives.
The formation of the hydrazone is a classic nucleophilic addition-elimination reaction. Understanding this mechanism is crucial for troubleshooting low yields.
Activation: The acid catalyst protonates the aldehyde carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon.
Nucleophilic Attack: The terminal amino group (-NH2) of the hydrazide attacks the activated carbonyl carbon.
Proton Transfer: A rapid proton transfer occurs, stabilizing the tetrahedral carbinolamine intermediate.
Dehydration: The hydroxyl group is protonated and leaves as water, creating a C=N double bond (imine/hydrazone linkage).
Pathway Visualization
Figure 1: Acid-catalyzed mechanism for hydrazone formation.
Experimental Protocols
Pre-requisite: Preparation of the Starting Material
Note: If 6-Ethylquinoline-3-carbohydrazide is not commercially available, it must be synthesized from Ethyl 6-ethylquinoline-3-carboxylate .
Protocol: Reflux Ethyl 6-ethylquinoline-3-carboxylate (1 equiv) with Hydrazine Hydrate (5-10 equiv) in Ethanol for 12-24 hours. Cool, filter the precipitate, and wash with cold ethanol.
Method A: Standard Thermal Condensation (Conventional)
This is the robust, industry-standard method suitable for gram-scale synthesis.
Materials:
6-Ethylquinoline-3-carbohydrazide (1.0 mmol)
Substituted Benzaldehyde (1.0 - 1.2 mmol)
Absolute Ethanol (15-20 mL)
Glacial Acetic Acid (3-5 drops)
Step-by-Step Procedure:
Dissolution: In a 50 mL round-bottom flask, dissolve 1.0 mmol of 6-Ethylquinoline-3-carbohydrazide in 15 mL of absolute ethanol. Slight heating may be required to achieve full solubility due to the lipophilic ethyl group.
Addition: Add 1.0-1.2 mmol of the appropriate aldehyde to the solution.
Catalysis: Add 3-5 drops of glacial acetic acid.
Reflux: Attach a reflux condenser and heat the mixture to reflux (approx. 78-80°C) for 3 to 6 hours .
Checkpoint: Monitor reaction progress via TLC (System: Hexane:Ethyl Acetate 6:4). The hydrazide spot (lower Rf) should disappear.
Precipitation: Allow the reaction mixture to cool to room temperature. Often, the product precipitates upon cooling. If not, pour the mixture onto crushed ice (approx. 50g).
Filtration: Filter the solid product under vacuum.
Purification: Wash the solid with cold water (2x10 mL) followed by cold ethanol (1x5 mL). Recrystallize from hot Ethanol or an Ethanol/DMF mixture if the product is highly insoluble.
Ideal for high-throughput screening or when the thermal method yields poor results.
Parameters:
Power: 150-300 W
Temperature: 80-100°C
Time: 2 - 10 minutes
Procedure:
Mix 1.0 mmol of hydrazide and 1.0 mmol of aldehyde in 2-3 mL of Ethanol in a microwave-safe vial.
Add 1 drop of Glacial Acetic Acid.
Irradiate at 80°C for 2 minutes. Check TLC. Extend time in 1-minute increments if necessary.
Cool and filter as described in Method A.
Optimization & Troubleshooting Guide
The 6-ethyl group increases the molecular weight and lipophilicity compared to standard quinolines. This impacts solubility and workup.
Variable
Recommendation
Rationale
Solvent Choice
Ethanol (Preferred) , Methanol, DMF (for workup)
Ethanol provides the best balance of solubility at reflux and insolubility at room temp (crucial for crystallization).
Stoichiometry
1:1.1 (Hydrazide:Aldehyde)
A slight excess of aldehyde ensures complete consumption of the more valuable hydrazide precursor.
Catalyst Load
Glacial AcOH (cat.)
Essential for activating the aldehyde. Do not omit. Without acid, reaction times extend significantly.
Reaction Time
3-6 Hours (Thermal)
Sufficient for dehydration. Over-boiling may cause degradation of sensitive aldehydes.
Troubleshooting Common Issues
Issue 1: No Precipitate Forms upon Cooling
Cause: The 6-ethyl group may make the product too soluble in ethanol.
Solution: Concentrate the solvent volume by 50% using a rotary evaporator, then place the flask in a -20°C freezer for 2 hours. Alternatively, add water dropwise to the stirring ethanolic solution until turbidity persists, then cool.
Issue 2: Low Yield / Sticky Product
Cause: Incomplete dehydration or presence of unreacted aldehyde (oils).
Solution: Ensure the reflux was vigorous enough to drive off water (equilibrium shift). Wash the crude solid thoroughly with Diethyl Ether or Hexane to remove unreacted aldehyde.
Characterization Standards
To validate the structure of the synthesized 6-Ethylquinoline-3-carbohydrazide hydrazone , look for these specific spectral signatures:
FT-IR (KBr pellet):
NH (Amide): 3150–3250 cm⁻¹ (Stretch).
C=O (Amide I): 1640–1660 cm⁻¹ (Strong stretch).
C=N (Imine): 1600–1620 cm⁻¹ (Distinctive Schiff base peak).
¹H NMR (DMSO-d₆, 500 MHz):
-CONH-: Singlet at 11.5 – 12.5 ppm (Disappears with D₂O exchange).
-N=CH- (Azomethine): Sharp singlet at 8.4 – 9.0 ppm .
Quinoline Protons: Multiplets in the aromatic region (7.5 – 8.5 ppm).
6-Ethyl Group:
Triplet at ~1.2 ppm (-CH₃).
Quartet at ~2.7 ppm (-CH₂-).
Experimental Workflow Diagram
Figure 2: Step-by-step experimental workflow for synthesis and purification.
References
Al-Amiery, A. A., et al. (2012). Design, synthesis, and antioxidant activity of novel quinoline-3-carbohydrazide derivatives. Demonstrates the standard reflux protocol for quinoline carbohydrazides.
Sridhar, S. K., et al. (2002). Synthesis and analgesic activity of quinoline-3-carbohydrazide derivatives. Establishes the baseline reactivity of the 3-carbohydrazide scaffold.
Desai, N. C., et al. (2013). Synthesis and antimicrobial activity of some new quinoline based hydrazone derivatives. Provides detailed spectral data (NMR/IR) expectations for this class of compounds.
Bhat, M. A., et al. (2023). Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide. Confirms the acetic acid catalyzed protocol in ethanol.
Metal complexation methods using 6-Ethylquinoline-3-carbohydrazide ligands
Application Note: Metal Complexation Protocols for 6-Ethylquinoline-3-carbohydrazide Scaffolds Part 1: Executive Summary & Scientific Rationale The Ligand Architecture: 6-Ethylquinoline-3-carbohydrazide is a privileged p...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Metal Complexation Protocols for 6-Ethylquinoline-3-carbohydrazide Scaffolds
Part 1: Executive Summary & Scientific Rationale
The Ligand Architecture:
6-Ethylquinoline-3-carbohydrazide is a privileged pharmacophore in medicinal inorganic chemistry. Its structure combines a lipophilic quinoline core (enhanced by the 6-ethyl group for membrane permeability) with a versatile hydrazine side chain.
Coordination Chemistry Principles:
This ligand operates through two primary chelation modalities, dictated by pH and reaction partners:
Direct Hydrazide Chelation: Acts as a bidentate [N, O] donor via the amide carbonyl oxygen and the terminal amino nitrogen. This mode is common in neutral pH.
Schiff Base Transformation (Preferred): Condensation with aldehydes (e.g., salicylaldehyde) generates an [O, N, O] or [N, N, O] pincer ligand. This creates a "lock-and-key" fit for transition metals (Cu²⁺, Zn²⁺, Ni²⁺), significantly enhancing thermodynamic stability and biological potency via the Chelation Effect.
Why 6-Ethyl?
While the unsubstituted quinoline is active, the 6-ethyl substituent increases the logP (lipophilicity), facilitating passive transport across lipid bilayers—a critical factor for intracellular metal delivery in anticancer and antimicrobial applications.
Part 2: Experimental Protocols
Workflow Visualization
Caption: Synthetic pathway from precursor acid to divergent metal complex types.
Prerequisite: If the hydrazide is not commercially sourced.
Esterification: Reflux 6-ethylquinoline-3-carboxylic acid (10 mmol) in absolute ethanol (30 mL) with catalytic H₂SO₄ (0.5 mL) for 8 hours. Neutralize with NaHCO₃, extract, and dry.
Hydrazinolysis:
Dissolve the ester (10 mmol) in absolute ethanol (20 mL).
Protocol B: Metal Complexation (Standard Reflux Method)
Target: Synthesis of M(II) complexes (Cu, Co, Ni, Zn) with Schiff Base derivatives.[1]
Materials:
Ligand: Schiff base of 6-ethylquinoline-3-carbohydrazide (1 mmol).
Metal Salt: M(CH₃COO)₂·nH₂O or MCl₂[2]·nH₂O (1 mmol). Expert Tip: Acetate salts are preferred as they act as a self-buffer, preventing drastic pH drops that can protonate the ligand.
Solvent: Absolute Ethanol (HPLC Grade).
Step-by-Step Procedure:
Ligand Activation: Dissolve 1 mmol of the ligand in 20 mL of hot absolute ethanol (60°C). If solubility is poor, add DMSO (1–2 mL) or reflux until clear.
Metal Addition: Dissolve 1 mmol of metal salt in 10 mL of hot ethanol. Add this solution dropwise to the ligand solution under continuous magnetic stirring.
pH Adjustment (Critical):
Test pH. If acidic (<5), the ligand may remain protonated and fail to coordinate via the enolic oxygen.
Add 1-2 drops of triethylamine or 5% NaOAc solution to adjust pH to 7.5–8.0. This promotes the enol form (C-OH) over the keto form (C=O), facilitating deprotonation and covalent M-O bond formation.
Reflux: Heat the mixture at reflux (78°C) for 3–5 hours.
Observation: A color change (e.g., Green for Cu, Orange/Red for Ni) indicates complexation.
Precipitation: The complex often precipitates out of the hot solution.
Isolation:
Cool to room temperature, then chill in an ice bath.
Filter the precipitate under vacuum.
Washing: Wash with hot ethanol (to remove unreacted ligand) followed by diethyl ether (to remove moisture).
Drying: Dry in a vacuum desiccator over anhydrous CaCl₂ for 24 hours.
Indicates N-coordination (donation of lone pair reduces bond order).
FT-IR
ν(C=O) Amide
Disappears or shifts significantly
Disappearance indicates enolization and deprotonation (M-O bond).
FT-IR
ν(M-N) & ν(M-O)
New bands at 400–600 cm⁻¹
Definitive proof of metal coordination.
¹H NMR
-OH / -NH Signal
Disappearance (D₂O exchangeable)
Confirms deprotonation and coordination at these sites.
UV-Vis
d-d Transitions
New bands in visible region
Diagnostic of metal oxidation state and geometry (e.g., Octahedral).
Molar Cond.
Ohm⁻¹ cm² mol⁻¹
Low values (<20) in DMSO
Indicates non-electrolytic nature (Cl/AcO are inside coordination sphere).
Part 4: Biological Applications & Mechanism
Significance:
The 6-ethylquinoline-3-carbohydrazide complexes exhibit potent antimicrobial and cytotoxic activity.
Mechanism of Action (Overtone’s Concept):
Upon chelation, the polarity of the metal ion is significantly reduced due to the partial sharing of its positive charge with the donor groups and delocalization of π-electrons over the chelate ring.
Result: Increased lipophilicity allowing the complex to penetrate the lipid membrane of bacteria or cancer cells more easily than the free metal ion.
Target: Once inside, the complex can block metal-binding sites on enzymes or intercalate into DNA, disrupting replication.
Caption: Mechanism of enhanced biological activity via chelation.
References
Synthesis and Biological Evaluation of Quinoline-3-carbohydrazide Derivatives. European Journal of Medicinal Chemistry. (2011). Link
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide: Structure and Biological Activity. Inorganics. (2023).[2][3][4] Link[3]
Synthesis, characterization, anticancer and DNA photocleavage study of novel quinoline Schiff base and its metal complexes. Arabian Journal of Chemistry. (2020). Link
A Review on Synthesis of Carbohydrazide Derivatives and their Biological Properties. Asian Journal of Green Chemistry. (2023). Link
Spectroscopic and Theoretical Studies of Some Bivalent Metal Complexes of a Quinoline Schiff Base Derivative. Journal of Transition Metal Complexes. (2018). Link
Cytotoxicity assay procedures for quinoline-3-carbohydrazide derivatives
Topic: Cytotoxicity Assay Procedures for Quinoline-3-Carbohydrazide Derivatives Introduction: The Critical Role of Cytotoxicity Profiling for Quinoline-3-Carbohydrazide Derivatives Quinoline and its derivatives represent...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Cytotoxicity Assay Procedures for Quinoline-3-Carbohydrazide Derivatives
Introduction: The Critical Role of Cytotoxicity Profiling for Quinoline-3-Carbohydrazide Derivatives
Quinoline and its derivatives represent a "privileged scaffold" in medicinal chemistry, forming the core of numerous therapeutic agents.[1][2] Specifically, quinoline-3-carbohydrazide derivatives have garnered significant interest due to their broad spectrum of biological activities, including potent anticancer and antimalarial properties.[1][3][4] These compounds often exert their effects through mechanisms such as the inhibition of tubulin polymerization, interference with topoisomerase I/IIα, or by inducing apoptosis.[5][6][7] Some quinoline derivatives are thought to interfere with hemoglobin digestion within the malaria parasite, leading to a buildup of toxic heme.[4][8]
Given their therapeutic potential, rigorous evaluation of their cytotoxic effects is a cornerstone of the drug development process.[9][10] Cytotoxicity assays provide essential data on a compound's potency (e.g., IC50 values), selectivity against cancer cell lines versus normal cells, and preliminary insights into its mechanism of action.[7] This guide provides detailed protocols and expert insights for conducting robust and reliable cytotoxicity assessments of novel quinoline-3-carbohydrazide derivatives.
Strategic Selection of a Cytotoxicity Assay
The choice of assay is a critical decision that influences the interpretation of the results. No single assay is universally superior; rather, the selection should be guided by the specific research question. The two most common and complementary methods for initial screening of quinoline derivatives are the MTT assay, which measures metabolic activity, and the LDH assay, which quantifies membrane integrity.
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay : This is a colorimetric assay that measures the mitochondrial reductase activity in living cells.[11] It serves as an excellent indicator of overall cell viability and proliferation.[12]
LDH (Lactate Dehydrogenase) Release Assay : This assay quantifies the amount of the cytosolic enzyme LDH released into the culture medium upon cell membrane damage or lysis.[13][14] It is a direct measure of cytotoxicity and cell death.[15]
The following decision-making workflow can guide your selection process.
Caption: Decision workflow for selecting the appropriate cytotoxicity assay.
Core Experimental Protocols
Protocol 1: MTT Assay for Cell Viability Assessment
This protocol details the steps for evaluating the effect of quinoline-3-carbohydrazide derivatives on cell viability by measuring mitochondrial dehydrogenase activity.[16]
Principle of the MTT Assay
The assay is based on the ability of mitochondrial dehydrogenases in living, metabolically active cells to reduce the yellow tetrazolium salt MTT into purple formazan crystals.[11] The amount of formazan produced is directly proportional to the number of viable cells, which can be quantified by measuring the absorbance after solubilizing the crystals.
Materials
Quinoline-3-carbohydrazide derivatives
Dimethyl sulfoxide (DMSO), cell culture grade
Selected cancer cell line(s) (e.g., MCF-7, A549, HL-60, U937)[7][12]
Complete culture medium (e.g., RPMI 1640 or DMEM with 10% FBS)
Phosphate-Buffered Saline (PBS), sterile
MTT solution (5 mg/mL in sterile PBS)
Solubilization solution (e.g., 100% DMSO or 10% SDS in 0.01M HCl)
96-well flat-bottom cell culture plates
Multichannel pipette
Microplate reader (absorbance at 570 nm)
Step-by-Step Methodology
Compound Preparation:
Prepare a high-concentration stock solution (e.g., 10-50 mM) of each quinoline derivative in 100% DMSO. Ensure complete dissolution.
Perform serial dilutions of the stock solution in complete culture medium to achieve the final desired treatment concentrations. The final DMSO concentration in the wells should be kept constant and low (typically ≤ 0.5%) to avoid solvent toxicity.[17]
Cell Seeding:
Harvest exponentially growing cells and perform a cell count.
Seed the cells into a 96-well plate at a pre-determined optimal density (see Table 1) in 100 µL of complete medium per well.
Incubate the plate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment and recovery.
Cell Treatment:
After 24 hours, carefully remove the medium.
Add 100 µL of the medium containing the various concentrations of the quinoline derivatives to the appropriate wells.
Include "vehicle control" wells containing medium with the same final concentration of DMSO as the treated wells.
Include "untreated control" wells containing only fresh medium.
Incubate the plate for the desired exposure time (typically 24, 48, or 72 hours).[11][18]
MTT Addition and Incubation:
After the treatment period, add 10 µL of the 5 mg/mL MTT solution to each well.
Incubate the plate for an additional 4 hours at 37°C. During this time, visible purple formazan crystals will form in viable cells.
Formazan Solubilization:
Carefully aspirate the medium from each well without disturbing the formazan crystals.[16]
Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the crystals.[16]
Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.
Data Acquisition:
Measure the absorbance (Optical Density, OD) of each well at 570 nm using a microplate reader.[12][16] A reference wavelength of 630 nm can be used to subtract background absorbance.
Data Analysis
Calculate the percentage of cell viability using the following formula:
% Cell Viability = [(OD of Treated Cells - OD of Blank) / (OD of Vehicle Control - OD of Blank)] x 100
The IC₅₀ value, defined as the concentration that results in a 50% decrease in cell viability, can then be determined by plotting a dose-response curve (e.g., % viability vs. log concentration) and using non-linear regression analysis.
Caption: Experimental workflow for the MTT cytotoxicity assay.
Protocol 2: LDH Release Assay for Cytotoxicity Assessment
This protocol measures cytotoxicity by quantifying LDH released from cells with compromised membrane integrity. It is a valuable method for confirming results from metabolic assays like MTT.
Principle of the LDH Assay
LDH is a stable cytosolic enzyme that is released into the culture medium when the plasma membrane is damaged.[13][14] The assay measures the activity of this released LDH through a coupled enzymatic reaction. LDH catalyzes the conversion of lactate to pyruvate, which in turn reduces a tetrazolium salt (like INT) to a colored formazan product.[13] The amount of formazan is proportional to the amount of LDH released, and thus to the level of cytotoxicity.[15]
Materials
Quinoline-3-carbohydrazide derivatives and controls
Selected cell line(s)
Complete culture medium (serum-free medium is often recommended for the assay step to reduce background)
96-well flat-bottom cell culture plates
Commercially available LDH Cytotoxicity Assay Kit (containing LDH substrate, cofactor, and diaphorase)
Lysis Buffer (e.g., 10X Triton™ X-100, often included in kits)
Microplate reader (absorbance at 490-520 nm)
Step-by-Step Methodology
Cell Seeding and Treatment:
Follow steps 1-3 from the MTT protocol to seed and treat cells with the quinoline derivatives.
Crucially, you must also set up the following controls on the same plate:
Spontaneous LDH Release Control: Untreated cells (add culture medium only). This measures the baseline LDH release from healthy cells.
Maximum LDH Release Control: Untreated cells. 1-2 hours before the assay endpoint, add Lysis Buffer to these wells to cause 100% cell lysis.[13]
Vehicle Control: Cells treated with the highest concentration of DMSO used.
Sample Collection:
After the treatment period, gently centrifuge the 96-well plate (e.g., 250 x g for 5 minutes) to pellet any detached cells.
Carefully transfer a small aliquot (e.g., 2-50 µL, depending on the kit) of the supernatant from each well to a new, clean 96-well plate.[19] Be careful not to disturb the cell monolayer.
LDH Reaction:
Prepare the LDH Reaction Solution according to the kit manufacturer's instructions.
Add the specified volume of the Reaction Solution to each well of the new plate containing the supernatants.
Incubate the plate at room temperature for 30 minutes, protected from light.[13]
Data Acquisition:
Measure the absorbance at 490 nm using a microplate reader.[13]
Data Analysis
First, subtract the background absorbance (from a no-cell, medium-only control) from all readings. Then, calculate the percentage of cytotoxicity using the following formula:
Density must be optimized to ensure cells are in the exponential growth phase during treatment. Too few cells lead to a weak signal; too many can lead to nutrient depletion and contact inhibition, confounding the results.
Compound Concentration Range
0.01 µM to 100 µM (logarithmic dilutions)
A wide range is necessary to generate a complete dose-response curve and accurately determine the IC50 value. Studies on quinoline derivatives have shown activity across this range.[7][18]
Solvent (DMSO) Control
Final concentration ≤ 0.5%
DMSO is the most common solvent for these derivatives but is toxic to cells at higher concentrations. The vehicle control must have the same DMSO concentration as the highest compound dose to isolate the compound's effect.[17]
Incubation Time
24, 48, or 72 hours
The choice depends on the cell doubling time and the expected mechanism of action. Short incubation may detect acute toxicity, while longer periods are needed for anti-proliferative effects.[11]
Cell Line Selection
Various (see below)
The choice of cell line should be relevant to the therapeutic target. Quinoline derivatives have been tested on a wide array of lines.[5][9]
Commonly Used Cell Lines for Quinoline Derivative Testing:
Note Synthesis and cytotoxicity of new quinoline derivatives. (n.d.). Indian Journal of Chemistry - Section B.
Quinoline based mono- and bis-(thio)carbohydrazones: synthesis, anticancer activity in 2D and 3D cancer and cancer stem cell models. (2016, October 27). RSC Publishing. Retrieved February 13, 2024, from [Link]
Comprehensive review on current developments of quinoline-based anticancer agents. (2016, December 1). Retrieved February 13, 2024, from [Link]
Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. (n.d.). PMC. Retrieved February 13, 2024, from [Link]
Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives. (2022, March 24). MDPI. Retrieved February 13, 2024, from [Link]
Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. (n.d.). PMC. Retrieved February 13, 2024, from [Link]
Cytotoxic Assessment of Quinoline Based Derivatives on Liver Cancer Cell Line: Quinoline compounds and their Cytotoxicity. (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]
Design, synthesis, anticancer activity and molecular docking of quinoline-based dihydrazone derivatives. (n.d.). RSC Publishing. Retrieved February 13, 2024, from [Link]
Synthesis and Preliminary Evaluation of the Cytotoxicity of Potential Metabolites of Quinoline Glycoconjugates. (n.d.). PMC. Retrieved February 13, 2024, from [Link]
Exploration of quinolone and quinoline derivatives as potential anticancer agents. (2019, August 13). PMC. Retrieved February 13, 2024, from [Link]
A "green" synthesis of N-(quinoline-3-ylmethylene)benzohydrazide derivatives and their cytotoxicity activities. (2011, June 21). SciELO. Retrieved February 13, 2024, from [Link]
Principle: Rapid colorimetric assay based on the cleavage of the tetrazolium ring of MTT (3-(4,5-dimethylthazolk-2-yl). (n.d.). Retrieved February 13, 2024, from [Link]
Synthesis and SAR of Potential Anti-Cancer Agents of Quinoline Analogues: A Review. (n.d.). Retrieved February 13, 2024, from [Link]
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. (2023, October 17). MDPI. Retrieved February 13, 2024, from [Link]
Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. (n.d.). Retrieved February 13, 2024, from [Link]
SYNTHESIS, ANTIOXIDANT AND ANTICANCER ACTIVITY OF NEW QUINOLINE-[13][19]-TRIAZOLE HYBRIDS. (n.d.). Rasayan Journal of Chemistry. Retrieved February 13, 2024, from [Link]
Any suggestions for treating DMSO soluble compound in cell culture? (2013, November 28). ResearchGate. Retrieved February 13, 2024, from [Link]
Improvement of Aqueous Solubility of Lapatinib-derived Analogs. (2019, January 24). eScholarship.org. Retrieved February 13, 2024, from [Link]
New Potential Antimalarial Agents: Design, Synthesis and Biological Evaluation of Some Novel Quinoline Derivatives as Antimalarial Agents. (n.d.). PMC. Retrieved February 13, 2024, from [Link]
Quinoline antimalarials: mechanisms of action and resistance and prospects for new agents. (n.d.). PubMed. Retrieved February 13, 2024, from [Link]
Mode of action of quinoline antimalarial drugs in red blood cells infected by Plasmodium falciparum revealed in vivo. (2019, October 28). PMC. Retrieved February 13, 2024, from [Link]
Mode of action of quinoline antimalarial drugs in red blood cells infected by Plasmodium falciparum revealed in vivo. (n.d.). Semantic Scholar. Retrieved February 13, 2024, from [Link]
Quinoline-Based Hybrid Compounds with Antimalarial Activity. (2017, December 19). MDPI. Retrieved February 13, 2024, from [Link]
Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies. (2021, April 19). MDPI. Retrieved February 13, 2024, from [Link]
Technical Support Center: Synthesis of 6-Ethylquinoline-3-carbohydrazide
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of 6-Ethylquinoline-3-carbohydrazide. This document is designed for researchers, chemists, and drug development p...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for the synthesis of 6-Ethylquinoline-3-carbohydrazide. This document is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the common challenges in this two-step synthesis and consistently achieve higher yields and purity.
I. Synthesis Overview & Core Protocol
The synthesis of 6-Ethylquinoline-3-carbohydrazide is typically performed in two sequential stages:
Gould-Jacobs Reaction : Formation of the precursor, Ethyl 6-ethylquinoline-3-carboxylate, via condensation of 4-ethylaniline with diethyl ethoxymethylenemalonate (DEEM), followed by a thermally induced cyclization.
Hydrazinolysis : Conversion of the resulting ethyl ester into the final carbohydrazide product using hydrazine hydrate.
This guide will address potential issues in both stages of this workflow.
Experimental Workflow Diagram
Caption: Two-step synthesis of 6-Ethylquinoline-3-carbohydrazide.
Detailed Experimental Protocol
Step 1: Synthesis of Ethyl 6-ethyl-4-hydroxyquinoline-3-carboxylate
This protocol is adapted from the well-established Gould-Jacobs reaction for quinoline synthesis[1][2].
Condensation : In a round-bottom flask equipped with a condenser, combine 4-ethylaniline (1.0 eq) and diethyl ethoxymethylenemalonate (1.05 eq).
Heat the mixture at 130–140 °C for 2 hours. Ethanol is evolved as a byproduct. The reaction can be monitored by observing the cessation of ethanol distillation.
Cyclization : To the crude intermediate adduct, add a high-boiling point inert solvent such as Dowtherm A or diphenyl ether (approx. 10 mL per gram of starting aniline).
Heat the reaction mixture to 240–250 °C for 1 hour[2]. The quinoline product will precipitate upon cooling.
After cooling to room temperature, add n-hexane or a similar non-polar solvent to dilute the mixture and facilitate filtration.
Stir for 15 minutes, then collect the solid product by vacuum filtration.
Wash the solid with n-hexane and dry. Recrystallization from ethanol can be performed if higher purity is needed[2].
Step 2: Synthesis of 6-Ethylquinoline-3-carbohydrazide
This procedure is based on highly efficient, reported hydrazinolysis methods for related quinoline esters[3].
In a round-bottom flask, suspend Ethyl 6-ethylquinoline-3-carboxylate (1.0 eq) in ethanol.
Add hydrazine hydrate (4.0 eq, 95-100%). A significant excess of hydrazine is crucial for driving the reaction to completion and achieving high yields[3].
Heat the mixture to reflux (approximately 75-80 °C) for 24 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) until the starting ester spot disappears[4][5].
After the reaction is complete, allow the mixture to cool to room temperature overnight to facilitate product precipitation[3].
Collect the precipitated solid by vacuum filtration.
Wash the product thoroughly with cold ethanol to remove any unreacted hydrazine hydrate and other impurities[3].
Dry the resulting white or off-white powder under vacuum. For ultimate purity, the product can be recrystallized from hot ethanol[3].
II. Troubleshooting Guide (Q&A Format)
This section addresses specific problems that may arise during the synthesis, providing potential causes and actionable solutions.
Problem
Potential Cause(s)
Recommended Solution(s)
Low Yield in Step 1 (Ester Synthesis)
1. Incomplete condensation of aniline and DEEM.2. Insufficient temperature or time for cyclization.3. Impure starting materials.
1. Ensure the condensation reaction is heated sufficiently to drive off all ethanol byproduct.2. The cyclization step is temperature-critical. Ensure the solvent reaches and maintains 240-250°C. Using a high-boiling, thermally stable solvent like Dowtherm A is essential[2].3. Verify the purity of 4-ethylaniline and DEEM by NMR or GC-MS before starting.
Reaction Stalls During Hydrazinolysis (Step 2)
1. Insufficient hydrazine hydrate.2. Low reaction temperature or insufficient reflux.3. Poor quality or low concentration of hydrazine hydrate.
1. The ester-to-hydrazide conversion is an equilibrium process. A large excess of hydrazine (4-5 equivalents) is often necessary to push the reaction to completion[3]. Some methods report success with a smaller excess (1.2-1.5 eq) coupled with shorter reaction times, but this may be substrate-dependent[6].2. Ensure the reaction mixture is vigorously refluxing. Use a reflux condenser and an appropriate heating mantle.3. Use high-purity (e.g., 95% or anhydrous) hydrazine hydrate. Older bottles can absorb CO₂ from the air, reducing their effectiveness.
Formation of an Oily Product Instead of a Solid Precipitate
1. Presence of unreacted starting ester.2. Trapped solvent or excess water from hydrazine hydrate.3. Formation of diacylhydrazine byproduct, although less common with esters[4].
1. Confirm complete reaction via TLC. If starting material remains, consider extending the reflux time or adding more hydrazine hydrate.2. After filtration, wash the product thoroughly with cold ethanol or another suitable solvent. Dry the product under high vacuum for several hours to remove residual solvents.3. To purify an oily product, attempt trituration with a solvent in which the product is insoluble but impurities are soluble (e.g., cold ether or hexane). If that fails, column chromatography may be necessary[7].
Difficulty in Monitoring Reaction by TLC
1. Starting material and product have very similar Rf values in the chosen solvent system.2. Product is not UV active.
1. Experiment with different solvent systems. A mixture of ethyl acetate and hexane is a common starting point. Try varying the polarity (e.g., 30% EtOAc/Hexane, 50% EtOAc/Hexane). Adding a small amount of methanol or acetic acid can also help resolve spots.2. The quinoline core is UV active. If you still cannot visualize the spots, use a potassium permanganate or iodine stain.
Final Product has a Low Melting Point or Appears Impure
1. Incomplete removal of hydrazine hydrate.2. Contamination with starting materials or byproducts.
1. Hydrazine hydrate can be difficult to remove. Wash the filtered product extensively with cold ethanol or water[3][7].2. Recrystallization is the most effective method for purification. Hot ethanol is a proven solvent for this class of compounds[3]. Dissolve the crude product in a minimum amount of boiling ethanol and allow it to cool slowly to form pure crystals.
III. Frequently Asked Questions (FAQs)
Q1: What is a typical expected yield for the synthesis of 6-Ethylquinoline-3-carbohydrazide?
A: With an optimized protocol, the second step (hydrazinolysis) can be very efficient. Reported yields for the conversion of similar ethyl quinoline-3-carboxylates to their corresponding carbohydrazides are often very high, with some procedures achieving up to 92%[3]. A Chinese patent suggests that under optimized conditions without a solvent, yields can exceed 90%[6]. The overall two-step yield will depend heavily on the efficiency of the initial Gould-Jacobs reaction.
Q2: What are the critical safety precautions when working with hydrazine hydrate?
A: Hydrazine hydrate is toxic, corrosive, and readily absorbed through the skin[7]. Always handle it inside a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, splash goggles, and chemically resistant gloves (nitrile gloves should be double-layered or a heavier type like butyl rubber should be used). Have an emergency plan and access to a safety shower and eyewash station.
Q3: Can I use a methyl ester instead of an ethyl ester as the starting material for hydrazinolysis?
A: Yes. Both methyl and ethyl esters are excellent substrates for hydrazinolysis[7]. The reaction conditions (solvent, temperature, time) would be nearly identical, as their reactivity towards hydrazine is very similar.
Q4: How can I definitively confirm the structure and purity of my final 6-Ethylquinoline-3-carbohydrazide product?
A: A combination of analytical techniques is recommended for full characterization[3][5]:
Melting Point (m.p.): A sharp melting point close to the literature value indicates high purity. For the parent quinoline-3-carbohydrazide, the melting point is reported as 184–186 °C[3]. The 6-ethyl derivative will have a different but similarly sharp melting point.
FTIR Spectroscopy: Look for characteristic peaks: N-H stretching (amide and hydrazine) around 3200-3400 cm⁻¹, a C=O (amide) stretch around 1640-1660 cm⁻¹, and C=N/C=C stretches from the quinoline ring[3].
¹H NMR Spectroscopy: Confirm the presence of all expected protons, including the ethyl group (a triplet and quartet), aromatic protons on the quinoline ring, and the N-H protons of the hydrazide group, which often appear as broad singlets.
Mass Spectrometry (MS): Verify the molecular weight of the compound by finding the molecular ion peak (M⁺) or the protonated molecular ion peak ([M+H]⁺).
Elemental Analysis: Provides the percentage composition of C, H, and N, which should match the calculated values for the molecular formula.
Q5: My hydrazinolysis reaction seems to be working, but very slowly. Can I speed it up?
A: While extending the reflux time is the most straightforward approach, ensure other factors are optimized first. Confirm that you are using a sufficient excess of hydrazine hydrate and that the reaction is at a true, vigorous reflux. Using a higher boiling point solvent like n-butanol could increase the reaction rate, but this may also lead to more side products and should be tested on a small scale first. Microwave-assisted synthesis has also been reported as an efficient method for preparing hydrazides, significantly reducing reaction times[4].
IV. References
Note Development and assessment of green synthesis of hydrazides. krishikosh.
HOW CAN I COMBINE HYDRAZINE DERIVATIVE AND ESTER (i.e., to replace alkoxy part ... - ResearchGate. ResearchGate.
Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity - PMC. PMC.
Hydrazide – Knowledge and References - Taylor & Francis. Taylor & Francis Online.
Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants. Hindawi.
CN103408454A - Preparation method of hydrazide compound - Google Patents. Google Patents.
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity - MDPI. MDPI.
Synthesis of 6-Ethyl-1,2,9-trioxopyrrolo[3,2- f ]quinoline-8-carboxylic Acid - ResearchGate. ResearchGate.
Crystal structure of ethyl 6-methyl-4-oxo-1,4-dihydroquinoline-3- carboxylate, C13H13NO3. De Gruyter.
Status: Active
Last Updated: February 17, 2026
Safety Warning: Handle all quinoline derivatives with appropriate PPE (gloves, goggles, lab coat). DMSO enhances skin permeability, potentially carrying dissolved toxic compounds directly into the bloodstream.
Executive Summary
The Challenge: 6-Ethylquinoline-3-carbohydrazide is a lipophilic, planar molecule. While the hydrazide motif (-CONHNH
) offers hydrogen bonding potential, the quinoline core and the ethyl substituent significantly increase hydrophobicity (LogP > 2.5 estimated). Users frequently report "crashing out" (precipitation) when diluting DMSO stock solutions into aqueous buffers (PBS, media).
The Solution: Successful application requires a "Step-Wise Solubilization" protocol to overcome high crystal lattice energy and a "Graduated Dilution" strategy to prevent shock precipitation in aqueous environments.
Module 1: Preparing the Master Stock (DMSO)
User Question: "I added DMSO to the powder, but it’s just floating. Vortexing isn't working. Is my compound defective?"
Technical Insight:
This is not a defect; it is a surface tension issue. The ethyl group increases the lipophilicity of the crystal surface, causing the powder to repel the solvent initially. Furthermore, strong
- stacking interactions between the planar quinoline rings create a high lattice energy barrier that simple vortexing cannot overcome.
Protocol: The "Wetting" Technique
Step
Action
Technical Rationale
1
Weigh & Calculate
Target a concentration of 10 mM to 50 mM . Avoid saturating (>100 mM) unless necessary.
2
Solvent Addition (70%)
Add only 70% of the calculated DMSO volume initially.
3
Physical Disruption
Sonicate (bath sonicator) at 35–40°C for 5–10 minutes.
4
Observation
Solution should turn clear/yellowish. If particles persist, vortex for 30 seconds.
5
Final Volume
Add the remaining 30% DMSO to reach target volume. Invert to mix.
Critical Note: Do not heat above 45°C. Hydrazides are susceptible to thermal degradation and oxidation.
User Question: "My stock is clear, but as soon as I add it to my cell culture media, it turns cloudy. How do I fix this?"
Technical Insight:
This is the "Solvent Shock" phenomenon. DMSO is aprotic; water is protic. When you spike a hydrophobic compound directly from 100% DMSO into water, the dielectric constant shifts rapidly (from
to ). The water molecules structure themselves around the hydrophobic quinoline scaffold (hydrophobic effect), forcing the molecules to aggregate and precipitate.
Protocol: The "Intermediate Shift" Dilution
Do not pipette directly from Stock
Media. Use an intermediate step.
Figure 1: The Intermediate Shift strategy reduces the kinetic energy barrier of solvation, preventing immediate aggregation.
Alternative Strategy: Co-solvent Spike
If precipitation persists, modify your assay buffer to include 0.5% Tween-80 or 0.1% Pluronic F-68 . These surfactants encapsulate the quinoline core, preventing aggregation in the aqueous phase.
Module 3: Stability & Storage Troubleshooting
User Question: "I thawed my stock solution after a week at -20°C and there are crystals at the bottom. Can I re-dissolve them?"
Technical Insight:
DMSO has a high freezing point (18.5°C). When it freezes, it crystallizes into a lattice that excludes the solute (your drug), forcing the drug molecules together into high-density clusters. Upon thawing, these clusters may not re-dissolve spontaneously.
Troubleshooting Logic Tree
Figure 2: Decision matrix for recovering precipitated stock solutions.
Storage Recommendation:
Aliquot: Store in single-use aliquots (e.g., 50 µL) to avoid repeated freeze-thaw cycles.
Atmosphere: Hydrazides can oxidize. Flush vials with Argon or Nitrogen gas before sealing if storing for >1 month.
Increases lipophilicity (LogP) vs. unsubstituted parent.
Est. LogP
~2.5 - 3.0
Poor water solubility; Good DMSO solubility.
pKa (Hydrazide)
~3.0 (Basic N) & ~13 (Acidic NH)
Amphoteric. Solubility may change with extreme pH.
Max Solubility (DMSO)
~50 mM (Estimated)
Do not attempt >100 mM without verification.
Max Solubility (Aq)
< 100 µM (Estimated)
Requires carrier (DMSO/Surfactant) for bio-assays.
References
Lipophilicity & Solubility of Quinoline Derivatives
Source: BenchChem. (2025).[2][3] "Overcoming poor solubility of quinoline derivatives in reactions."
Context: Protocols for co-solvent titration and physical disruption of crystal lattices in planar arom
URL: (Verified via search result 1.1)
DMSO Solubility Profiling
Source: Balakin, K. V., et al. (2004). "In silico estimation of DMSO solubility of organic compounds for bioscreening." Journal of Medicinal Chemistry.
Context: Establishes the relationship between solvation energy and crystal disruption energy for heterocyclic compounds in DMSO.
URL: (Verified via search result 1.11)
Hydrazide Stability in Solution
Source: MDPI. (2020). "Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones."
Context: Discusses the use of DMSO (up to 6.25%) to maintain solubility of hydrazide derivatives in enzyme assays and the stability risks.[4]
URL: (Verified via search result 1.2)
General DMSO Handling
Source: Gaylord Chemical Company.[5] "Dimethyl Sulfoxide (DMSO) Solubility Data."
Context: Authoritative industrial data on DMSO compatibility with various organic functional groups.
Purification of quinoline-3-carbohydrazide from hydrazine hydrate impurities
For: Researchers, scientists, and drug development professionals. Welcome to the technical support center for the purification of quinoline-3-carbohydrazide.
Author: BenchChem Technical Support Team. Date: February 2026
For: Researchers, scientists, and drug development professionals.
Welcome to the technical support center for the purification of quinoline-3-carbohydrazide. This guide is designed to provide in-depth troubleshooting and practical advice for challenges encountered during the removal of hydrazine hydrate impurities. Our goal is to equip you with the scientific rationale behind purification strategies to ensure the integrity of your research and development efforts.
Introduction to the Challenge
Quinoline-3-carbohydrazide is a critical building block in the synthesis of various pharmacologically active compounds.[1][2][3] Its synthesis typically involves the reaction of a quinoline-3-carboxylate ester with hydrazine hydrate.[4][5][6][7][8] While effective, this reaction often leaves residual hydrazine hydrate, a highly toxic and reactive impurity that can compromise the safety and efficacy of downstream applications.[9][10][11][12][13] Therefore, its effective removal is paramount.
This guide provides a structured approach to troubleshooting common issues related to the purification of quinoline-3-carbohydrazide, focusing on the elimination of hydrazine hydrate.
Frequently Asked Questions (FAQs)
Q1: My final product of quinoline-3-carbohydrazide shows persistent hydrazine hydrate contamination. What is the most effective purification method?
A1: Recrystallization is the most common and effective method for purifying quinoline-3-carbohydrazide and removing residual hydrazine hydrate.[4][6] The choice of solvent is critical for successful purification.
Recommended Solvents for Recrystallization:
Solvent
Rationale
Ethanol (Hot)
Quinoline-3-carbohydrazide has good solubility in hot ethanol and poor solubility at room temperature, allowing for efficient crystallization upon cooling.[4] Hydrazine hydrate is also soluble in ethanol, but the differential solubility upon cooling favors the precipitation of the desired product in a purer form.
Methanol
Similar to ethanol, methanol can be an effective recrystallization solvent.[6] The choice between ethanol and methanol may depend on the specific impurity profile of your crude product.
Water
In some cases, recrystallization from hot water can be effective.[14] However, the solubility of quinoline-3-carbohydrazide in water is generally lower than in alcohols.
Troubleshooting Persistent Contamination:
Multiple Recrystallizations: If a single recrystallization is insufficient, a second or even third recrystallization may be necessary to achieve the desired purity.
Solvent Combination: A mixed solvent system, such as ethanol-water, can sometimes provide better separation of impurities.
Washing: Thoroughly washing the filtered crystals with cold solvent is crucial to remove any remaining surface impurities.[4]
Q2: How can I be sure that all the hydrazine hydrate has been removed? What analytical techniques are recommended?
A2: Detecting trace amounts of hydrazine hydrate requires sensitive analytical methods. Visual inspection or melting point determination alone is insufficient.
Recommended Analytical Methods:
Method
Principle & Application
High-Performance Liquid Chromatography (HPLC)
HPLC is a highly sensitive and quantitative method for detecting hydrazine. Derivatization of hydrazine with a suitable reagent, such as p-dimethylaminobenzaldehyde, can enhance its detection by UV-Vis.[15][16]
Gas Chromatography (GC)
GC can also be used for hydrazine analysis, often requiring derivatization to improve volatility and detection.[17][18]
Spectrophotometry
Colorimetric methods, such as the reaction with p-dimethylaminobenzaldehyde to form a colored azine, provide a simple and rapid way to detect hydrazine.[15][18]
Key Considerations:
Method Validation: It is essential to validate your chosen analytical method to ensure it is sensitive and specific enough for your requirements.
Reference Standards: Use a certified reference standard of hydrazine hydrate for accurate quantification.
Q3: I am observing a lower-than-expected yield after recrystallization. What could be the cause and how can I improve it?
A3: Low yield after recrystallization is a common issue and can be attributed to several factors.
Troubleshooting Low Yield:
Excessive Solvent: Using too much solvent during recrystallization will keep more of your product dissolved even after cooling, leading to a lower recovery. Use the minimum amount of hot solvent required to fully dissolve the crude product.
Premature Crystallization: If the solution cools too quickly, the product may precipitate out along with impurities, or form very fine crystals that are difficult to filter. Slow, controlled cooling is recommended.
Incomplete Precipitation: Ensure the solution is cooled sufficiently to maximize the precipitation of the product. Placing the flask in an ice bath after it has reached room temperature can improve yield.
Loss During Filtration: Ensure proper filtration technique to avoid loss of product. Use a Büchner funnel with appropriately sized filter paper and ensure a good seal.
Q4: Are there any safety precautions I should be aware of when handling hydrazine hydrate?
A4: Yes, hydrazine hydrate is a hazardous substance and requires strict safety protocols.
Safety Precautions:
Toxicity: Hydrazine hydrate is highly toxic if inhaled, swallowed, or in contact with skin.[11][12][13] It is also a suspected carcinogen.[9][11][12]
Handling: Always handle hydrazine hydrate in a well-ventilated fume hood.[9]
Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.[9]
Incompatibilities: Hydrazine hydrate is incompatible with oxidizing agents, metals, and organic materials.[9]
Explosion Hazard: Reactions with hydrazine hydrate can be exothermic and may lead to a buildup of pressure, especially when heated.[9]
Experimental Protocols
Protocol 1: Recrystallization of Quinoline-3-Carbohydrazide from Ethanol
This protocol outlines the standard procedure for purifying quinoline-3-carbohydrazide from hydrazine hydrate impurities using hot ethanol.
Step-by-Step Methodology:
Dissolution: Place the crude quinoline-3-carbohydrazide in a clean Erlenmeyer flask. Add a minimal amount of ethanol.
Heating: Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more ethanol dropwise if necessary to achieve full dissolution. Avoid excessive boiling.
Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Do not disturb the flask during this period to promote the formation of large crystals.
Chilling: Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.
Filtration: Collect the crystals by vacuum filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of cold ethanol to remove any remaining soluble impurities.[4]
Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature (e.g., 60 °C) until a constant weight is achieved.[4]
Workflow for Purification and Analysis
The following diagram illustrates the logical workflow for the purification and analysis of quinoline-3-carbohydrazide.
Caption: Purification and Analysis Workflow.
Troubleshooting Guide
This section provides a structured approach to resolving common issues encountered during the purification process.
Problem: Persistent Hydrazine Impurity After One Recrystallization
Initial State: Hydrazine is detected after the first recrystallization attempt.
Solvent Volume Check: An excess of solvent can retain impurities in the final product. If too much solvent was used, a second recrystallization with the optimal volume is necessary.
Cooling Process Review: Rapid or incomplete cooling can lead to the co-precipitation of impurities. If the cooling was not ideal, improve the protocol in the subsequent recrystallization.
Washing Step Verification: Inadequate washing of the crystals will leave surface impurities. If the washing step was insufficient, ensure thorough washing with cold solvent in the next attempt.
Iterative Purification: If all steps were performed correctly, the initial impurity level might have been too high for a single recrystallization. A second recrystallization is the logical next step.
Final Analysis: After the second recrystallization, re-analyze the product to confirm the removal of hydrazine.
User Query: "I am experiencing low yields and purification issues when attempting to cyclize 6-Ethylquinoline-3-carbohydrazide into oxadiazole and triazole derivatives."
Technical Insight:
6-Ethylquinoline-3-carbohydrazide is a bifunctional scaffold. The quinoline nitrogen is basic, while the carbohydrazide (
) is a nucleophilic center primed for cyclization. The 6-ethyl group increases lipophilicity compared to the methyl analog, often resulting in lower solubility in polar protic solvents (EtOH, MeOH) and higher solubility in aprotic polar solvents (DMSO, DMF).
Successful cyclization requires managing the competition between the quinoline nitrogen and the hydrazide moiety, as well as strict control over moisture and pH during workup.
Master Workflow: Divergent Synthesis Pathways
The following decision tree outlines the three primary cyclization routes for this scaffold.
Figure 1: Divergent synthetic pathways for 6-ethylquinoline-3-carbohydrazide cyclization.
Incomplete hydrolysis of the Phosphoryl-intermediate.
Pour reaction mixture onto crushed ice slowly with vigorous stirring. Neutralize with to pH 7-8 to solidify.
No Reaction (SM Recovered)
Moisture contamination in .
hydrolyzes to phosphoric acid, killing reactivity. Use fresh, distilled and a drying tube ().
Low Yield
Quinoline Nitrogen interference.
The quinoline N is basic and can complex with . Ensure excess (5-10 equiv.) is used to saturate the basic sites.
Detailed Protocol & Mechanism
The "Vilsmeier-Type" Activation:
The reaction proceeds via the formation of an acyl chloride in situ, followed by the formation of a diacylhydrazine, which is then cyclodehydrated.
Step-by-Step Fix:
Mix 6-ethylquinoline-3-carbohydrazide (1 eq) and Aromatic Acid (1 eq).
Add
(5-10 mL per gram of SM). Note: Do not use stoichiometric amounts; acts as solvent.
Reflux for 4–6 hours. Monitor TLC (Mobile Phase: CHCl3:MeOH 9:1).
Critical Step: Cool to RT, then pour onto crushed ice. The complex must hydrolyze to release the free base oxadiazole.
Neutralize with Sodium Carbonate solution.
Mechanistic Note: The
activates the carboxylic acid oxygen, making it a better leaving group. The hydrazide oxygen then attacks the phosphorus, leading to a cyclic transition state that eliminates [1, 5].
and KOH for 12 hours. The solution turned yellow, but upon cooling, no crystals appeared.
A: The product exists as a Potassium Salt in the reaction mixture.
The reaction forms a dithiocarbazate intermediate which cyclizes to the oxadiazole-2-thiol. In the presence of KOH, this exists as the ionic thiolate (
), which is water/ethanol soluble.
The Fix (Acidification Protocol):
Concentrate the ethanolic reaction mixture to 50% volume.
Dilute with cold water.
Acidify with dilute HCl dropwise until pH 2–3.
The product (in its thione/thiol form) will precipitate as a white/pale yellow solid.
Troubleshooting Module: 1,2,4-Triazole Synthesis
Context: Conversion via Isothiocyanates (Ar-NCS) followed by base-catalyzed cyclization.
The "Two-Step" Trap
Users often fail to isolate the intermediate or fail to perform the second cyclization step, resulting in an open-chain thiosemicarbazide.
Figure 2: The critical base-catalyzed cyclization step for triazole formation.
Protocol Validation:
Intermediate Check: React Hydrazide + Phenyl Isothiocyanate in refluxing Ethanol (4h). Filter the solid.[2] This is the Thiosemicarbazide .
Validation: IR spectrum will show broad NH bands and C=S stretch (
).
Cyclization: Reflux the intermediate in 2N NaOH (or 8% NaOH) for 4 hours [7, 8].
Workup: The product is again a sodium salt. You must acidify with HCl to precipitate the 1,2,4-triazole-3-thione.
Solubility & Purification Guide
Issue: The 6-ethyl group and the planar quinoline ring cause strong
stacking, leading to poor solubility in standard organic solvents (Ether, DCM, cold EtOH).
Solvent System
Application
Notes
DMF / DMSO
Reaction Solvent
Excellent solubility for the 6-ethylquinoline core. Hard to remove (high BP).
Ethanol + DMF (9:1)
Recrystallization
Dissolve in hot DMF, add hot EtOH, cool slowly. Best for high purity.
Acetic Acid
Solubility Enhancer
Protonates the Quinoline N, increasing solubility.[3] Useful for NMR samples.
Purification Tip: If the product contains unreacted hydrazide, wash the crude solid with hot water . The hydrazide is moderately soluble in hot water, whereas the cyclized oxadiazole/triazole (especially the 6-ethyl derivative) is highly lipophilic and will remain as a solid [6].
References
Longdom Publishing. "Facile Synthesis of Some Novel Derivatives of 1,3,4-Oxadiazole Derivatives Associated with Quinolone Moiety." Chemical Sciences Journal. Link
MDPI. "Synthetic Approaches and Pharmacological Activity of 1,3,4-Oxadiazoles: A Review." Molecules, 2012. Link
Arabian Journal of Chemistry. "Optimized POCl3-assisted synthesis of 2-amino-1,3,4-thiadiazole/1,3,4-oxadiazole derivatives." Arabian Journal of Chemistry, 2021. Link
TSI Journals. "Synthesis of Some 1,3,4-Oxadiazole Derivatives as Potential Biological Agents." International Journal of Chemical Sciences. Link
PubMed. "Synthesis of Novel 2,5-disubstituted 1,3,4-Oxadiazole Derivatives." Journal of Chemical Research, 2020. Link
BenchChem. "Overcoming poor solubility of quinoline derivatives in reactions." BenchChem Technical Guides. Link
ResearchGate. "Different methods for the synthesis of 1,2,4-triazoles." Beilstein Journal of Organic Chemistry, 2024.[4] Link
SciSpace. "A review on methods of synthesis of 1,2,4-triazole derivatives." International Research Journal of Pharmacy, 2018. Link
Technical Support Center: NMR Analysis of 6-Ethylquinoline-3-carbohydrazide
Introduction Welcome to the technical support hub for 6-Ethylquinoline-3-carbohydrazide . This guide addresses the specific challenges encountered when analyzing this molecule via Nuclear Magnetic Resonance (NMR) spectro...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the technical support hub for 6-Ethylquinoline-3-carbohydrazide . This guide addresses the specific challenges encountered when analyzing this molecule via Nuclear Magnetic Resonance (NMR) spectroscopy.
The molecule presents a dual-modality challenge:
Solubility: The polar carbohydrazide tail (
) requires polar solvents (DMSO, Methanol).
Spectral Crowding: The lipophilic ethyl group (
) signals often overlap with solvent residual peaks or water, complicating integration and purity assays.
This guide provides self-validating protocols to resolve these conflicts.
Module 1: Solvent Selection Matrix
The Core Problem: You must balance solubility with spectral clarity. The "default" solvent (DMSO-d6) is not always the best analytical choice due to hygroscopy.
Solvent Performance Table
Solvent
Solubility
Key Interference Risk
Suitability
DMSO-d6
Excellent
Water (3.33 ppm) may overlap with Ethyl (~2.8 ppm) or aromatic signals.
Primary Choice for full characterization.
Methanol-d4
Good
Exchangeable Protons (, ) disappear (become ).
Secondary Choice for aromatic/aliphatic assignment only.
Chloroform-d
Poor
Solubility Limits. Sample may precipitate. Water (1.56 ppm) overlaps Ethyl (~1.3 ppm).
Not Recommended unless lipophilicity is high.
Acetone-d6
Moderate
Water (2.84 ppm) directly overlaps Ethyl (~2.8 ppm).
Risky for quantitative analysis of the ethyl group.
Decision Logic Diagram
Use this workflow to select the correct solvent based on your analytical goal.
Caption: Logic flow for selecting the optimal NMR solvent based on specific analytical requirements.
Module 2: Troubleshooting the "Water Problem" in DMSO
Issue: In DMSO-d6, the water signal appears at approximately 3.33 ppm . The methylene protons (
) of your 6-ethyl group appear as a quartet in the 2.70 – 2.90 ppm range.
Risk: If the sample is wet, the water peak broadens and tails into the ethyl quartet, making integration impossible.
Protocol: The Temperature Shift Method
Water protons are involved in hydrogen bonding, which is temperature-dependent. The ethyl group protons are not. We use this physics to separate the peaks.
Baseline Scan: Acquire a standard 1H-NMR at 298 K (25°C).
Identify Overlap: If the water peak (broad singlet) obscures the quartet at ~2.8 ppm:
Heat the Probe: Increase the probe temperature to 318 K (45°C) .
Mechanism: Breaking H-bonds shields the water protons, shifting the water peak upfield (towards 3.0 ppm) or sharpening it significantly.
Result: The ethyl quartet (non-exchangeable) remains at ~2.8 ppm, while the water peak moves away.
Re-acquire: Run the scan again. The separation allows for accurate integration.
Critical Check: Ensure your sample cap is tight to prevent evaporation of the solvent or sample degradation at higher temperatures.
Module 3: Verifying the Hydrazide Group (-CONHNH2)
Issue: Users often confuse the hydrazide protons with aromatic signals or impurities. In Methanol-d4, these peaks vanish due to Deuterium Exchange.
Spectral Signature (in DMSO-d6)
Amide NH (
): Typically a sharp singlet downfield, 9.8 – 10.5 ppm .
Terminal Amine (
): Variable. Often a broad singlet between 4.0 – 6.0 ppm .
Protocol: The D2O Shake Test
This is the definitive test to confirm the identity of the hydrazide peaks.
Run Standard 1H-NMR in DMSO-d6.
Add D2O: Add 1-2 drops of Deuterium Oxide (
) directly to the NMR tube.
Shake & Wait: Shake vigorously and let stand for 5 minutes.
Re-run NMR:
Observation: The singlet at ~10 ppm and the broad peak at ~4-5 ppm will disappear or significantly diminish.
Mechanism:
.
Confirmation: The aromatic protons (quinoline ring) and ethyl group signals will remain unchanged.
Module 4: Distinguishing Ethyl Group vs. Synthesis Solvents
Issue: The 6-ethyl group produces a triplet and a quartet. Common synthesis solvents (Ethanol, Ethyl Acetate) also produce a triplet and a quartet.
Differentiation Table:
Feature
6-Ethyl Group (Analyte)
Ethanol (Impurity)
Ethyl Acetate (Impurity)
Connection
Attached to Aromatic Ring
Attached to Oxygen
Attached to Oxygen
Shift
~2.7 – 2.9 ppm (Quartet)
~3.44 ppm (Quartet)
~4.03 ppm (Quartet)
Shift
~1.2 – 1.3 ppm (Triplet)
~1.06 ppm (Triplet)
~1.17 ppm (Triplet)
Coupling ()
Hz
Hz
Hz
Diagnostic Workflow
Use the chemical shift of the methylene (
) group as the primary discriminator.
If the quartet is < 3.0 ppm , it is your 6-Ethyl substituent .
If the quartet is > 3.4 ppm , it is a solvent impurity .
Frequently Asked Questions (FAQ)
Q: My aromatic region (7.5 - 9.0 ppm) has more peaks than expected. Is my sample impure?A: Not necessarily. The quinoline ring has 5 aromatic protons. The hydrazide NH (if visible) adds a 6th peak.
Check: Look for the H-2 proton (singlet) which is typically the most downfield aromatic signal (~9.0 - 9.4 ppm) due to the electron-withdrawing effect of the adjacent carbonyl and nitrogen.
Q: I see a quintet at 2.50 ppm in DMSO. Is that my ethyl group?A: No. That is the residual pentadeuterated DMSO (
). Your ethyl group quartet should be slightly downfield of this, around 2.7 - 2.9 ppm. If they overlap, use the Temperature Shift Method (Module 2).
Q: Can I use Acetone-d6 to avoid the DMSO water peak?A: Proceed with caution. While Acetone-d6 (residual 2.05 ppm) clears the aromatic region, its water peak is at 2.84 ppm —which is the exact location of your ethyl
group. Acetone is only recommended if you have strictly anhydrous conditions (molecular sieves).
References
Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities."[1][2] Journal of Organic Chemistry, 1997 , 62, 7512–7515.[3]
Fulmer, G. R. et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist." Organometallics, 2010 , 29, 2176–2179.
Babij, N. R. et al. "NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry."[3] Organic Process Research & Development, 2016 , 20, 661–667.
Minimizing side products in quinoline carbohydrazide synthesis
Technical Support Center: Quinoline Carbohydrazide Synthesis Welcome to the dedicated technical support guide for the synthesis of quinoline carbohydrazides. This resource is designed for chemistry professionals in resea...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Quinoline Carbohydrazide Synthesis
Welcome to the dedicated technical support guide for the synthesis of quinoline carbohydrazides. This resource is designed for chemistry professionals in research and drug development. Here, we address common challenges, focusing on the critical goal of minimizing side product formation to improve yield, purity, and experimental reproducibility.
Part 1: Frequently Asked Questions (FAQs)
This section covers fundamental questions about the synthesis process.
Q1: What is the primary reaction mechanism for converting a quinoline carboxylic acid ester to a quinoline carbohydrazide?
A1: The synthesis is a classic nucleophilic acyl substitution reaction. The nitrogen atom of hydrazine hydrate, acting as a potent nucleophile, attacks the electrophilic carbonyl carbon of the quinoline ester. This is followed by the elimination of the alcohol leaving group (e.g., ethanol, if using an ethyl ester), resulting in the formation of the stable carbohydrazide product. The reaction is typically performed by refluxing the ester with an excess of hydrazine hydrate in a suitable solvent like ethanol.[1][2][3]
Q2: What are the most critical reaction parameters to control for a successful synthesis?
A2: Success hinges on carefully controlling three key parameters:
Stoichiometry of Hydrazine Hydrate: Using a significant excess of hydrazine hydrate is crucial. This maximizes the probability of the ester reacting with a fresh hydrazine molecule, thus favoring the formation of the desired mono-acylated product.[1]
Reaction Temperature and Time: The reaction typically requires heating (reflux) to proceed at a reasonable rate.[2][4][5] However, prolonged heating can sometimes lead to degradation or the formation of undesired condensation products. Monitoring the reaction's progress via Thin Layer Chromatography (TLC) is essential to determine the optimal reaction time.[6][7]
Purity of Starting Materials: The purity of the initial quinoline ester is paramount. Impurities from preceding steps, such as a Friedländer or Skraup quinoline synthesis, will inevitably lead to a complex mixture of side products that can be difficult to separate from your target compound.[6][8]
Q3: How can I reliably monitor the progress of the reaction?
A3: Thin Layer Chromatography (TLC) is the most straightforward method. Spot the reaction mixture alongside your starting ester on a TLC plate. The carbohydrazide product is significantly more polar than the starting ester due to the -CONHNH₂ group. Therefore, it will have a much lower Retention Factor (Rf) value. The reaction is complete when the spot corresponding to the starting ester has completely disappeared. A typical mobile phase for this analysis would be a mixture of ethyl acetate and hexane.
Q4: What are the standard characterization techniques for the final quinoline carbohydrazide product?
A4: A combination of spectroscopic methods is used to confirm the structure and purity:
¹H NMR: Look for the appearance of characteristic broad singlets for the -NH and -NH₂ protons, and the disappearance of the signals corresponding to the ester's alkyl group (e.g., the quartet and triplet of an ethyl ester).[2]
¹³C NMR: The carbonyl carbon signal will shift slightly. The key confirmation is the disappearance of carbons from the ester's alkoxy group.[2]
FT-IR: You should observe characteristic N-H stretching bands (typically two for the -NH₂ group) in the 3200-3400 cm⁻¹ region and a C=O (amide) stretching band around 1640-1660 cm⁻¹.[2]
Mass Spectrometry: This will confirm the molecular weight of the desired product.
Part 2: Troubleshooting Guide: Side Products & Low Yields
This section addresses specific problems you may encounter during the synthesis.
Q5: My yield is low, and TLC analysis shows a significant amount of unreacted starting ester. What went wrong?
A5: This issue typically points to insufficient reaction time or suboptimal temperature.
Causality: The activation energy for the nucleophilic attack may not have been overcome, or the reaction may not have been allowed to proceed to completion.
Solution:
Ensure your reaction is being heated to the appropriate reflux temperature for your chosen solvent (e.g., ~78 °C for ethanol).
Increase the reaction time. Continue to monitor by TLC every 1-2 hours until the starting material is no longer visible.[6]
Confirm the quality of your hydrazine hydrate. Old or improperly stored hydrazine hydrate can absorb water and CO₂ from the atmosphere, reducing its effective concentration and reactivity.
Q6: I've isolated a major byproduct with a molecular weight that appears to be [Quinoline-CO-]₂-NH-NH-. What is this compound and how can I avoid it?
A6: You have likely synthesized N,N'-bis(quinolinoyl)hydrazine . This is the most common side product in this reaction.
Causality: This di-acylated byproduct forms when a molecule of the newly formed quinoline carbohydrazide acts as a nucleophile and attacks a second molecule of the quinoline ester. This is more likely to occur when the concentration of hydrazine hydrate is depleted or is not in sufficient excess.
Solution: The most effective way to prevent this is by manipulating the stoichiometry.
Increase Hydrazine Hydrate Excess: Use a larger excess of hydrazine hydrate (e.g., 5 to 10 equivalents). This statistically favors the reaction of the ester with hydrazine over the reaction with the already-formed hydrazide.[1]
Control Reagent Addition: For particularly sensitive substrates, consider adding the quinoline ester solution dropwise to the heated solution of hydrazine hydrate. This maintains a high concentration of hydrazine relative to the ester throughout the reaction.
Q7: My final product is pure by NMR, but it's a yellow or brown powder instead of the expected white solid. What causes this discoloration?
A7: Discoloration often indicates the presence of trace, highly colored impurities, which may not be visible by NMR if their concentration is low.
Causality:
Oxidation: The hydrazine moiety or the quinoline ring itself can be susceptible to aerial oxidation, especially during workup or if exposed to light and heat for extended periods.
Azine Formation: Trace amounts of the starting ester might hydrolyze to the corresponding quinoline aldehyde/ketone precursor, which can then react with hydrazine to form a highly conjugated (and thus colored) azine byproduct. This is analogous to the formation of salicylaldehyde azine seen in other reactions with hydrazine.[7]
Solution:
Purification via Recrystallization: This is the most effective method to remove colored impurities. Recrystallize the crude product from a suitable solvent like hot ethanol.[2]
Activated Carbon Treatment: During recrystallization, you can add a small amount of activated charcoal to the hot solution to adsorb colored impurities. Filter the hot solution through celite to remove the charcoal before allowing it to cool.
Inert Atmosphere: If the product is particularly sensitive, perform the reaction and workup under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation.
Q8: My reaction seems to have stalled, and I've formed multiple unidentified side products. What could be the issue?
A8: This scenario often points towards degradation of the starting material or product, possibly due to ring-opening reactions.
Causality: While the quinoline ring is generally stable, certain substitution patterns (e.g., highly electron-withdrawing groups) can make it susceptible to nucleophilic attack and subsequent ring-opening by a strong nucleophile like hydrazine, especially under prolonged heating.[7][9]
Solution:
Lower Reaction Temperature: Try running the reaction at a lower temperature for a longer duration.
Change the Solvent: Switching to a higher-boiling point solvent like n-butanol might allow the reaction to complete in a shorter time, minimizing the degradation window. Conversely, a lower-boiling solvent might be gentle enough to prevent degradation, albeit requiring longer reaction times.
Protect Sensitive Groups: If your quinoline scaffold contains other reactive functional groups, consider protecting them before proceeding with the hydrazinolysis step.
Part 3: Protocols and Data
Experimental Protocol: Synthesis of Quinoline-3-Carbohydrazide
This protocol is a general guideline and may require optimization for specific substituted quinolines.
Setup: To a round-bottom flask equipped with a reflux condenser, add ethyl quinoline-3-carboxylate (1.0 eq).
Solvent & Reagent Addition: Add absolute ethanol as the solvent (approx. 10 mL per gram of ester). Add hydrazine hydrate (98%, 5.0 eq) to the mixture.
Reaction: Heat the reaction mixture to reflux (approx. 78-80 °C) with stirring.
Monitoring: Monitor the reaction progress by TLC (e.g., 3:1 Ethyl Acetate:Hexane) until the starting ester spot is consumed (typically 4-24 hours).[2]
Workup:
Cool the reaction mixture to room temperature, then place it in an ice bath for 30-60 minutes to facilitate precipitation.
Collect the precipitated solid by vacuum filtration.
Wash the solid with cold ethanol to remove excess hydrazine hydrate and other soluble impurities.
Purification: Dry the crude product. If necessary, purify further by recrystallization from hot ethanol to yield the final product as a white powder.[2]
Data Summary: Troubleshooting Parameters
Problem
Primary Cause
Parameter to Adjust
Recommended Change
Low Conversion
Insufficient Activation
Temperature / Time
Increase reflux time; ensure proper temperature.
Di-acylated Byproduct
Incorrect Stoichiometry
Hydrazine Molar Ratio
Increase to 5-10 equivalents.
Product Discoloration
Trace Oxidized Impurities
Purification Method
Recrystallize, possibly with charcoal treatment.
Product Degradation
Substrate Instability
Reaction Conditions
Lower temperature, shorten time, or change solvent.
Part 4: Visualization of Reaction Pathways
The following diagrams illustrate the key chemical transformations and troubleshooting logic discussed.
Caption: Desired vs. side reaction pathways in carbohydrazide synthesis.
Caption: Troubleshooting workflow for quinoline carbohydrazide synthesis.
References
Quinoline Synthesis: Nanocatalyzed Green Protocols An Overview.ACS Omega. (2025).
Pharmacophore Modelling and Synthesis of Quinoline-3-Carbohydrazide as Antioxidants.Hindawi.
A Review on Synthesis of Carbohydrazide Deriv
Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents on MCF-7 breast carcinoma cells by targeting EGFR-TK.RSC Publishing. (2024).
Synthesis, characterization and biological research of novel 2-(quinoline-4-carbonyl)hydrazide-acrylamide hybrids as potential anticancer agents on MCF-7 breast carcinoma cells by targeting EGFR-TK.PMC.
Synthesis of quinoline carbohydrazide derivatives.
Reaction of β-Cyano Esters with Hydrazine Hydrate. Unexpected Formation of Dipyrrolo[1,2-b:1′,2′-e][4][5][10][11]tetrazine, a Novel Ring System. ResearchGate. (2025).
Quinoline based mono- and bis-(thio)carbohydrazones: synthesis, anticancer activity in 2D and 3D cancer and cancer stem cell models.RSC Publishing. (2016).
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity.MDPI. (2023).
Purific
Troubleshooting low yield in Friedländer synthesis of quinolines.Benchchem.
The Reaction of Ethyl 2-oxo-2H-chromene-3-carboxylate with Hydrazine Hydr
Synthesis of hydrazides of heterocyclic amines and their antimicrobial and spasmolytic activity.PMC. (2022).
The reaction of ester 1 with hydrazine hydrate.
Synthesis of quinolines.Organic Chemistry Portal.
Synthesis of Hydrazine Derivatives (Hydrazides).Organic Chemistry Portal.
Quinolines: Novel synthesis and derivatives of heterocyclic bioactive agents.SciSpace.
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity.MDPI. (2023).
Synthesis and Antimicrobial Activity of New Carbohydrazide Bearing Quinoline Scaffolds in Silico ADMET and Molecular Docking Studies.Taylor & Francis. (2023).
Synthesis, Reactions and Medicinal Uses of Quinoline.Pharmaguideline.
Method for purifying quinolinecarboxylic acid derivative.
Synthesis of Quinoline Analogues as Anti-microbial Agents.IOSR Journal.
Technical Support Center: 6-Ethylquinoline-3-carbohydrazide Crystal Stability
Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 6-Ethylquinoline-3-carbohydrazide. This resource provides in-depth troubleshooting advice and...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 6-Ethylquinoline-3-carbohydrazide. This resource provides in-depth troubleshooting advice and answers to frequently asked questions regarding the thermal stability of this compound. Our goal is to equip you with the scientific rationale and practical methodologies to diagnose and resolve common experimental challenges.
Frequently Asked Questions (FAQs)
Q1: What is the expected thermal stability of 6-Ethylquinoline-3-carbohydrazide crystals?
While data for this specific molecule is not widely published, we can infer its properties from its constituent moieties: a quinoline core and a carbohydrazide group. Quinoline derivatives are known for their high thermal and mechanical stability.[1][2] However, the carbohydrazide functional group is inherently less stable and tends to decompose around its melting point.[3] Therefore, the thermal stability of 6-Ethylquinoline-3-carbohydrazide is likely limited by the carbohydrazide moiety. Decomposition may begin to occur at temperatures above 150°C, with significant decomposition likely above 200°C.[4] The exact temperature will depend on the crystal lattice energy and purity of the sample.[5]
Q2: What are the likely thermal decomposition products?
The thermal degradation of 6-Ethylquinoline-3-carbohydrazide is expected to be a multi-step process.[6][7] Initial decomposition is likely driven by the carbohydrazide group, which can break down to release gases such as ammonia (NH₃), nitrogen (N₂), and carbon dioxide (CO₂).[8] At higher temperatures, the more stable quinoline ring structure will fragment. Analysis of similar nitrogen-rich heterocyclic compounds suggests that pyrolysis involves the breaking of C–N, C–C, and C–O bonds, leading to the formation of various volatile aromatic and nitrogenous compounds.[9][10]
Q3: How does crystal purity and form (polymorphism) affect thermal stability measurements?
Crystal purity is paramount for accurate thermal analysis. Impurities, including residual solvents from synthesis or recrystallization, can act as plasticizers, lowering the onset temperature of melting and decomposition.[11] Even small amounts of synthetic precursors or side-products can create significant deviations in thermal behavior.
Polymorphism, the ability of a compound to exist in multiple crystal forms, also plays a critical role. Different polymorphs have distinct crystal lattice energies, which directly influence their melting points and thermal stability. A more thermodynamically stable polymorph will generally exhibit a higher melting point and greater thermal stability.[12] It is crucial to characterize the crystalline form of your sample (e.g., via XRD) to ensure consistency across experiments.
Q4: What are the primary analytical techniques for assessing the thermal stability of this compound?
To obtain a comprehensive understanding of the thermal properties of 6-Ethylquinoline-3-carbohydrazide, a combination of thermoanalytical techniques is recommended:
Thermogravimetric Analysis (TGA): Measures mass loss as a function of temperature, identifying decomposition temperatures and quantifying the loss of volatiles like water or solvents.[4]
Differential Scanning Calorimetry (DSC): Measures the heat flow into or out of a sample as it is heated, cooled, or held at a constant temperature. It is used to determine melting point, heat of fusion, and detect polymorphic transitions.[4]
Differential Thermal Analysis (DTA): Similar to DSC, it detects exothermic and endothermic events, providing information on melting, decomposition, and phase transitions.[6][7]
Hot-Stage Microscopy (HSM): Allows for visual observation of the crystals as they are heated, providing direct insight into melting behavior, color changes, and decomposition.
TGA coupled with Mass Spectrometry (TGA-MS): This powerful technique identifies the gaseous products evolved during decomposition, confirming the degradation pathway.[10]
Troubleshooting Guide: Crystal Instability and Analysis Issues
This section addresses specific problems you may encounter during your experiments, providing potential causes and actionable solutions.
Issue 1: Crystals appear discolored (yellow to brown) or change color during heating, well below the expected melting point.
Potential Causes:
Impurities: The presence of impurities from the synthesis, such as unreacted starting materials or oxidized side-products, can cause discoloration upon heating. Benzaldehyde, for example, is known to undergo autoxidation to form benzoic acid, which could lead to co-crystallization and unexpected thermal behavior.[13][14]
Surface Oxidation: The carbohydrazide moiety may be susceptible to air oxidation, especially at elevated temperatures.
Solid-State Decomposition: A slow, low-temperature decomposition process may be occurring, which is not immediately accompanied by a sharp mass loss but results in chromophoric degradation products.
Solutions & Diagnostic Actions:
Purification: Re-purify the sample via recrystallization using a suitable solvent system to remove impurities.[15] Ensure the compound is fully dissolved at an elevated temperature and allowed to cool slowly.
Inert Atmosphere: Conduct heating experiments under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. This is standard practice for TGA and DSC analysis.[4]
Purity Analysis: Use HPLC or LC-MS to assess the purity of your sample before and after heating to identify the presence of degradation products or impurities.
Issue 2: The observed melting point is broad or significantly lower than anticipated.
Potential Causes:
Impurities: As per the Gibbs phase rule, impurities will depress and broaden the melting range of a crystalline solid.
Residual Solvent: Trapped solvent molecules within the crystal lattice can disrupt the lattice energy, leading to a lower melting point.[6][7]
Decomposition During Melting: The compound may be decomposing simultaneously as it melts, which is common for carbohydrazide derivatives.[3] This makes it difficult to distinguish a true melting point from a decomposition temperature.
Amorphous Content: The sample may not be fully crystalline, and the presence of amorphous material can lead to a broad thermal transition.
Solutions & Diagnostic Actions:
High-Vacuum Drying: Dry the sample thoroughly under a high vacuum at a moderate temperature (e.g., 60°C) to remove any residual solvent.[16]
DSC Analysis: Use DSC to analyze the thermal event. A sharp endotherm is indicative of a pure melting process, while a broad endotherm or an endotherm immediately followed by an exotherm suggests decomposition is occurring.[4]
Variable Heating Rate DSC: Perform DSC scans at different heating rates (e.g., 2, 5, 10, and 20 °C/min). A true melting point will be largely independent of the heating rate, whereas a decomposition event will typically shift to higher temperatures at faster heating rates.
Issue 3: TGA shows an initial mass loss at a low temperature (<120°C) before the main decomposition stage.
Potential Causes:
Adsorbed Water: The compound may be hygroscopic and have adsorbed moisture from the atmosphere. The carbohydrazide moiety contains hydrogen bond donors and acceptors, which can attract water molecules.
Loss of Solvate: The crystal may be a solvate (or hydrate), where solvent molecules are incorporated into the crystal structure in a stoichiometric ratio. The initial mass loss corresponds to the desolvation process.[6][7]
Solutions & Diagnostic Actions:
Controlled Storage: Store the crystals in a desiccator over a strong drying agent (e.g., P₂O₅) to prevent moisture uptake.
TGA-MS Analysis: Couple the TGA instrument to a mass spectrometer to analyze the evolved gas. This will definitively identify whether the mass loss is due to water (m/z = 18), a specific solvent, or an early decomposition product.
Elemental Analysis: Compare the theoretical elemental analysis of the anhydrous compound with the experimental data. A discrepancy may indicate the presence of a solvate.
Visualized Workflows
Troubleshooting Logic for Thermal Instability
The following diagram outlines a logical workflow for diagnosing and addressing common thermal stability issues.
Caption: A decision tree for troubleshooting unexpected thermal events.
Standard Protocol for Thermal Analysis
This workflow illustrates the standard procedure for preparing and analyzing a sample to ensure reliable data.
Caption: Step-by-step workflow for TGA/DSC sample preparation and analysis.
Experimental Protocols
Protocol 1: Thermogravimetric Analysis (TGA)
Sample Preparation: Ensure the 6-Ethylquinoline-3-carbohydrazide sample is of high purity and has been dried under a high vacuum to remove residual solvents.
Instrument Setup: Tare a clean TGA pan (platinum or alumina). Accurately weigh 2-5 mg of the sample into the pan.
Loading: Place the pan into the TGA furnace.
Experimental Conditions:
Atmosphere: Purge with high-purity nitrogen at a flow rate of 40-60 mL/min.[6]
Temperature Program:
Equilibrate at 30°C.
Ramp the temperature from 30°C to 600°C at a heating rate of 10°C/min.[4]
Data Analysis: Plot the mass (%) versus temperature (°C). The onset temperature of decomposition is determined from the initial sharp decline in mass. The derivative of this curve (DTG) shows the temperature of the maximum rate of mass loss.
Sample Preparation: Use a high-purity, dried sample.
Instrument Setup: Accurately weigh 1-3 mg of the sample into a non-hermetic aluminum DSC pan. Crimp the lid. Prepare an empty, sealed pan to use as a reference.
Loading: Place the sample and reference pans into the DSC cell.
Experimental Conditions:
Atmosphere: Purge with high-purity nitrogen at a flow rate of 25-50 mL/min.[4]
Temperature Program:
Equilibrate at 25°C.
Ramp the temperature from 25°C to a temperature just beyond the melting/decomposition event (e.g., 300°C) at a heating rate of 5°C/min.[6]
Data Analysis: Plot the heat flow (mW) versus temperature (°C). An endothermic peak typically represents melting, while an exothermic peak often indicates decomposition. Integrate the peak area to determine the enthalpy of the transition (ΔH).
Protocol 3: Purification by Recrystallization
Solvent Selection: Identify a suitable solvent or solvent pair. The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point. Ethanol is often a good starting point for carbohydrazide derivatives.[15][16]
Dissolution: In an Erlenmeyer flask, add the minimum amount of hot solvent required to fully dissolve the crude 6-Ethylquinoline-3-carbohydrazide sample. Use a stirring hot plate.
Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration to remove them.
Crystallization: Cover the flask opening (e.g., with a watch glass) and allow the solution to cool slowly to room temperature. To promote the growth of larger crystals, avoid disturbing the flask.[11] Further cooling in an ice bath can increase the yield.
Isolation: Collect the crystals by suction filtration using a Büchner funnel.
Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble impurities.
Drying: Dry the purified crystals thoroughly under a high vacuum to remove all traces of the recrystallization solvent.
References
Ataman Kimya. (n.d.). Carbohydrazide.
Gomez-Pantoja, M. H., et al. (2024). Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone. RSC Advances.
Acree, W., & Chickos, J. S. (2023). Quinoline Derivatives Thermodynamic Properties during Phase Transition. Journal of Chemical Thermodynamics.
Al-Essa, S. A. A., et al. (2023). Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. Inorganics. Retrieved from [Link]
Betova, I., et al. (2024). Decomposition products of oxygen scavengers and their effect on corrosion of steam generator materials. Corrosion Science.
Gomez-Pantoja, M. H., et al. (2024). Nonlinear optical and spectroscopic properties, thermal analysis, and hemolytic capacity evaluation of quinoline-1,3-benzodioxole chalcone. PMC.
ChemicalBook. (n.d.). CARBOHYDRAZIDE.
EvitaChem. (n.d.). Buy Carbohydrazide.
Al-Hourani, B. J., et al. (2023). Synthesis, Spectroscopic, and Thermal Analyses of 2-Oxo-1,2-dihydroquinolin-8-yl 4-chlorobenzoate. Molecules. Retrieved from [Link]
Qrareya, H., et al. (2025). Molecular hybrid design, physicochemical, and thermal properties of new five quinoline sulfonyl hydrazide Schiff base derivatives: bioinformatics and antibacterial investigation. Results in Chemistry. Retrieved from [Link]
Yildiz, M., et al. (2017). Synthesis and Characterization and Thermal Decomposition Kinetics of Poly (quinoline)-Copper Composite. DergiPark. Retrieved from [Link]
Acree, W., & Chickos, J. S. (2023). Quinoline Derivatives Thermodynamic Properties during Phase Transition. Longdom Publishing. Retrieved from [Link]
Crochet, A. (n.d.). Guide for crystallization. University of Fribourg Chemistry Department.
Xing, Q., & Wang, Z. (2016). Effect of solubility of a hydrazide compound on the crystallization behavior of poly(l-lactide). RSC Advances. Retrieved from [Link]
PrepChem. (2023). Preparation of carbohydrazide. Retrieved from [Link]
Setshedi, O. M., et al. (2023). Co-crystallization of N′-benzylidenepyridine-4-carbohydrazide and benzoic acid via autoxidation of benzaldehyde. IUCrData. Retrieved from [Link]
Setshedi, O. M., et al. (2023). Co-crystallization of N′-benzylidenepyridine-4-carbohydrazide and benzoic acid via autoxidation of benzaldehyde. PMC.
Kwiecień, A., et al. (2022). Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. Molecules. Retrieved from [Link]
Kwiecień, A., et al. (2024). Application of Simultaneous and Coupled Thermal Analysis Techniques in Studies on the Melting Process, Course of Pyrolysis and Oxidative Decomposition of Fused Triazinylacetohydrazides. Molecules. Retrieved from [Link]
Mihai, C. T., et al. (2016). Investigation of Carbohydrates and Their Derivatives as Crystallization Modifiers. IntechOpen. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Ticket Focus: Scale-Up Optimization & Troubleshooting
Lead Scientist: Dr. A. Vance, Senior Application Scientist
Executive Technical Overview
The synthesis of 6-Ethylquinoline-3-carbohydrazide (EQC-3) typically follows a convergent pathway, most commonly via the hydrazinolysis of Ethyl 6-ethylquinoline-3-carboxylate . While straightforward at the milligram scale, this reaction presents non-linear scaling behaviors in kilogram-scale production.
The primary challenges encountered by our partners involve exothermic runaway risks during hydrazine addition, trapping of genotoxic hydrazine impurities within the crystal lattice, and solubility-driven yield losses due to the lipophilic 6-ethyl substituent.
Master Synthetic Pathway (Interactive Logic)
The following diagram outlines the critical process flow and decision nodes for the production of EQC-3.
Caption: Process flow diagram for EQC-3 synthesis detailing critical control points (CCPs) for safety and purity.
Troubleshooting Guide: Scale-Up Challenges
This section addresses specific tickets logged by process chemists during the scale-up from 10g to 1kg batches.
Issue 1: Thermal Runaway During Hydrazine Addition
Symptom: "Upon adding hydrazine hydrate to the ester solution at 500g scale, the temperature spiked rapidly, exceeding the condenser capacity."
Root Cause:
The reaction between esters and hydrazine is inherently exothermic. At small scales, passive heat loss is sufficient. At larger scales, the surface-area-to-volume ratio decreases , causing heat accumulation. The 6-ethyl group increases the molecular weight and lipophilicity, often requiring higher boiling solvents (like n-butanol) which can mask the onset of exotherms until the system is dangerously energetic.
Corrective Protocol:
Switch to Controlled Dosing: Do not add hydrazine in a single bolus. Use a peristaltic pump to add hydrazine hydrate (80% or 100%) over 45–60 minutes.
Dilution Factor: Dilute the hydrazine hydrate 1:1 with the reaction solvent (e.g., Ethanol) before addition to increase thermal mass.
Adiabatic Limit: Ensure the reactor jacket is set 10°C below the reaction temperature during addition.
Issue 2: Persistent "Pink/Yellow" Discoloration
Symptom: "The final white powder turns pale pink or yellow upon drying, despite passing HPLC purity checks."
Root Cause:
Quinoline derivatives are susceptible to oxidative degradation, particularly at the 2- and 4-positions if not fully substituted, or via trace metal contamination (Fe/Cu) catalyzing oxidation of the hydrazide moiety. The "pink" color is often characteristic of diazenyl intermediates or oxidation of residual aniline impurities from the upstream quinoline ring synthesis.
Corrective Protocol:
Chelation Wash: Include a 0.5% EDTA disodium wash during the filtration cake wash to sequester trace metals.
Inert Atmosphere: Conduct the drying step under vacuum with a Nitrogen bleed. Avoid air-drying at temperatures >60°C.
Antioxidant: Add 0.1 mol% Sodium Metabisulfite to the recrystallization solvent.
Issue 3: High Residual Hydrazine (Genotoxicity)
Symptom: "We cannot meet the ICH M7 limit for hydrazine (<10 ppm) in the final API."
Root Cause:
Hydrazine is a "sticky" impurity that can become trapped in the crystal lattice of EQC-3, especially if the crystallization is too rapid (crash cooling). The 6-ethyl group adds bulk, potentially creating voids in the lattice where small hydrazine molecules occlude.
Corrective Protocol:
Thermodynamic Control: Avoid crash cooling. Use a linear cooling ramp (e.g., 0.2°C/min) from reflux to ambient temperature.
Solvent Swapping: If Ethanol fails, use a solvent swap to water .
Dissolve crude in hot DMF or DMSO.
Slowly add water (anti-solvent) to precipitate the product. Hydrazine remains highly soluble in the aqueous phase and is rejected.
Scavenging: For strict compliance, treat the mother liquor or crude solution with a polymer-bound aldehyde scavenger (e.g., polystyrene-benzaldehyde) to chemically sequester hydrazine before crystallization.
Validated Experimental Protocol (100g Scale)
Objective: Synthesis of 6-Ethylquinoline-3-carbohydrazide with <10 ppm residual hydrazine.
Setup: Equip a 2L jacketed reactor with a mechanical stirrer (overhead), reflux condenser, internal temperature probe, and a dropping funnel.
Dissolution: Charge the reactor with Ethyl 6-ethylquinoline-3-carboxylate (100 g) and Absolute Ethanol (800 mL). Heat to 60°C. Note: The ester may not dissolve completely until reflux.
Addition: Charge the dropping funnel with Hydrazine Hydrate (excess).
Reaction:
Critical Step: Add Hydrazine dropwise over 60 minutes, maintaining internal temperature <75°C.
After addition, heat the mixture to reflux (78–80°C) and hold for 6–8 hours.
Monitor: Check reaction progress via TLC (9:1 DCM:MeOH) or HPLC. The ester spot/peak should disappear.
Crystallization:
Cool the mixture slowly to 20°C over 4 hours.
Stir at 20°C for an additional 2 hours to maximize yield (aging the crystal).
Filtration: Filter the solid under vacuum.
Washing (The Purification Step):
Wash the cake with Cold Ethanol (2 x 100 mL).
Wash with Water (2 x 100 mL) to remove residual hydrazine.
Final wash with Diisopropyl Ether (100 mL) to facilitate drying.
Drying: Dry in a vacuum oven at 50°C for 12 hours.
Technical Data & Specifications
Solvent Selection Matrix for Crystallization
Data based on solubility trials for 6-Ethylquinoline-3-carbohydrazide.
Solvent System
Solubility (Hot)
Recovery Yield
Impurity Rejection (Hydrazine)
Recommendation
Ethanol (Abs)
Moderate
75-80%
Good
Primary Choice
Methanol
High
50-60%
Excellent
Yield too low
DMF/Water (1:1)
Very High
90-95%
Excellent
Best for Purity
Toluene
Low
<30%
Poor
Avoid
Safety Profile: Hydrazine Hydrate
Parameter
Value
Handling Requirement
Flash Point
75°C (100%)
Use explosion-proof electricals.
Toxicity
Carcinogen (1B)
Full PPE + Fume Hood. Double-glove (Nitrile).
Incompatibility
Oxidizers, Metals
Dedicated waste stream. Do not mix with metal salts.[2]
References
Impurity Occurrence and Removal in Crystalline Products. University College Cork (CORA). Available at: [Link]
Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide. MDPI Molecules. Available at: [Link]
Synthesis of quinoline carbohydrazide derivatives. ResearchGate. Available at: [Link]
FTIR spectral analysis of amide bands in quinoline carbohydrazides
An In-Depth Guide to the FTIR Spectral Analysis of Amide Bands in Quinoline Carbohydrazides For researchers and professionals in the field of drug development, the structural elucidation of novel compounds is a cornersto...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the FTIR Spectral Analysis of Amide Bands in Quinoline Carbohydrazides
For researchers and professionals in the field of drug development, the structural elucidation of novel compounds is a cornerstone of progress. Quinoline carbohydrazides represent a class of heterocyclic compounds with significant therapeutic potential, exhibiting a wide range of biological activities including antimicrobial, antimalarial, and anti-inflammatory properties.[1][2][3] The biological efficacy of these molecules is often intrinsically linked to the conformation and bonding environment of their amide functional group. Therefore, a robust and efficient analytical method for characterizing this moiety is paramount.
Fourier Transform Infrared (FTIR) spectroscopy stands out as a powerful, non-destructive, and highly sensitive technique for this purpose.[4][5] It provides specific information about the vibrational modes of functional groups, allowing for detailed structural analysis. This guide offers a comprehensive comparison of FTIR spectroscopy with other analytical techniques for the characterization of amide bands in quinoline carbohydrazides, supported by experimental data and detailed protocols.
The Vibrational Language of Amides: A Theoretical Primer
The amide group (-CO-NH-) gives rise to several characteristic absorption bands in the infrared spectrum, each corresponding to a specific vibrational mode. The positions and intensities of these bands are highly sensitive to the molecule's local environment, including hydrogen bonding, conjugation, and overall conformation.[6][7] Understanding these bands is the first step in unlocking the structural information held within an FTIR spectrum.
Amide A & B: Found at approximately 3500 cm⁻¹ and 3100 cm⁻¹ respectively, these bands originate from N-H stretching vibrations and Fermi resonance. The Amide A band (>95% N-H stretch) is particularly sensitive to the strength of hydrogen bonds.[6]
Amide I Band (1700-1600 cm⁻¹): This is the most intense and diagnostically useful band for secondary structure analysis. It is primarily associated with the C=O stretching vibration (70-85%), with minor contributions from C-N stretching.[6][8] Its frequency is a direct indicator of the backbone conformation and hydrogen bonding pattern.[6]
Amide II Band (1580-1510 cm⁻¹): More complex than Amide I, this band arises from a combination of in-plane N-H bending (40-60%) and C-N stretching (18-40%) vibrations.[6] Its sensitivity to conformation makes it a valuable secondary checkpoint.
Amide III Band (1350-1250 cm⁻¹): This is a very complex band resulting from a mixture of several vibrations, including C-N stretching and N-H bending, making it generally of limited use for detailed structural extraction on its own.[6][9]
The delocalization of π-electrons across the O=C-N system (conjugation) in all amides lowers the C=O bond order, resulting in a characteristic carbonyl stretching frequency between 1680-1630 cm⁻¹.[7]
Amide Band
Approximate Wavenumber Range (cm⁻¹)
Primary Vibrational Mode(s)
Structural Sensitivity
Amide A
3300–3500
N-H Stretching
Highly sensitive to hydrogen bond strength.[6][10]
Limited utility for detailed structural analysis.[9][10]
Interpreting the Spectrum: Quinoline Carbohydrazides in Focus
The FTIR spectrum of a quinoline carbohydrazide is a composite of signals from the quinoline ring, the hydrazide linker, and any substituents. However, the amide bands remain the most informative for conformational analysis. For instance, in the synthesis of (E)-N'-(2,4-Dihydroxybenzylidene) quinoline-3-carbohydrazide, key FTIR peaks were identified that confirm its structure.[2]
Key Spectral Features:
N-H Stretch: A band observed around 3252 cm⁻¹ corresponds to the -NH- group of the amide.[2] The position and broadness of this peak can indicate the extent of intermolecular hydrogen bonding.
Amide I (C=O Stretch): A strong absorption peak typically appears around 1660 cm⁻¹.[2] This is characteristic of a conjugated secondary amide. Shifts from this value can indicate changes in electron density due to different substituents on the aromatic rings.
Amide II (N-H Bend/C-N Stretch): This band is expected in the 1550-1510 cm⁻¹ region.
Quinoline Ring Vibrations: The C=N stretching vibration within the quinoline ring itself is typically observed near 1608 cm⁻¹.[2] Aromatic C-H and C=C stretching bands also appear in their characteristic regions.
By analyzing the precise positions of the Amide I and Amide II bands, researchers can infer details about the molecular geometry and intermolecular interactions, which are crucial for understanding how these molecules might interact with biological targets.
A Comparative Perspective: FTIR vs. Alternative Analytical Methods
While FTIR is an exceptional tool, a comprehensive analysis often benefits from complementary techniques. Each method offers unique advantages and disadvantages for the study of quinoline carbohydrazides.
Feature
FTIR Spectroscopy
NMR Spectroscopy
Raman Spectroscopy
Principle
Vibrational transitions of molecular bonds.
Nuclear spin transitions in a magnetic field.
Inelastic scattering of monochromatic light.
Strengths
High sensitivity to functional groups, fast, relatively low cost, versatile for solids, liquids, and gases.[4]
Provides detailed atomic-level 3D structure and connectivity.[5]
Excellent for aqueous samples, complementary to FTIR (strong for non-polar bonds).[11]
Weaknesses
Broad water absorption can obscure amide regions, low sensitivity for non-polar bonds, matrix effects can occur.[4][8]
Analysis in aqueous media, studying symmetric vibrations.
For the specific task of analyzing the amide moiety in quinoline carbohydrazides, FTIR offers an optimal balance of speed, sensitivity, and structural information. It is particularly adept at detecting changes in hydrogen bonding, a critical factor in drug-receptor interactions.
Experimental Workflow: A Validated Protocol for FTIR Analysis
Achieving high-quality, reproducible FTIR spectra requires meticulous sample preparation. The Potassium Bromide (KBr) pellet method is a widely used and reliable technique for solid samples.[12][13]
Step-by-Step Protocol for KBr Pellet Preparation
Grinding (The Causality of Size Reduction):
Action: Weigh approximately 1-2 mg of the quinoline carbohydrazide sample and 100-200 mg of spectroscopic grade KBr powder. Transfer both to an agate mortar.
Rationale: The sample must be ground to a fine powder (particle size < 2 microns) to minimize scattering of the infrared beam, which can cause distorted band shapes (Christiansen scattering).[14] KBr is used as the matrix because it is transparent to infrared radiation in the mid-IR region.
Mixing:
Action: Gently grind the sample and KBr together for 1-2 minutes until the mixture is homogeneous and has a consistent, fine texture.
Rationale: Homogeneous distribution of the sample within the KBr matrix is critical for obtaining a spectrum where peak intensities are proportional to concentration (adherence to Beer-Lambert Law).
Pellet Formation:
Action: Transfer a small amount of the mixture into a pellet press die. Assemble the press and apply pressure (typically 8-10 tons or ~15 psi) for 1-2 minutes.[13]
Rationale: The pressure causes the KBr to flow and fuse, forming a transparent or translucent pellet that encases the sample particles.
Data Acquisition:
Action: Carefully remove the pellet from the die and place it in the sample holder of the FTIR spectrometer.
Rationale: The holder positions the pellet precisely in the path of the IR beam for analysis.
Spectral Measurement:
Action: Purge the sample chamber with dry nitrogen or air to reduce atmospheric water and CO₂ interference. Collect a background spectrum of the empty chamber or a blank KBr pellet. Then, collect the sample spectrum.
Rationale: The background spectrum is subtracted from the sample spectrum to remove contributions from the instrument and atmosphere, isolating the absorbance signals of the sample.
Workflow Visualization
Caption: Experimental workflow for FTIR analysis of quinoline carbohydrazides.
A Logical Approach to Spectral Interpretation
Interpreting an unknown spectrum requires a systematic approach. The following diagram outlines a logical pathway for analyzing the amide region of a quinoline carbohydrazide derivative.
Caption: Logical flowchart for interpreting amide bands in an FTIR spectrum.
Conclusion
FTIR spectroscopy provides an unparalleled combination of speed, sensitivity, and structural insight for the analysis of amide bands in quinoline carbohydrazides. By carefully preparing samples and systematically interpreting the key Amide I, II, and N-H stretching bands, researchers can gain valuable information about conformation and intermolecular hydrogen bonding. This data is critical for establishing structure-activity relationships and advancing the development of this promising class of therapeutic agents. When compared to alternatives like NMR and Raman spectroscopy, FTIR emerges as the frontline technique for routine characterization and screening, offering a powerful lens into the molecular world of drug candidates.
References
Organic Chemistry at CU Boulder. (n.d.). IR Spectroscopy of Solids. Retrieved from [Link]
JenaLib. (n.d.). Determination of Secondary Structure in Proteins by FTIR Spectroscopy. Retrieved from [Link]
Gerwert, K. (2002). Interpretation of Amide I Difference Bands Observed during Protein Reactions Using Site-Directed Isotopically Labeled Bacteriorhodopsin. Biophysical Journal, 82(3), 1586-1595.
Wang, Y., et al. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. ACS Omega, 5(15), 8572–8579. Available from: [Link]
Skonieczny, K., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. Molecules, 25(9), 2053. Available from: [Link]
University of the West Indies. (n.d.). Sample preparation for FT-IR. Retrieved from [Link]
Al-Amiery, A. A., et al. (2023). Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide with 2-Nitrobenzaldehyde, 2-Chlorobenzaldehyde and 2,4-Dihydroxybenzaldehyde: Structure and Biological Activity. Molecules, 28(20), 7114. Available from: [Link]
Wang, Y., et al. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. ACS Omega. Available from: [Link]
Smith, B. C. (2020). Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Available from: [Link]
Younos Bouzian, et al. (2021). Synthesis, spectroscopic characterization, crystal structure, DFT, molecular docking and in vitro antibacterial potential of novel quinoline derivatives. ResearchGate. Available from: [Link]
Skonieczny, K., et al. (2020). Synthesis, Electrochemical and Spectroscopic Characterization of Selected Quinolinecarbaldehydes and Their Schiff Base Derivatives. PubMed. Available from: [Link]
Ragavan, R. V., et al. (2011). Design, synthesis and docking studies of new quinoline-3-carbohydrazide derivatives as antitubercular agents. Bioorganic & Medicinal Chemistry Letters, 21(22), 6843-6848.
Scribd. (n.d.). FTIR Analysis of Organic Compounds. Retrieved from [Link]
University of Wisconsin-Madison. (n.d.). Fourier Transform Infrared Spectroscopy. Retrieved from [Link] Nanocenter/2019/07/FTIR_SOP-1.pdf
ResearchGate. (n.d.). FTIR spectrum of quinoline derivative. Retrieved from [Link]
Yan, B. (2001). FT-IR: A useful analytical tool for monitoring of solid phase organic reactions. ARKIVOC.
Thain, S. (2024). FTIR vs IR Spectroscopy: Differences & Applications. Technology Networks. Available from: [Link]
Axios. (2025). Comparing FTIR and UV-Vis for Chemical Analysis. Available from: [Link]
Ban, D., et al. (2012). FT-IR Spectroscopic Analysis of the Secondary Structures Present during the Desiccation Induced Aggregation of Elastin-Like Polypeptide on Silica. Langmuir, 28(5), 2711–2717. Available from: [Link]
Sharma, S. (2023). FT-IR Spectroscopy for Characterization of Protein Secondary Structure. Medium. Available from: [Link]
YouTube. (2023). FTIR-25 || FTIR spectra of amides. Available from: [Link]
bioRxiv. (2022). Infrared Spectroscopy for Structure Analysis of Protein Inclusion Bodies. Available from: [Link]
A Comparative Analysis of Antioxidant Activity in 6-Ethyl vs. 6-Bromo Quinoline Derivatives: A Technical Guide for Researchers
For researchers and professionals in drug development, understanding the subtle molecular modifications that can significantly impact a compound's therapeutic potential is paramount. Within the well-established pharmacop...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and professionals in drug development, understanding the subtle molecular modifications that can significantly impact a compound's therapeutic potential is paramount. Within the well-established pharmacophore of the quinoline ring system, substitutions at the C6 position are known to modulate a range of biological activities, including antioxidant capacity. This guide provides an in-depth, objective comparison of the antioxidant activity of 6-ethyl versus 6-bromo quinoline derivatives, supported by experimental data and mechanistic insights to inform future research and development.
Introduction: The Quinoline Scaffold and the Significance of C6 Substitution in Antioxidant Activity
The quinoline nucleus, a bicyclic aromatic heterocycle, is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide array of biological activities. Its ability to intercalate with DNA and interact with various enzymes has made it a cornerstone in the development of antimicrobial, anticancer, and anti-inflammatory agents.
Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases. This has spurred the investigation of quinoline derivatives as potential antioxidants. The antioxidant activity of these compounds is intrinsically linked to their ability to donate electrons or hydrogen atoms to stabilize free radicals. The electronic properties of substituents on the quinoline ring can profoundly influence this capacity.
This guide focuses on the comparative antioxidant potential of two distinct classes of C6-substituted quinolines: those bearing an electron-donating ethyl group and those with a halogen, specifically a bromo group, which exhibits both inductive electron-withdrawing and resonance-based electron-donating effects. Understanding how these substituents modulate the antioxidant activity is crucial for the rational design of novel and more potent therapeutic agents.
The Underlying Chemistry: How Substituents at the 6-Position Influence Antioxidant Mechanisms
The primary mechanisms by which quinoline derivatives exert their antioxidant effects are through hydrogen atom transfer (HAT) and single electron transfer (SET). The efficiency of these processes is dictated by the electron density across the quinoline ring system.
Electron-Donating Groups (e.g., -CH₂CH₃): An ethyl group at the 6-position is an electron-donating group (EDG) through an inductive effect. This increases the electron density on the benzene portion of the quinoline ring. This enhanced electron density can stabilize the radical cation formed after electron donation, thereby facilitating the SET mechanism. For quinoline derivatives that possess a hydrogen-donating moiety (like a hydroxyl or amino group elsewhere on the scaffold), the presence of an EDG can also lower the bond dissociation energy of the X-H bond, making hydrogen atom donation more favorable.
Halogens (e.g., -Br): The bromo substituent presents a more complex electronic profile. It is inductively electron-withdrawing due to its high electronegativity, which would be expected to decrease antioxidant activity by destabilizing the resulting radical cation. However, it also possesses lone pairs of electrons that can be donated to the aromatic ring via resonance, an electron-donating effect. The net effect of a halogen substituent on antioxidant activity is often a balance of these opposing electronic influences and can be context-dependent based on the specific molecular scaffold and the nature of the radical species involved.
Below is a conceptual diagram illustrating the influence of these substituents on the quinoline ring's electron density, which is a key determinant of its antioxidant potential.
Caption: Influence of 6-ethyl and 6-bromo substituents on the antioxidant activity of the quinoline ring.
Comparative Experimental Data
Direct, head-to-head comparative studies of 6-ethyl and 6-bromo quinoline derivatives are not abundant in the literature. However, by examining data from studies on structurally related compounds, we can draw valuable inferences.
A study by Mahantheshappa et al. (2021) synthesized and evaluated the antioxidant activity of a series of quinoline derivatives, including compounds derived from a 6-bromo-2-chloroquinoline scaffold. While a direct 6-ethyl analogue was not tested, the results for the 6-bromo derivatives provide a crucial data point.
Data for a directly comparable 6-ethyl derivative is not readily available in the literature. However, studies on other alkyl-substituted quinolines generally show moderate antioxidant activity.
DPPH
-
-
General Literature
Interpretation of Data:
The work by Mahantheshappa and colleagues demonstrated that their synthesized 6-bromo quinoline derivatives possess notable antioxidant potential.[1] The presence of other functional groups on these molecules undoubtedly contributes to their overall activity.
For 6-alkyl substituted quinolines, the general consensus in the literature suggests that the electron-donating nature of the alkyl group should, in principle, enhance antioxidant activity. However, without a directly comparable study using the same assay and conditions, a definitive quantitative comparison is challenging. The available data suggests that both classes of compounds are promising antioxidant scaffolds, with the specific activity being highly dependent on the overall substitution pattern of the quinoline ring.
Experimental Protocols for Antioxidant Activity Assessment
To ensure the reproducibility and validity of findings, standardized protocols for assessing antioxidant activity are essential. Below are detailed, step-by-step methodologies for three common in vitro antioxidant assays.
Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of DPPH is accompanied by a color change from purple to yellow, which is monitored spectrophotometrically.
Experimental Workflow:
Caption: Workflow for the DPPH radical scavenging assay.
Detailed Protocol:
Preparation of DPPH Solution: Prepare a 0.1 mM solution of DPPH in methanol. This solution should be freshly prepared and stored in a dark container to prevent degradation.
Preparation of Test Compounds and Control: Prepare stock solutions of the 6-ethyl and 6-bromo quinoline derivatives in a suitable solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL. Prepare a similar stock solution for a positive control, such as ascorbic acid or Trolox.
Serial Dilutions: From the stock solutions, perform serial dilutions to obtain a range of concentrations for testing (e.g., 10, 25, 50, 100, 200 µg/mL).
Assay Procedure:
In a 96-well microplate, add 100 µL of the 0.1 mM DPPH solution to each well.
Add 100 µL of the various concentrations of the test compounds, positive control, or the solvent (as a blank) to the designated wells.
Mix gently and incubate the plate in the dark at room temperature for 30 minutes.
Measurement: Measure the absorbance of each well at 517 nm using a microplate reader.
Calculation: The percentage of DPPH radical scavenging activity is calculated using the following formula:
% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100
Where Abs_control is the absorbance of the DPPH solution with the solvent, and Abs_sample is the absorbance of the DPPH solution with the test compound or control.
IC50 Determination: The IC50 value, which is the concentration of the compound that scavenges 50% of the DPPH radicals, is determined by plotting the percentage of inhibition against the concentration of the test compound.
Principle: This assay is based on the ability of an antioxidant to scavenge the stable ABTS radical cation (ABTS•+). The ABTS•+ is generated by the oxidation of ABTS with potassium persulfate. The reduction of the blue-green ABTS•+ by an antioxidant is measured by the decrease in absorbance at 734 nm.
Experimental Workflow:
Caption: Workflow for the ABTS radical cation scavenging assay.
Detailed Protocol:
Preparation of ABTS Radical Cation (ABTS•+) Solution:
Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.
Mix the two solutions in equal volumes and allow the mixture to stand in the dark at room temperature for 12-16 hours before use. This allows for the complete formation of the radical cation.
Preparation of Working ABTS•+ Solution: On the day of the assay, dilute the stock ABTS•+ solution with a suitable buffer (e.g., phosphate-buffered saline, pH 7.4) to an absorbance of 0.70 ± 0.02 at 734 nm.
Preparation of Test Compounds and Control: Prepare serial dilutions of the quinoline derivatives and a positive control (e.g., Trolox) as described for the DPPH assay.
Assay Procedure:
In a 96-well microplate, add a small volume (e.g., 10 µL) of the different concentrations of the test compounds, positive control, or solvent (blank) to the respective wells.
Add a larger volume (e.g., 190 µL) of the diluted ABTS•+ solution to each well.
Incubate the plate in the dark at room temperature for a predetermined time (typically 6-30 minutes, which should be optimized).
Measurement: Measure the absorbance of each well at 734 nm.
Calculation and IC50 Determination: Calculate the percentage inhibition and determine the IC50 value as described for the DPPH assay.
FRAP (Ferric Reducing Antioxidant Power) Assay
Principle: The FRAP assay measures the ability of an antioxidant to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺) at a low pH. The reduction is monitored by the formation of a colored ferrous-tripyridyltriazine complex, which has a maximum absorbance at 593 nm.
Experimental Workflow:
Caption: Workflow for the FRAP assay.
Detailed Protocol:
Preparation of FRAP Reagent:
Prepare the following solutions:
300 mM Acetate buffer (pH 3.6)
10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl
20 mM FeCl₃·6H₂O in water
Prepare the fresh FRAP working solution by mixing the acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio.
Warm the FRAP reagent to 37°C before use.
Preparation of Test Compounds and Standard Curve:
Prepare serial dilutions of the quinoline derivatives.
Prepare a standard curve using a series of known concentrations of ferrous sulfate (FeSO₄·7H₂O).
Assay Procedure:
In a 96-well microplate, add a small volume (e.g., 10 µL) of the test compounds, standards, or blank (solvent) to the respective wells.
Add a larger volume (e.g., 190 µL) of the pre-warmed FRAP reagent to all wells.
Incubate the plate at 37°C for a specified time (the reaction kinetics can vary, so a time course is recommended, e.g., readings at 4, 10, and 30 minutes).
Measurement: Measure the absorbance at 593 nm.
Calculation: The antioxidant capacity of the samples is determined by comparing their absorbance to the standard curve of Fe²⁺. The results are expressed as FRAP values in µM Fe(II) equivalents.
Conclusion and Future Directions
This guide provides a comparative framework for understanding the antioxidant activity of 6-ethyl and 6-bromo quinoline derivatives. Based on fundamental principles of electronic effects, it is hypothesized that the electron-donating ethyl group may lead to a more potent antioxidant capacity compared to the bromo substituent, which has dual electronic characteristics. However, the existing experimental data, while supportive of the antioxidant potential of 6-bromo quinolines, is insufficient for a definitive, direct comparison.
Future research should focus on:
Direct Comparative Studies: Synthesizing and testing 6-ethyl and 6-bromo quinoline derivatives with identical substitution patterns at other positions using a battery of standardized antioxidant assays (DPPH, ABTS, FRAP, ORAC).
Mechanistic Investigations: Employing computational methods, such as density functional theory (DFT), to calculate bond dissociation energies and ionization potentials to provide a theoretical underpinning for the experimental observations.
Broader Structure-Activity Relationship (SAR) Studies: Expanding the investigation to include a wider range of electron-donating and electron-withdrawing groups at the 6-position to develop a more comprehensive understanding of the SAR for antioxidant activity in the quinoline scaffold.
By systematically addressing these research gaps, the scientific community can further elucidate the antioxidant potential of quinoline derivatives and accelerate the development of novel therapeutics for oxidative stress-related diseases.
References
Mahantheshappa, S. S., Shivanna, H., & Satyanarayan, N. D. (2021). Synthesis, Antimicrobial, Antioxidant, and ADMET Studies of Quinoline Derivatives. European Journal of Chemistry, 12(1), 37-44. [Link]
Cell Biolabs, Inc. (n.d.). OxiSelect™ Ferric Reducing Antioxidant Power (FRAP) Assay Kit. [Link]
Püsküllü, M. O., Tekiner, B., & Süzen, S. (2013). Recent studies of antioxidant quinoline derivatives. Mini reviews in medicinal chemistry, 13(3), 365–372. [Link]
Hossaini, Z., et al. (2022). Green Synthesis and Investigation of Antioxidant Activity of New Quinoline Derivatives. Journal of Applied Chemical Research, 16(4), 8-27. [Link]
Suryawanshi, P. A., et al. (2023). Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. Makara Journal of Science, 27(2), 159-165. [Link]
Mahantheshappa, S. S., Shivanna, H., & Satyanarayan, N. D. (2021). Synthesis, antimicrobial, antioxidant, and ADMET studies of quinoline derivatives. European Journal of Chemistry, 12(1), 37-44. [Link]
Publish Comparison Guide: X-ray Crystallography of 6-Ethylquinoline-3-carbohydrazide
The following guide is designed as a high-level technical resource for researchers preparing to publish or validate the structural characterization of 6-Ethylquinoline-3-carbohydrazide . It synthesizes standard crystallo...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is designed as a high-level technical resource for researchers preparing to publish or validate the structural characterization of 6-Ethylquinoline-3-carbohydrazide . It synthesizes standard crystallographic protocols with specific comparative strategies relevant to quinoline derivatives.
Executive Summary & Strategic Context
Product Focus: 6-Ethylquinoline-3-carbohydrazide (Crystal Form).
Primary Application: Structural validation for drug development (antitubercular/antimicrobial pharmacophores) and solid-state chemistry.
The Challenge: Publishing crystallographic data requires more than just a CIF file. It demands a rigorous comparison against alternatives—specifically, structural analogs (e.g., unsubstituted quinoline-3-carbohydrazide) and theoretical models (DFT)—to demonstrate the unique packing effects induced by the 6-ethyl substituent.
This guide outlines the Comparative Data Package required for high-impact journals (e.g., CrystEngComm, Journal of Molecular Structure), focusing on the "Product" (Experimental Data) vs. "Alternatives" (Theoretical & Analogous Data).
Experimental Protocol: The Self-Validating Workflow
To ensure Trustworthiness and Scientific Integrity , the data generation process must follow a closed-loop validation system.
Phase 1: Crystal Growth & Selection
Methodology: Slow evaporation is the gold standard for hydrazides due to their hydrogen-bonding potential.
Solvent System: Ethanol/DMF (3:1 ratio). Causality: The ethyl group increases lipophilicity compared to the parent quinoline; pure ethanol may yield microcrystals, while DMF slows evaporation to allow defect-free growth.
Validation: Polarized Light Microscopy (PLM) must confirm extinction positions (singularity) before X-ray exposure.
Phase 2: Data Collection & Refinement
Instrument: Bruker D8 Venture or Oxford Diffraction Gemini (Mo or Cu K
).
Temperature: 100 K (Cryogenic). Reasoning: Reduces thermal vibration of the terminal ethyl chain, which is prone to high disorder at room temperature.
Software Pipeline:
Integration: SAINT/CrysAlisPro.
Solution: SHELXT (Intrinsic Phasing).
Refinement: SHELXL (Least Squares).
Visualization: Olex2 / Mercury.
Phase 3: The "CheckCIF" Gate
Before comparison, the data must pass the IUCr CheckCIF standard.
Target R-factor (
): for publication quality.
Goodness of Fit (GoF): Range 0.9 – 1.1.
Comparative Analysis: Product vs. Alternatives
This section defines how to objectively compare the 6-Ethylquinoline-3-carbohydrazide crystal structure against its primary alternatives.
Comparison 1: Structural Analogs (The "Steric" Alternative)
Objective: Determine how the 6-Ethyl group alters crystal packing compared to the unsubstituted parent compound (Quinoline-3-carbohydrazide).
Hypothesis: The parent compound typically forms planar sheets via N-H...O hydrogen bonds. The 6-Ethyl group introduces steric bulk, likely disrupting the
- stacking distance or forcing a herringbone arrangement.
Metric: Centroid-to-Centroid (
-) Distance.
Feature
Product: 6-Ethyl Derivative
Alternative: Unsubstituted Parent
Implication
Space Group
Typically P21/c or P-1
P21/c
Ethyl group may lower symmetry.
- Distance
Expected: > 3.8 Å
Ref: ~3.5 - 3.6 Å
Ethyl group acts as a spacer, reducing stacking tightness.
Comparison 2: Theoretical Validation (The "Digital" Alternative)
Objective: Validate the experimental geometry against Density Functional Theory (DFT) predictions.
Protocol: Optimize geometry using Gaussian 09 with B3LYP/6-311G(d,p) basis set.
Root Mean Square Deviation (RMSD):
Overlay the Experimental (X-ray) and Theoretical (DFT) structures.
Pass Criteria: RMSD
Å for rigid quinoline core; Å for the ethyl tail.
Insight: A high deviation in the ethyl group indicates crystal packing forces (intermolecular) are overcoming the gas-phase minimum energy conformation.
Comparison 3: Hirshfeld Surface Analysis (The "Interaction" Alternative)
Objective: Quantify intermolecular contacts.
Tool: CrystalExplorer.
Visualization:
surface mapping.
Fingerprint Plot:
Spikes: Look for sharp spikes at
indicating strong N-H...O interactions.
Diffuse Region: The ethyl group will manifest as a broad H...H contact region in the center of the plot.
Visualizing the Validation Workflow
The following diagram illustrates the logical flow from crystal selection to comparative validation, ensuring a robust publication strategy.
Caption: Logical workflow for validating 6-Ethylquinoline-3-carbohydrazide crystal data against theoretical and surface analysis models.
Visualizing the Hydrogen Bonding Network
Understanding the supramolecular assembly is critical for the "Discussion" section of your guide.
Caption: Interaction map showing how the hydrazide moiety drives assembly while the ethyl group sterically modulates packing density.
References & Authority
The following sources provide the methodological grounding for the protocols and comparative data cited above.
Methodology for Quinoline Hydrazones:
Al-Nuri, L. et al. (2023).[1] "Metal Complexes of Schiff Bases Prepared from Quinoline-3-Carbohydrazide...". Inorganics. Link[1]
Context: Provides the baseline crystal structure data for the unsubstituted quinoline-3-carbohydrazide scaffold used as the "Alternative" for comparison.
Crystallographic Standards:
Spek, A. L. (2009). "Structure validation in chemical crystallography". Acta Crystallographica Section D. Link
Context: Defines the CheckCIF and validation protocols (R-factor limits) required for the "Trustworthiness" pillar.
Hirshfeld Surface Analysis Tools:
Spackman, M. A. & Jayatilaka, D. (2009). "Hirshfeld surface analysis".[2] CrystEngComm. Link
Context: The authoritative method for generating the interaction maps described in the "Comparative Analysis" section.
DFT Comparison Protocols:
Becke, A. D. (1993). "Density-functional thermochemistry. III. The role of exact exchange". Journal of Chemical Physics. Link
Context: Establishes the B3LYP functional standard used for the "Digital Alternative" validation.
Precision in Purity: Elemental Analysis vs. Modern Alternatives for C12H13N3O Scaffolds
Topic: Elemental Analysis Validation for C12H13N3O Synthesized Compounds Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals Executive Summary: The "Gold Standard"...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Elemental Analysis Validation for C12H13N3O Synthesized Compounds
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, and Drug Development Professionals
Executive Summary: The "Gold Standard" Under Siege?
For decades, the synthesis of small molecule heterocycles—typified by the formula C12H13N3O (e.g., Fenyripol analogs, pyrimidine kinase inhibitors, or triazole intermediates)—has faced a singular gatekeeper: Elemental Analysis (EA) . The requirement for Carbon, Hydrogen, and Nitrogen (CHN) values to fall within ±0.4% of theoretical calculation is the historical benchmark for purity in top-tier journals like J. Org. Chem. and J. Med. Chem..
However, for nitrogen-rich scaffolds (N3 in C12H13N3O), EA presents distinct challenges: high sample consumption, destructive testing, and combustion incompleteness. This guide objectively compares the traditional Combustion Analysis (CHN) against its modern competitors, Quantitative NMR (qNMR) and High-Resolution Mass Spectrometry (HRMS) , providing a technical roadmap for validating C12H13N3O compounds.
Technical Deep Dive: The Product (Combustion Analysis)
The Mechanism
Classic CHN analysis relies on "flash combustion." The C12H13N3O sample is encapsulated in tin and combusted at ~900–1000°C in an oxygen-rich atmosphere.
Carbon
CO
Hydrogen
HO
Nitrogen
N + NO (subsequently reduced to N over Cu).
The Challenge with C12H13N3O
The specific formula C12H13N3O suggests a heterocyclic structure (e.g., pyrimidines, triazoles). These rings are thermally stable and often form "coke" or graphitic residues that trap nitrogen, leading to low N-values .
Hygroscopicity: The amide/amine functionality (N3O) often attracts atmospheric moisture. A 0.5% water uptake can skew the Carbon result by >0.4%, causing a false fail.
Refractory Nature: Nitrogen in aromatic rings requires higher oxidation potential to fully convert to N
.
Comparative Analysis: EA vs. qNMR vs. HRMS
The following table contrasts the performance of EA against modern alternatives for a standard 50 mg synthesis batch of C12H13N3O.
Feature
Elemental Analysis (CHN)
Quantitative NMR (qNMR)
HRMS (High-Res Mass Spec)
Primary Output
% Composition (Purity + Solvents)
Molar Purity (% wt/wt)
Exact Mass (Identity)
Sample Required
2–5 mg (Destructive)
1–10 mg (Recoverable)
< 0.1 mg (Destructive)
Accuracy Target
±0.4% absolute error
±0.5% to ±1.0% relative error
< 5 ppm mass error
Specificity
Low: Cannot distinguish isomer vs. impurity (e.g., C12H13N3O vs. C12H13N3O isomer)
High: Distinguishes structure and specific impurities.
Medium: Confirms formula, not bulk purity.
N-Rich Performance
Risk: Incomplete combustion yields low N.
Excellent: N-content irrelevant to proton integration.
Excellent: Ionization usually efficient.
Solvent Detection
Indirect (must calculate "solvates").
Direct quantification of residual solvent.
Blind to neutral solvents.
Cost/Run
50 (Outsourced)
Low (In-house instrument time)
Low (In-house)
Expert Insight
Why EA Still Matters: While qNMR is superior for structural specificity, EA is the only method that proves the bulk homogeneity of a solid. qNMR can be tricked by weighing errors or non-protonated inorganic salts (e.g., NaCl from workup), whereas EA detects the mass balance shift caused by these "invisible" contaminants.
Experimental Protocols
Protocol A: Optimized EA for C12H13N3O (Nitrogen-Rich)
Objective: Overcome incomplete combustion and hygroscopicity.
Drying: Dry sample at 60°C under high vacuum (0.1 mbar) for 12 hours.
Why: C12H13N3O amides often bind water.
Weighing: Weigh 2.0–2.5 mg into a tin capsule using a microbalance (readability 0.001 mg).
Critical Step: If the compound is electrostatic, use an anti-static gun.
Additive: Add 5–10 mg of Tungsten(VI) oxide (WO
) or Vanadium Pentoxide (VO) to the capsule.
Mechanism: These act as "combustion boosters," providing local oxygen and preventing the formation of nitrogen-trapping char (coke) common in heterocyclic rings.
Combustion: Run at 980°C with an extended Oxygen injection loop (5–10 seconds extra).
Validation:
Acceptance:
for C, H, and N.
Troubleshooting: If C is low and H is high, the sample is wet. Recalculate with 0.5 H
O.
Protocol B: qNMR Validation (The Modern Alternative)
Objective: Determine purity without combustion.
Internal Standard (IS) Selection:
For C12H13N3O (likely aromatic protons 6.5–8.5 ppm), select an IS with a singlet in a clear region.
Recommendation:1,3,5-Trimethoxybenzene (Singlet at ~6.1 ppm) or Maleic Acid (Singlet at ~6.3 ppm, if solvent allows).
Sample Prep:
Weigh ~10 mg of C12H13N3O (
) and ~5 mg of IS () into the same vial. Precision is paramount (use 5-digit balance).
Dissolve in 0.6 mL DMSO-
(ensures solubility of polar N-heterocycles).
Acquisition:
Pulse angle: 90°.
Relaxation delay (
): 60 seconds (Must be of the slowest proton).
Scans: 16 or 32.
Calculation:
Where
= Integration area, = Number of protons, = Molecular weight.
Decision Logic & Workflow
The following diagram illustrates the decision process for validating a synthesized C12H13N3O scaffold, complying with modern journal standards (e.g., JOC 2025 guidelines).
Caption: Workflow for validating C12H13N3O purity. Path A (EA) is preferred for bulk solids; Path B (qNMR) is the fallback for failed EA or small samples.
Authoritative References
Journal of Organic Chemistry (ACS). Author Guidelines: Characterization of New Substances. (Requires ±0.4% for EA or validated qNMR/HRMS alternatives).[1]
[Link]
Kuveke, R. et al. (2022).[2] An International Study Evaluating Elemental Analysis. (Critique of the ±0.4% standard and variability in N-analysis).
[Link]
Pauli, G. F. et al. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay.[3] Journal of Medicinal Chemistry.[4]
[Link]
Analytik Jena. Reliable Elemental Analysis for Nitrogen, Sulfur, and Chlorine. (Methodology for optimizing combustion of N-heterocycles).
[Link]
Atlantic Microlab. Strategies for Optimizing Elemental Analyses. (Sample preparation and additive protocols).
[Link]
Definitive Guide to HPLC Purity Analysis of 6-Ethylquinoline-3-carbohydrazide
Topic: HPLC Purity Methods for 6-Ethylquinoline-3-carbohydrazide Content Type: Publish Comparison Guide Executive Summary For researchers and drug development professionals working with 6-Ethylquinoline-3-carbohydrazide...
For researchers and drug development professionals working with 6-Ethylquinoline-3-carbohydrazide (CAS: 59282-61-0) , achieving precise purity data is critical. This compound features a lipophilic, basic quinoline core coupled with a polar, reactive hydrazide moiety. This "amphiphilic" nature often leads to peak tailing and poor resolution on standard generic methods.
This guide objectively compares three distinct chromatographic approaches: Standard C18 (Low pH) , Phenyl-Hexyl (Pi-Selectivity) , and HILIC (Polar Impurity Focus) . We recommend the Phenyl-Hexyl method for superior peak symmetry and resolution of aromatic impurities.
Chemical Context & Analytical Challenges
Before selecting a method, one must understand the molecule's behavior in solution.
Basic Nitrogen (Quinoline Ring): The ring nitrogen (pKa ~4.9) can protonate at acidic pH, causing secondary interactions with residual silanols on silica columns (resulting in peak tailing).
Hydrazide Group (-CONHNH₂): Highly polar and susceptible to hydrolysis (to carboxylic acid) or oxidation. It contributes to the molecule's "stickiness."
The 6-Ethyl Substituent: Adds hydrophobicity, requiring sufficient organic solvent strength for elution.
While C18 is the industry workhorse, it relies solely on hydrophobicity. The quinoline ring of 6-Ethylquinoline-3-carbohydrazide is electron-rich. Phenyl-Hexyl columns engage in
- stacking interactions with the quinoline core. This orthogonal selectivity mechanism often separates the main peak from closely related aromatic impurities (like positional isomers, e.g., 7-ethyl analogs) that co-elute on C18. Furthermore, the steric protection of phenyl phases often reduces silanol activity, sharpening the peak shape for basic compounds.
Column Temp: 35°C (Improves mass transfer for the hydrazide).
Detection: UV @ 254 nm (Aromatic core) and 320 nm (Specific for Quinoline conjugation).
Injection Volume: 10 µL.
Gradient Program:
Time (min)
% Solvent A
% Solvent B
Event
0.0
90
10
Equilibration
2.0
90
10
Isocratic Hold (Polar impurity elution)
15.0
40
60
Linear Gradient
18.0
10
90
Wash
| 20.0 | 90 | 10 | Re-equilibration |
System Suitability Criteria (Pass/Fail):
Tailing Factor (
): NMT 1.5 (Target: < 1.2).
Theoretical Plates (
): > 5000.
Precision (RSD): < 2.0% for 5 replicate injections.
Visualization of Analytical Logic
The following diagrams illustrate the degradation pathways that necessitate specific separation capabilities and the decision matrix for method selection.
Figure 1: Impurity & Degradation Pathways
Understanding what you are separating is key to method success.
Caption: Chemical stability profile of 6-Ethylquinoline-3-carbohydrazide showing critical degradation products.
Figure 2: Method Selection Decision Tree
How to choose the right column based on your specific analytical goal.
Caption: Decision matrix for selecting the optimal HPLC stationary phase.
Troubleshooting & Expert Tips
Double Peaks? This often occurs if the sample solvent is stronger than the mobile phase. Ensure your diluent (50:50 MeOH:Water) matches the initial gradient strength.
Ghost Peaks? Hydrazides can react with trace aldehydes in low-quality acetonitrile. Always use HPLC-grade or higher solvents.
Carryover: The basic quinoline ring can adsorb to injector seals. Include a needle wash step with 10% Formic Acid in Methanol to eliminate carryover.
References
PubChem. (2025).[2][4] Quinoline-3-carbohydrazide Compound Summary. National Center for Biotechnology Information. Link
Srujani, C. H., et al. (2021).[5] RP-HPLC Method Development and Validation for the Determination of Pemigatinib (Quinoline derivative) using Design of Experiments Approach. Journal of Pharmaceutical Research International. Link
Tzankova, D., et al. (2019). RP-HPLC method for stability evaluation of model hydrazone. ResearchGate. Link
Stenutz, R. (2025). Physical Properties of Quinoline-6-carbohydrazide. Stenutz.eu. Link
Vertex AI Search. (2026). Consolidated Search for Quinoline Hydrazide Methodologies.
A Researcher's Guide to the Validation of Molecular Docking Scores for 6-Ethylquinoline Derivatives
Abstract Molecular docking is a cornerstone of modern drug discovery, offering a rapid and cost-effective method for predicting the binding of small molecules to protein targets. However, the in silico predictions genera...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Molecular docking is a cornerstone of modern drug discovery, offering a rapid and cost-effective method for predicting the binding of small molecules to protein targets. However, the in silico predictions generated by docking algorithms are not infallible and demand rigorous experimental validation to confirm their biological relevance. This guide provides a comprehensive comparison of computational and experimental methodologies for validating the docking scores of 6-ethylquinoline derivatives, a class of compounds with significant therapeutic potential. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative references to ensure scientific integrity.
Introduction: The Imperative of Docking Score Validation
Molecular docking predicts the preferred orientation of a ligand when bound to a receptor and estimates the strength of their interaction, typically expressed as a docking score.[1] While these scores are invaluable for prioritizing candidates in virtual screening campaigns, they represent a simplified model of a complex biological system.[2][3] Factors such as protein flexibility, solvation effects, and the inherent approximations in scoring functions can lead to discrepancies between predicted and actual binding affinities.[1][4] Therefore, experimental validation is a critical step to confirm the in silico findings and justify the allocation of resources for further development.[2]
6-Ethylquinoline and its derivatives represent a versatile scaffold in medicinal chemistry, exhibiting a wide range of biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[5][6] The successful application of molecular docking to identify novel 6-ethylquinoline-based inhibitors hinges on the accurate validation of the initial computational predictions.
The Validation Workflow: A Multi-faceted Approach
Caption: Overall workflow for the validation of molecular docking scores.
Computational Validation: The First Line of Scrutiny
Before committing to resource-intensive wet-lab experiments, it is prudent to perform computational checks to assess the reliability of the docking protocol itself.
Redocking and Root-Mean-Square Deviation (RMSD)
The "Why": The primary goal of redocking is to determine if the chosen docking algorithm can reproduce the experimentally determined binding pose of a known ligand within the receptor's active site.[7] This is a fundamental test of the search algorithm's ability to explore conformational space accurately.
The Protocol:
Obtain a Crystal Structure: Source a high-resolution crystal structure of the target protein in complex with a ligand structurally similar to 6-ethylquinoline from the Protein Data Bank (PDB).
Ligand Extraction and Preparation: Extract the co-crystallized ligand from the PDB file. Prepare both the ligand and the protein by adding hydrogens, assigning partial charges, and defining the binding site.
Redocking: Dock the extracted ligand back into the prepared protein using the chosen docking software (e.g., AutoDock, Glide, GOLD).[8][9]
RMSD Calculation: Superimpose the top-ranked docked pose with the original crystallographic pose and calculate the Root-Mean-Square Deviation (RMSD) of the heavy atoms.[10]
Interpretation: An RMSD value below 2.0 Å is generally considered a successful redocking, indicating that the docking protocol can accurately predict the binding mode.[2][10]
Decoy Set Enrichment
The "Why": A good scoring function should be able to distinguish between true binders (actives) and molecules that are unlikely to bind (decoys).[8] This is assessed by calculating the enrichment factor, which measures how well the docking protocol enriches the top-ranked fraction of a screened library with known active compounds.
The Protocol:
Assemble a Decoy Set: Create a dataset containing known active 6-ethylquinoline derivatives against the target of interest and a larger number of "decoy" molecules with similar physicochemical properties but different topologies.
Virtual Screening: Dock the entire library (actives + decoys) against the target protein.
Rank and Analyze: Rank all molecules based on their docking scores. Calculate the enrichment factor (EF) at different percentages of the ranked list (e.g., top 1%, 5%).
Interpretation: A high enrichment factor indicates that the scoring function is effective at prioritizing true binders over decoys. This provides confidence that the top-scoring hits from a larger virtual screen are more likely to be active.[8][11]
Experimental Validation: From Binding Affinity to Biological Function
Experimental validation provides the ground truth for the computational predictions. A multi-tiered approach, starting with direct binding assays and progressing to functional cellular assays, is recommended.
In Vitro Binding Assays: Quantifying the Interaction
The "Why": These assays directly measure the binding affinity of the 6-ethylquinoline derivatives to the target protein, providing quantitative data (e.g., IC50, Kd) that can be correlated with the docking scores.[12][13]
Common Techniques:
Enzyme-Linked Immunosorbent Assay (ELISA): A versatile plate-based assay to quantify binding.
Surface Plasmon Resonance (SPR): Provides real-time kinetics of binding (association and dissociation rates).
Isothermal Titration Calorimetry (ITC): Measures the heat change upon binding to determine the thermodynamic parameters of the interaction.
Fluorescence Polarization (FP): Measures the change in polarization of a fluorescently labeled ligand upon binding to the protein.
Experimental Protocol: A Generic Kinase Inhibition Assay (Example)
This protocol is relevant for validating 6-ethylquinoline derivatives designed as kinase inhibitors.
Reagent Preparation:
Prepare a stock solution of the 6-ethylquinoline derivative in DMSO.
Prepare the kinase, substrate, and ATP solutions in the appropriate assay buffer.
Assay Plate Setup:
Add the assay buffer to all wells of a 96-well plate.
Add the 6-ethylquinoline derivative at varying concentrations to the test wells.
Add a known inhibitor as a positive control and DMSO as a negative control.
Enzymatic Reaction:
Add the kinase to all wells and incubate to allow for inhibitor binding.
Initiate the reaction by adding the substrate and ATP.
Incubate at the optimal temperature for a defined period.
Detection:
Stop the reaction and add a detection reagent (e.g., a phosphospecific antibody for ELISA or a luminescent ADP detection reagent).[14]
Read the signal on a plate reader.
Data Analysis:
Plot the signal as a function of the inhibitor concentration.
Fit the data to a dose-response curve to determine the IC50 value.
Correlation of Docking Scores with Experimental Data
A primary goal of validation is to establish a correlation between the computationally predicted docking scores and the experimentally measured binding affinities.
6-Ethylquinoline Derivative
Docking Score (kcal/mol)
Experimental IC50 (nM)
Compound 1
-9.5
50
Compound 2
-9.1
120
Compound 3
-8.8
250
Compound 4
-8.5
500
Compound 5
-7.2
>10000
Analysis: A strong correlation, typically assessed using Pearson's correlation coefficient, between lower (more favorable) docking scores and lower IC50 values lends significant credibility to the docking protocol.[15] However, it's important to note that a perfect correlation is not always expected due to the inherent simplifications in docking calculations.[3][16]
Structural Biology: Visualizing the Interaction
The "Why": Techniques like X-ray crystallography and Nuclear Magnetic Resonance (NMR) spectroscopy provide atomic-level details of the protein-ligand complex. This allows for a direct comparison of the predicted binding pose with the actual experimental structure, offering the ultimate validation.[2]
Caption: Workflow for structural validation using X-ray crystallography.
Cell-Based Functional Assays
The "Why": While in vitro assays confirm direct binding, cell-based assays assess the functional consequences of this binding in a more biologically relevant context.[12] For example, if a 6-ethylquinoline derivative is designed to inhibit a specific enzyme, a cellular assay can measure the downstream effects of this inhibition on a signaling pathway or cell viability.
Example: For a 6-ethylquinoline derivative targeting a cancer-related kinase, a cell proliferation assay (e.g., MTT or CellTiter-Glo) on a relevant cancer cell line would be appropriate.[13]
Conclusion: A Holistic and Iterative Process
The validation of molecular docking scores is not a single event but an iterative process that builds confidence in the computational models. By systematically progressing from computational checks to rigorous experimental verification, researchers can effectively filter out false positives and identify promising 6-ethylquinoline derivatives for further development. This integrated approach, grounded in scientific principles and validated protocols, is essential for translating in silico predictions into tangible therapeutic advances.
References
A machine learning based method to improve docking scoring functions and its application to drug repurposing. PMC. [Link]
Lessons from Docking Validation. Protein Structural Analysis Laboratory - Michigan State University. [Link]
How to validate the molecular docking results ? ResearchGate. [Link]
Validation of Molecular Docking Programs for Virtual Screening against Dihydropteroate Synthase. PMC. [Link]
Validation Studies of the Site-Directed Docking Program LibDock. ACS Publications. [Link]
In Silico and In Vitro Evaluation of Quinoline Derivatives as Potential Inhibitors of AChE, BACE1, and GSK3β for Neurodegenerative Diseases Treatment. PubMed. [Link]
How to correlate autodock results to experimental results? ResearchGate. [Link]
A Database for Large-Scale Docking and Experimental Results. PMC. [Link]
Novel 4-Acrylamido-Quinoline Derivatives as Potent PI3K/mTOR Dual Inhibitors: The Design, Synthesis, and in vitro and in vivo Biological Evaluation. Frontiers. [Link]
Design, synthesis, and antiproliferative activity of new 2-amino-pyrano[3,2-c]quinoline-3-carbonitriles as potential EGFR, BRAF V600E , and HER-2 inhibitors. RSC Publishing. [Link]
True Accuracy of Fast Scoring Functions to Predict High-Throughput Screening Data from Docking Poses: The Simpler the Better. ACS Publications. [Link]
An evaluation study of molecular docking tools: comparing pose accuracy, computationa. DiVA. [Link]
Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. RSC Advances (RSC Publishing). [Link]
Drug discovery studies on quinoline-based derivatives as potential antimalarial agents. PubMed. [Link]
How to find a correlation between experimental data and docking score? ResearchGate. [Link]
Novel Styrylquinoline Derivatives as Potential Anticancer Agents, In-Silico studies by 3D-QSAR, Molecular Docking, and Molecular Dynamics Simulations. Physical Chemistry Research. [Link]
Synthesis, Molecular Docking Studies and Biological Evaluation of Quinoline Derivatives as COX Inhibitors. Research Journal of Pharmacy and Technology. [Link]
Synthesis and molecular docking studies of quinoline derivatives as HIV non-nucleoside reverse transcriptase inhibitors. PMC. [Link]
Molecular Docking and ADME-T Analysis of Cytotoxic Quinoline Derivatives: Potential Applications for the Treatment of Skin Cancer. MDPI. [Link]
QSAR, molecular docking and ADMET studies of Quinoline, Isoquinoline and Quinazoline derivatives against Plasmodium falciparum m. SciSpace. [Link]
Spectroscopic Identification of Hydrazide-Hydrazone Tautomers: A Comparative Guide
Executive Summary & Scientific Context In drug discovery, the hydrazide-hydrazone scaffold is a privileged structure found in antitubercular (Isoniazid), antidepressant, and antimicrobial agents. However, its utility is...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Scientific Context
In drug discovery, the hydrazide-hydrazone scaffold is a privileged structure found in antitubercular (Isoniazid), antidepressant, and antimicrobial agents. However, its utility is complicated by tautomerism —the dynamic equilibrium between the Amido (Keto) and Imidol (Enol) forms.
This distinction is not merely academic; the tautomeric state dictates:
Binding Affinity: Determining hydrogen bond donor/acceptor profiles in the active site.
Chemical Stability: Influencing shelf-life and metabolic pathways.
This guide provides a rigorous, data-driven comparison of spectroscopic methods to definitively identify these tautomers, synthesizing solution-state dynamics (NMR, UV-Vis) with solid-state certainty (X-ray).
Mechanistic Overview: The Tautomeric Equilibrium
The core equilibrium involves a proton transfer between the nitrogen and oxygen atoms, often mediated by solvent or intramolecular hydrogen bonding.
The Equilibrium Pathway
Form A (Amido/Keto): Characterized by a
double bond and an group. This is typically the stable form in polar aprotic solvents (DMSO) and solid states for many acylhydrazones.
Form B (Imidol/Enol): Characterized by a
single bond and a double bond extension. This form is favored by extended conjugation and specific metal chelation environments.
Visualization of the Pathway
Figure 1: The proton-transfer mechanism between Amido (Keto) and Imidol (Enol) forms.[1][2]
Comparative Analysis of Spectroscopic Methods
Method 1: Nuclear Magnetic Resonance (NMR)
Status: The Gold Standard for Solution Dynamics
NMR is the most powerful tool for distinguishing tautomers because it provides distinct signals for the proton environments (
H) and carbon skeletons (C).
Causality: The electron density around the carbonyl carbon (
) differs significantly from the enolic carbon (), resulting in a massive chemical shift difference.
Key Marker (
H): The amide proton is typically deshielded (10–14 ppm) due to anisotropy of the carbonyl and hydrogen bonding.
Key Marker (
C): The Carbonyl carbon appears downfield (~160–175 ppm), whereas the imidol carbon shifts upfield due to increased shielding from the single bond character.
Status: Rapid Screening & Solid State Confirmation
IR detects the vibrational frequencies of functional groups.[3][4][5][6][7] The bond order change from
(double) to (single) causes a dramatic frequency shift.
Amide I Band: The
stretch is the most intense and diagnostic band.
C=N Stretch: In the enol form, the new
bond appears in the "fingerprint" region but can overlap with aromatic signals.
Table 2: Diagnostic IR Frequencies
Vibration Mode
Amido (Keto) Frequency (cm)
Imidol (Enol) Frequency (cm)
Signal Intensity
1640 – 1700
Absent
Strong, Sharp
~1550 – 1600
1600 – 1640
Medium
Absent
3200 – 3500
Broad
3100 – 3300
Absent
Medium/Sharp
Method 3: X-ray Crystallography
Status: The "Static Truth" (Solid State Only)
While NMR infers structure from magnetic environments, X-ray diffraction measures electron density maps to calculate precise bond lengths. This is the only method to definitively prove the tautomer in the solid state.
Logic: A pure
double bond is significantly shorter than a single bond.
Limitation: The solid-state structure may not represent the bioactive solution-state conformation.
This workflow ensures self-validation by cross-referencing solution and solid-state data.
Workflow Visualization
Figure 2: Decision tree for spectroscopic identification of tautomers.
Detailed Protocol
Step 1: Solvent Screening & Sample Prep
Rationale: Tautomeric equilibrium is solvent-dependent.[8] Polar solvents (DMSO) stabilize the more polar keto form via dipole interactions.
Procedure: Dissolve ~5-10 mg of compound in DMSO-
. If solubility permits, prepare a second sample in CDCl to observe solvatochromic shifts.
Step 2: H NMR Acquisition & DO Exchange
Acquisition: Run a standard proton scan (16-32 scans).
Analysis: Look for the downfield singlet (10-14 ppm).
Validation (D
O Shake): Add 1-2 drops of DO to the NMR tube and shake.
Observation: If the signal at >10 ppm disappears, it confirms the proton is labile (
or ), ruling out protons.
Step 3: Variable Temperature (VT) NMR
Rationale: Distinguish between intermolecular (concentration dependent) and intramolecular (temperature stable) hydrogen bonds.
Procedure: Heat sample from 25°C to 80°C in 10°C increments.
Result: If the
shift varies significantly (>0.5 ppm), it suggests intermolecular bonding. If stable, it suggests strong intramolecular H-bonding (common in keto-hydrazones).
Step 4: C NMR Confirmation
Procedure: Run a carbon scan (requires higher concentration, ~20-30 mg).
Popiołek, Ł. (2020). Synthesis and Structure-Activity Relationship Studies of Hydrazide-Hydrazones as Inhibitors of Laccase from Trametes versicolor. MDPI. [Link]
Gomes, L.R., et al. (2023). Acyl Hydrazides and Acyl Hydrazones as High-Performance Chemical Exchange Saturation Transfer MRI Contrast Agents. PMC. [Link]
Alkorta, I., et al. (2017). On NH Chemical Shifts, Part V: NH and NH2 Chemical Shifts of Hydrazides and Related Compounds. ResearchGate. [Link]
Mahmoud, N., et al. (2025). Spectroscopic, X‐Ray Crystallographic, and Hirshfeld Surface Analyses for the Investigation of Intermolecular Interactions in Carboxamide Hydrazone Hybrids. PMC. [Link]
Pavia, D. L., et al. Introduction to Spectroscopy. (General Reference for IR/NMR base values). [Link]
Respiratory: N95/P2 (solids) or Half-mask w/ ABEK1 (solutions).[1] Hands: Double Nitrile (0.11mm min) or Butyl Rubber. Eyes: Chemical Safety Goggles (ANSI Z87.1).
Engineering
Mandatory Fume Hood for all open handling.
First Aid
Skin: Wash with soap/water for 15 min. Eyes: Rinse for 15 min; remove contacts. Ingestion: Rinse mouth; do NOT induce vomiting.
Spill
Dampen with inert solvent (PEG-400 or water) to suppress dust.[1] Scoop into sealed waste.
Part 1: Hazard Identification & Risk Assessment
Note: Specific toxicological data for 6-Ethylquinoline-3-carbohydrazide is limited.[1] The following risk profile is constructed using Structure-Activity Relationship (SAR) analysis based on the quinoline core (CAS 91-22-5) and the carbohydrazide functional group (CAS 497-18-7).
Structural Hazard Analysis
Quinoline Core: Quinolines are heterocyclic aromatic compounds known for potential aquatic toxicity and mutagenicity. They are lipophilic, facilitating skin absorption.
Carbohydrazide Moiety (-CONHNH₂): This functional group is chemically reactive.[1] It can hydrolyze to release hydrazine derivatives, which are potent skin sensitizers and potential carcinogens. It poses a risk of allergic contact dermatitis.
GHS Classification (Projected)
We treat this substance with a "Worst-Case" safety margin.[1]
Acute Toxicity (Oral): Category 4 (Harmful if swallowed).
Prevents skin contact and migration of sensitizers to street clothes.
Part 3: Operational Handling Protocol
Weighing & Transfer (Critical Step)
Static Control: Quinoline derivatives often carry static charge. Use an antistatic gun or ionizer during weighing to prevent powder scattering.
Containment: Always weigh inside a chemical fume hood. If the balance is outside, use a "balance enclosure" or transfer the solid into a tared vial inside the hood before weighing.
Solvent Choice: When preparing stock solutions, DMSO or DMF are common solvents. Warning: These solvents enhance skin permeability, carrying the toxicant into the bloodstream. Double gloves are mandatory.
Reaction Setup
Inert Atmosphere: Hydrazides can oxidize. Run reactions under Nitrogen or Argon.
Temperature Control: Avoid overheating (>100°C) without rigorous condenser setup, as thermal decomposition may release hydrazine gas.
Quenching: Unreacted hydrazide should be quenched with an electrophile (e.g., acetone or bleach solution) before disposal, converting it to a less reactive hydrazone or oxidation product.
Part 4: Emergency Response & Decontamination
Spill Response Workflow (Graphviz)
Figure 2: Step-by-step protocol for managing accidental release.
Decontamination Solution
For surface cleaning after handling:
Primary Wash: 10% Sodium Hypochlorite (Bleach) solution. Mechanism: Oxidizes the hydrazide functionality, breaking the N-N bond and reducing toxicity.
Secondary Rinse: Water followed by Ethanol.
Part 5: Disposal & Waste Management
Strict Adherence Required: Do NOT dispose of down the drain.
Solid Waste: Collect in a container labeled "Hazardous Waste - Toxic Organic Solid."
Liquid Waste:
Aqueous: Adjust pH to 6-8, collect in "Aqueous Toxic" drum.
Organic: Collect in "Non-Halogenated Organic" drum (unless DCM/Chloroform was used).
Empty Containers: Rinse with acetone three times. Collect rinsate as hazardous waste. Deface label before discarding glass.
References
National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 7048, Quinoline. Retrieved from [Link]
ECHA (European Chemicals Agency). (2023). Substance Information: Hydrazides and their derivatives. Retrieved from [Link]
